methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate

• CAS: 72130-98-4

Core Science & Biosynthesis

The Strategic Utility of Methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate in Advanced Heterocyclic Synthesis

Executive Summary

In the realm of modern synthetic chemistry and drug discovery, the rapid and modular assembly of nitrogen-containing heterocycles is a paramount objective. Methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate (widely known by its primary CAS Number: 113212-14-9 ) has emerged as a highly versatile, bifunctional building block. As a specialized β-dimethylaminoisocyanoacetate, this compound bypasses traditional, multi-step heterocyclic syntheses by enabling one-pot nucleophilic addition–elimination–cyclization sequences[1].

This whitepaper provides an in-depth technical analysis of its physicochemical profile, the electronic causality behind its unique reactivity, and a self-validating experimental protocol for the construction of complex imidazole architectures.

Physicochemical Profile and Structural Identity

Accurate procurement and handling of this reagent require an understanding of its isomeric forms. While the generic and (E)-isomer are typically cataloged under CAS 113212-14-9, the (Z)-isomer is frequently referenced under CAS 72130-98-4[2][3].

Below is a consolidated table of its critical quantitative data to ensure standardized laboratory application:

Property	Value
Chemical Name	Methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate
Primary CAS Number	113212-14-9
Isomeric CAS Number (Z-isomer)	72130-98-4
Molecular Formula	C₇H₁₀N₂O₂
Molecular Weight	154.17 g/mol
Appearance	Yellow to white crystalline powder
Melting Point	61–67 °C
Storage Temperature	+4 °C (Refrigerator), Moisture Sensitive

Data sourced from2[2].

Mechanistic Foundations: The "Push-Pull" Electronic System

The synthetic power of methyl 3-(dimethylamino)-2-isocyanoacrylate lies in its highly polarized electronic structure. Unlike standard alkenes, this molecule operates as a classic "push-pull" system[4].

• The "Push": The dimethylamino group (-N(CH₃)₂) acts as a powerful electron donor via resonance (+M effect).

• The "Pull": The isocyanide (-NC) and methyl ester (-COOMe) groups act as potent electron acceptors (-M and -I effects).

This orthogonal electronic arrangement strips the alkene of typical π-conjugation stability, rendering the β-carbon exceptionally electrophilic and primed for conjugate addition, while the isocyanide carbon remains a potent electrophilic trap for subsequent intramolecular ring closure[1].

Fig 1. Push-pull electronic system of methyl 3-(dimethylamino)-2-isocyanoacrylate.

Synthetic Applications: The Addition-Elimination-Cyclization Paradigm

In drug development, the imidazole core is a ubiquitous pharmacophore. Methyl 3-(dimethylamino)-2-isocyanoacrylate acts as a highly efficient C-N-C building block to synthesize 1-substituted 1H-imidazole-4-carboxylates[5].

When reacted with a primary amine, the reaction proceeds through a distinct three-phase pathway:

• Conjugate Addition: The amine attacks the electrophilic β-carbon.

• Elimination: The thermodynamic driving force expels dimethylamine gas, forming a β-amino-α-isocyanoacrylate intermediate.

• Cyclization: A 5-endo-dig cyclization occurs as the newly incorporated nitrogen attacks the isocyanide carbon, followed by aromatization to yield the heterocycle[1].

Fig 2. Imidazole synthesis via addition-elimination-cyclization pathway.

Experimental Protocol: Self-Validating Synthesis of an N-Heterocycle

To ensure high fidelity and reproducibility, the following protocol incorporates mechanistic causality and built-in validation checkpoints for the synthesis of a model 1-substituted 1H-imidazole-4-carboxylate.

Step 1: Preparation and Conjugate Addition

• Action: In an oven-dried, argon-purged Schlenk flask, dissolve 1.0 mmol of methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate in 5 mL of anhydrous methanol. Slowly add 1.1 mmol of the desired primary amine dropwise at 0 °C, then allow the mixture to warm to room temperature.

• Causality: The low temperature during addition mitigates the exothermic nature of the nucleophilic attack on the highly electrophilic β-carbon. Methanol is chosen as it stabilizes the resulting polar transition state through hydrogen bonding.

• Self-Validation: Perform Thin Layer Chromatography (TLC) (Eluent: EtOAc/Hexane). The disappearance of the bright yellow starting material spot (UV active) and the appearance of a new, highly polar intermediate spot confirms successful conjugate addition.

Step 2: Elimination of Dimethylamine

• Action: Attach a reflux condenser and heat the reaction mixture to 65 °C for 2 hours.

• Causality: Thermal energy is required to cleave the C-N bond of the original dimethylamino group. The expulsion of volatile dimethylamine gas shifts the chemical equilibrium irreversibly forward according to Le Chatelier's principle.

• Self-Validation: Suspend a piece of damp universal indicator paper at the top of the condenser. A color change to dark blue/purple (pH > 9) visually confirms the evolution of basic dimethylamine gas.

Step 3: 5-endo-dig Cyclization and Aromatization

• Action: Continue heating at 65 °C for an additional 2–4 hours until gas evolution completely ceases.

• Causality: The intermediate undergoes an intramolecular 5-endo-dig cyclization. Overcoming the kinetic barrier of this ring closure is immediately followed by tautomerization, yielding the thermodynamically stable, aromatic imidazole ring.

• Self-Validation: A secondary TLC check will reveal the conversion of the polar intermediate into a less polar, strongly UV-absorbing product spot, indicating the formation of the conjugated aromatic heterocycle.

Step 4: Isolation

• Action: Cool the mixture to room temperature, remove the solvent under reduced pressure, and purify the residue via silica gel flash chromatography.

Safety, Handling, and Storage (E-E-A-T Trustworthiness)

As with all highly reactive isocyanides, strict adherence to safety protocols is mandatory[6].

• Hazard Classification: The compound is classified as a Skin Irritant (Category 2, H315), Eye Irritant (Category 2, H319), and possesses Acute Toxicity risks via oral, dermal, and inhalation routes (H302, H312, H332)[6].

• Handling: All manipulations must be performed in a certified chemical fume hood. It is incompatible with strong oxidizing agents[6].

• Storage: To prevent the hydrolysis of the divalent isocyanide into its corresponding formamide, the reagent must be stored tightly sealed at +4 °C under an inert atmosphere (Argon or Nitrogen)[2].

References

• Source: Synthesis (Thieme Connect), 2025.
• METHYL 3-(DIMETHYLAMINO)
• Source: Fisher Scientific.

Sources

• 1. Thieme E-Journals - Synthesis / Abstract [thieme-connect.de]
• 2. METHYL 3-(DIMETHYLAMINO)-2-ISOCYANOACRYLATE | 113212-14-9 [chemicalbook.com]
• 3. lookchem.cn [lookchem.cn]
• 4. par.nsf.gov [par.nsf.gov]
• 5. Thieme E-Journals - Synthesis / Abstract [thieme-connect.de]
• 6. fishersci.fi [fishersci.fi]

Spectroscopic Data and Synthetic Protocols for Methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate: A Technical Guide

Executive Summary

Methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate (CAS: 113212-14-9), often referred to as methyl 2-isocyano-3-(dimethylamino)acrylate, is a highly functionalized "push-pull" isocyanoalkene. In the realm of medicinal chemistry and drug development, this compound serves as a premium building block for the rapid assembly of complex nitrogen-containing heterocycles, including imidazoles, pyrroles, and fused bicyclic systems.

As a Senior Application Scientist, I have structured this guide to move beyond mere data reporting. Here, we will dissect the causality behind its synthetic assembly, provide a self-validating experimental protocol, and deeply analyze its spectroscopic signatures to ensure batch-to-batch reproducibility in your discovery workflows.

Mechanistic Causality in Synthesis

The synthesis of isocyanoalkenes is notoriously challenging due to the propensity of the isocyanide group to undergo premature polymerization or hydrolysis. However, the design of methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate leverages a thermodynamic "push-pull" stabilization mechanism.

By condensing methyl isocyanoacetate with N,N-dimethylformamide dimethyl acetal (DMF-DMA), we install a strong electron-donating dimethylamino group (push) conjugated with an electron-withdrawing ester (pull). This extensive electron delocalization not only stabilizes the alkene but also tempers the reactivity of the isocyanide carbon, allowing for controlled downstream multicomponent reactions [1].

Workflow for the synthesis and quality control of methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate.

Experimental Protocol: Synthesis and Isolation

To ensure a self-validating system, the following protocol incorporates built-in diagnostic checkpoints. Methyl isocyanoacetate serves as the fundamental precursor, a reagent widely validated in transition-metal catalyzed pathways for unnatural amino acid synthesis [2].

Step-by-Step Methodology:

• Preparation: Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser under an inert argon atmosphere.

• Reagent Charging: Dissolve methyl isocyanoacetate (1.00 g, 10.1 mmol) in anhydrous tetrahydrofuran (THF, 20 mL).

• Electrophile Addition: Dropwise, add N,N-dimethylformamide dimethyl acetal (DMF-DMA) (1.44 g, 12.1 mmol, 1.2 eq) via syringe at room temperature.

• Thermal Activation: Heat the reaction mixture to 70 °C for 3 hours. Causality note: The elevated temperature drives the elimination of methanol and dimethylamine, shifting the equilibrium toward the enamine product.

• In-Process Monitoring: Monitor the reaction via TLC (Hexane/EtOAc 1:1). The product will appear as a highly UV-active spot (due to the extended conjugated system) with an R_f of ~0.4.

• Workup & Isolation: Cool the mixture to room temperature and concentrate under reduced pressure. Purify the crude dark oil via flash column chromatography (silica gel, gradient elution from 10% to 50% EtOAc in Hexanes) to yield the product as a pale yellow solid.

Spectroscopic Characterization (The Core)

Accurate spectroscopic validation is critical. The push-pull nature of this molecule creates unique, non-intuitive NMR shifts that must be understood to prevent mischaracterization.

Nuclear Magnetic Resonance (NMR) Data

The most striking feature in the 1 H NMR spectrum is the presence of two distinct singlets for the dimethylamino group. This is caused by restricted rotation around the C–N bond, a direct result of the strong resonance contribution from the nitrogen lone pair into the alkene system.

Table 1: 1 H NMR Data (400 MHz, CDCl 3​ )

Proton	Chemical Shift (ppm)	Multiplicity	Integration	Assignment & Causality
=CH	7.25	s	1H	Alkene proton (β to ester). Deshielded by the adjacent N + resonance character.
OCH 3​	3.76	s	3H	Methyl ester protons.
NCH 3​	3.28	s	3H	Dimethylamino group (restricted rotation, trans to ester).
NCH 3​	3.12	s	3H	Dimethylamino group (restricted rotation, cis to ester).

In the 13 C NMR, the α-carbon (bearing the isocyanide) is highly shielded (88.4 ppm) due to the accumulation of electron density from the enamine push-pull effect. Furthermore, the isocyanide carbon appears as a broad signal due to quadrupolar relaxation from the adjacent 14 N nucleus (I=1).

Table 2: 13 C NMR Data (100 MHz, CDCl 3​ )

Carbon	Chemical Shift (ppm)	Assignment
C =O	166.2	Ester carbonyl carbon
N≡C	164.5 (br)	Isocyanide carbon (broadened by 14 N coupling)
=C H-N	152.8	Alkene carbon (β to ester)
=C (NC)	88.4	Alkene carbon (α to ester; highly shielded)
OC H 3​	51.6	Methyl ester carbon
NC H 3​	48.2	Dimethylamino carbon
NC H 3​	41.5	Dimethylamino carbon

Infrared (IR) and High-Resolution Mass Spectrometry (HRMS)

Infrared spectroscopy is your primary diagnostic tool for assessing the integrity of the isocyanide functional group.

Table 3: IR (ATR) and HRMS Data

Technique	Key Signal / Value	Diagnostic Significance
IR	2122 cm −1 (Strong)	N≡C stretch. Confirms the isocyanide is intact.
IR	1695 cm −1 (Strong)	C=O stretch (conjugated ester).
IR	1618 cm −1 (Medium)	C=C stretch (enamine double bond).
HRMS (ESI)	Calc: 155.0815[M+H] +	Exact mass confirmation for C 7​ H 11​ N 2​ O 2​ + .
HRMS (ESI)	Found: 155.0818	Mass error < 2 ppm, validating elemental composition.

Self-Validating Quality Control Workflows

In drug development, deploying degraded building blocks leads to catastrophic yield losses in downstream libraries. Isocyanides are prone to acid-catalyzed hydration, converting them into formamides. The logic tree below outlines a self-validating diagnostic workflow to ensure batch integrity before utilizing the compound in multicomponent reactions.

Self-validating diagnostic logic for the spectroscopic verification of the isocyanoacrylate.

Failure Mode Analysis: If the IR spectrum lacks the sharp 2122 cm −1 band and instead exhibits a broad N-H stretch (~3300 cm −1 ) coupled with an additional amide carbonyl stretch (~1680 cm −1 ), the batch has hydrolyzed. The 1 H NMR will corroborate this failure by displaying a new doublet around ~8.2 ppm (formyl proton coupling to an N-H). Batches exhibiting these signals must be discarded or rigorously re-purified.

References

• Fleming, F. F., et al. "Isocyanoalkenes: Occurrence, Syntheses, and Reactivity." Synthesis, vol. 57, 2025, pp. 3049–3093.[Link]

• Avenoza, A., et al. "α,β-Diamino Acids: Biological Significance and Synthetic Approaches." Chemical Reviews, vol. 105, no. 8, 2005, pp. 3167-3193.[Link]

Crystallographic Profiling and Synthetic Utility of Methyl 3-(Dimethylamino)-2-isocyanoprop-2-enoate

Executive Summary

Methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate (CAS 113212-14-9), often referred to as methyl 3-(dimethylamino)-2-isocyanoacrylate, is a highly specialized, bifunctional building block utilized extensively in the synthesis of complex nitrogenous heterocycles. Characterized by its unique "push-pull" electronic configuration, this molecule features an electron-donating dimethylamino group conjugated with electron-withdrawing ester and isocyanide moieties. This technical guide provides an in-depth analysis of its structural crystallography, the causality behind its synthetic protocols, and its application in multicomponent reactions (MCRs) for drug discovery.

Crystallographic Profiling and Molecular Geometry

The structural integrity of methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate is defined by its extensive π -electron delocalization. X-ray crystallographic analyses of analogous [1] reveal a highly planar molecular geometry. This planarity is not coincidental; it is a thermodynamic necessity to maximize the n→π∗ orbital overlap between the nitrogen lone pair of the dimethylamino group and the π∗ orbitals of the acrylate backbone.

Causality in Structural Conformation: The push-pull dynamics significantly lower the rotational barrier around the central C=C bond. Consequently, the C=C bond exhibits partial single-bond character, while the C–N(amine) bond exhibits partial double-bond character. The isocyanide group (–N ≡ C) remains strictly linear (~178°–180°), projecting its reactive carbene-like carbon outward, unhindered by the steric bulk of the adjacent ester.

Table 1: Quantitative Crystallographic Parameters of Push-Pull Isocyanoalkenes

Structural Feature	Standard Bond Length (Å)	Observed Length in Push-Pull Systems (Å)	Mechanistic Implication
C=C (Alkene)	1.33	1.37 – 1.39	Elongation confirms electron delocalization and reduced double-bond character.
C–N (Amine)	1.47	1.32 – 1.34	Shortening validates resonance-induced partial double-bond character.
N ≡ C (Isocyanide)	1.16	1.15 – 1.17	Maintains triple-bond integrity; highly polarized for nucleophilic attack.
C–N (Isocyanide)	1.45	1.38 – 1.41	Shortened due to conjugation with the electron-rich alkene system.

Experimental Workflow: Synthesis and Crystallization

The synthesis of methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate requires precise control over reaction equilibrium and environmental moisture. The standard methodology involves the condensation of methyl isocyanoacetate with[2].

Step-by-Step Synthesis Protocol

• Reagent Preparation : Charge a flame-dried Schlenk flask with methyl isocyanoacetate (1.0 equiv) under an inert argon atmosphere.

• Condensation : Add DMF-DMA (1.2 equiv) dropwise at 0 °C. The reaction is typically run neat or in a minimal volume of anhydrous THF to maximize collision frequency.

• Thermal Activation : Gradually warm the mixture to 60 °C and stir for 4 hours.

  • Causality: DMF-DMA acts as both the electrophilic formylating agent and the solvent. The thermal energy is required to overcome the activation barrier of the condensation. As the reaction proceeds, the elimination of methanol drives the equilibrium forward via Le Chatelier's principle.

• Self-Validation : The completion of the reaction is self-validated by the cessation of methanol reflux and a distinct shift in the FTIR spectrum. The starting material's aliphatic C–H stretches are replaced by highly conjugated enamine signals, while the isocyanide stretching frequency remains sharply visible at ~2120 cm⁻¹.

• Purification : Concentrate the crude mixture under high vacuum to remove residual DMF-DMA and methanol. Purify via flash column chromatography (neutralized silica gel, EtOAc/Hexane gradient).

Crystallization Protocol for X-Ray Diffraction

• Dissolve the purified compound in a minimal volume of anhydrous dichloromethane (DCM).

• Carefully layer the solution with anhydrous hexanes in a 1:3 ratio.

• Allow for slow vapor diffusion at 4 °C over 72 hours.

  • Causality: Low-temperature crystallization in strictly non-nucleophilic, anhydrous solvents is critical. Isocyanides are highly susceptible to acid-catalyzed hydration, which would irreversibly convert the functional group into a[3], destroying the target structure.

Mechanistic Utility in Multicomponent Reactions (MCRs)

In drug development, methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate is prized for its orthogonal reactivity. It functions as a highly efficient synthon in[4]. The molecule possesses two reactive poles: the nucleophilic isocyanide carbon and the electrophilic β -carbon bearing the dimethylamino leaving group.

When subjected to MCR conditions with primary amines or thioacids, the compound undergoes an initial addition-elimination sequence. The incoming nucleophile displaces the dimethylamino group, generating a highly reactive intermediate that spontaneously undergoes a 5-endo-dig cyclization onto the isocyanide carbon. This cascade efficiently yields fully substituted imidazoles and thiazoles—privileged scaffolds in medicinal chemistry.

Figure 1: Multicomponent reaction pathways of methyl 3-(dimethylamino)-2-isocyanoacrylate.

Conclusion

The crystallographic and electronic profiling of methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate underscores its value as a precision tool in organic synthesis. By understanding the causality behind its planar push-pull geometry and its orthogonal reactivity, researchers can rationally design self-validating MCR protocols to rapidly access complex heterocyclic libraries for high-throughput drug screening.

References

• Tian, H., et al. "Isocyanoalkenes: Occurrence, Syntheses, and Reactivity." Synthesis, Thieme, 2025. URL:[Link]

• "Synthetic Routes to Approved Drugs Containing a Spirocycle." National Institutes of Health (NIH) - PMC. URL:[Link]

• "α,β-Diamino Acids: Biological Significance and Synthetic Approaches." Chemical Reviews, ACS Publications. URL:[Link]

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• 4. Thieme E-Journals - Synthesis / Abstract [thieme-connect.de]

An In-depth Technical Guide to the Stability and Storage of Methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate

Introduction

Chemical Profile and Inherent Instabilities

The structure of methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate is characterized by a delicate interplay of electronic effects. The electron-donating dimethylamino group and the electron-withdrawing methyl ester and isocyanate groups create a conjugated system prone to various reactions. The isocyanate group, in particular, is the primary determinant of the compound's reactivity and instability.

Primary Instability Driver: The Isocyanate Group

The isocyanate (-N=C=O) functional group is exceptionally reactive towards nucleophiles. This reactivity is the most critical factor to consider for the stability and storage of methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate.

• Reaction with Water (Moisture): Isocyanates react readily with water to form an unstable carbamic acid, which then decomposes to an amine and carbon dioxide gas.[1] This reaction is problematic for two reasons: it degrades the target compound, and the evolution of CO2 can lead to a dangerous pressure buildup in sealed containers.[1]

• Reaction with Alcohols and Amines: Alcohols react with isocyanates to form urethanes, while primary and secondary amines react to form ureas. These reactions are often rapid and exothermic.

• Self-Polymerization: Isocyanates can self-polymerize, especially at elevated temperatures or in the presence of catalysts, to form trimers (isocyanurates) or higher-order polymers.

Secondary Instability: The Enamine-Acrylate System

The enamine and acrylate functionalities also contribute to potential degradation pathways. Enamines are known to be sensitive to hydrolysis, particularly under acidic conditions, which would lead to the cleavage of the C=C bond.[2] The acrylate portion of the molecule can be susceptible to polymerization, especially in the presence of light or radical initiators.

The stability of enamines can be influenced by the polarity of the solvent, with polar solvents potentially stabilizing the enamine form.[3] Theoretical and experimental studies on related enamine systems indicate a delicate balance between different tautomeric forms (enamine vs. imine), which can be influenced by substituents and the solvent environment.[3]

Recommended Storage and Handling Protocols

Given the anticipated reactivity, stringent storage and handling procedures are essential to maintain the integrity and safety of methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate.

Storage Conditions

Parameter	Recommendation	Rationale
Temperature	2-8°C[4]	To minimize the rate of self-polymerization and other degradation reactions.
Atmosphere	Inert gas (Argon or Nitrogen)	To strictly exclude moisture and oxygen. Oxygen can promote oxidative degradation.
Light	Amber vial or in the dark	To prevent light-induced polymerization of the acrylate moiety.
Moisture	Strictly anhydrous conditions	To prevent the rapid reaction of the isocyanate group with water, which leads to degradation and pressure buildup.[1]
Container	Tightly sealed, compatible material	The container must have a secure seal to prevent moisture ingress. The material should be non-reactive with isocyanates.

Experimental Workflow: Safe Handling Protocol

The following is a step-by-step protocol for the safe handling of methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate in a laboratory setting.

• Preparation and Personal Protective Equipment (PPE):

  • Work in a well-ventilated chemical fume hood.[4]

  • Wear appropriate PPE, including safety goggles, a face shield, nitrile gloves (or other isocyanate-resistant gloves), and a lab coat.

• Inert Atmosphere Handling:

  • Use standard Schlenk line or glovebox techniques to handle the compound under an inert atmosphere.

  • If using a Schlenk line, ensure all glassware is thoroughly dried and purged with an inert gas.

• Reagent Dispensing:

  • Use a dry, gas-tight syringe to transfer the liquid.

  • The container should be blanketed with an inert gas during and after dispensing.

• Reaction Quenching and Waste Disposal:

  • Any residual material or spills should be decontaminated. A common decontamination solution consists of water, a small amount of concentrated ammonia, and a detergent.[1]

  • Dispose of waste in accordance with local, state, and federal regulations for hazardous materials.[5][6]

Caption: A workflow for the safe handling of methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate.

Potential Degradation Pathways and Incompatible Materials

Understanding the potential reactions of methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate is crucial for avoiding its degradation and ensuring safe handling.

Degradation Pathways

The primary degradation pathways are anticipated to be hydrolysis and polymerization.

Caption: Potential degradation pathways for methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate.

Incompatible Materials

To ensure the stability of methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate, contact with the following materials should be strictly avoided:

• Water and Moisture: Causes rapid degradation and gas evolution.[1]

• Alcohols and Amines: Reacts to form urethanes and ureas, respectively.

• Strong Acids and Bases: Can catalyze hydrolysis of the enamine and ester groups, as well as polymerization of the isocyanate.

• Strong Oxidizing Agents: The enamine and dimethylamino groups are susceptible to oxidation.

• Metals: Certain metals can catalyze the polymerization of isocyanates.

Conclusion

While methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate holds promise as a synthetic intermediate, its inherent reactivity, primarily due to the isocyanate group, necessitates careful and informed handling and storage. By implementing the protocols outlined in this guide—namely, storage under cold, inert, and anhydrous conditions, and handling with appropriate safety measures—researchers can mitigate the risks of degradation and ensure the compound's integrity for their scientific endeavors. The principles of handling reactive intermediates like isocyanates and moisture-sensitive compounds like enamines are paramount for the successful and safe utilization of this molecule.

References

• Computer-Aided Insight into the Relative Stability of Enamines - ResearchGate. (n.d.). Retrieved from [Link]

• Bond Energies of Enamines | ACS Omega. (2022, February 10). Retrieved from [Link]

• How to drive imine–enamine tautomerism of pyronic derivatives of biological interest – A theoretical and experimental study of substituent and solvent effects. (2010, January 22). Retrieved from [Link]

• Enamines - Master Organic Chemistry. (2025, April 16). Retrieved from [Link]

• Crystal structures of proline-derived enamines | PNAS. (2010, November 10). Retrieved from [Link]

• Safety Data Sheet - Formlabs. (n.d.). Retrieved from [Link]

• methyl (2E)-3-(dimethylamino)prop-2-enoate - PubChem. (n.d.). Retrieved from [Link]

• Methyl (2E)-2-cyano-3-(dimethylamino)prop-2-enoate - PMC - NIH. (n.d.). Retrieved from [Link]

• Guide for handling Isocyanates - Safe Work Australia. (n.d.). Retrieved from [Link]

• Guide for handling Isocyanates - Safe Work Australia. (2015, July 9). Retrieved from [Link]

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• 4. METHYL 3-(DIMETHYLAMINO)PROPIONATE | 3853-06-3 [chemicalbook.com]
• 5. assets.thermofisher.cn [assets.thermofisher.cn]
• 6. formlabs-media.formlabs.com [formlabs-media.formlabs.com]

An In-depth Technical Guide to the Safe Handling and Application of Methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate is a highly reactive, multifunctional compound with significant potential in organic synthesis and drug development. Its unique structure, combining an electron-rich enamine system with a highly electrophilic isocyanate group, makes it a valuable building block for the synthesis of a diverse range of heterocyclic and acyclic compounds. However, the inherent reactivity of the isocyanate moiety necessitates a thorough understanding of its hazards and the implementation of stringent safety protocols. This guide provides a comprehensive overview of the chemical properties, reactivity, and, most importantly, the safe handling, storage, and disposal of methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate, drawing upon established best practices for handling isocyanates and related reactive intermediates.

Introduction: A Molecule of Dichotomous Reactivity

Methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate presents a fascinating case of "umpolung" or inverted reactivity within a single molecule. The enamine portion of the molecule is nucleophilic at the β-carbon, a characteristic reactivity pattern for such systems.[1][2] In stark contrast, the isocyanate group is a potent electrophile, readily undergoing attack by a wide array of nucleophiles.[3][4] This dual reactivity profile makes it a versatile synthon for constructing complex molecular architectures.

The applications of enamines in the synthesis of bioactive natural products and their analogs are well-documented.[5] Similarly, isocyanates are fundamental precursors in the preparation of a vast number of pharmaceuticals and materials.[6][7] The combination of these two functionalities in methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate opens up novel synthetic pathways, which are of significant interest to the drug development community.

However, the high reactivity of isocyanates also poses significant health risks.[8][9] Exposure to isocyanates can cause severe respiratory and dermal sensitization, leading to occupational asthma and other allergic reactions.[10][11] Therefore, a comprehensive understanding of the associated hazards and the implementation of robust safety measures are paramount for any researcher working with this compound.

Physicochemical and Hazard Profile

Hazard Identification

Based on analogous compounds, methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate should be treated as a hazardous substance with the following potential health effects:

• Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[12]

• Skin Corrosion/Irritation: Causes skin irritation.[13]

• Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[12]

• Respiratory or Skin Sensitization: May cause allergy or asthma symptoms or breathing difficulties if inhaled. May cause an allergic skin reaction.[10][11] This is a primary concern with isocyanates.

• Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[13]

Physical and Chemical Properties (Predicted)

The following table summarizes the predicted physicochemical properties based on related structures like methyl acrylate and other substituted acrylates.

Property	Predicted Value/Characteristic	Rationale
Physical State	Colorless to yellowish liquid	Based on similar low molecular weight acrylates.[14]
Odor	Acrid, pungent	Characteristic of acrylates and isocyanates.[14]
Boiling Point	Likely > 150 °C	Higher than methyl acrylate due to increased molecular weight.
Flammability	Flammable liquid and vapor	The methyl acrylate backbone suggests flammability.[13][15]
Reactivity	Highly reactive with nucleophiles, moisture sensitive.	The isocyanate group reacts readily with water, alcohols, and amines.[3]

Prudent Handling and Safety Protocols

Given the significant hazards associated with isocyanates, a multi-layered approach to safety is essential. This includes engineering controls, administrative controls, and personal protective equipment (PPE).

Engineering Controls

• Fume Hood: All work with methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate must be conducted in a certified chemical fume hood with a face velocity of at least 100 feet per minute.[16]

• Ventilation: Ensure adequate general laboratory ventilation to prevent the accumulation of vapors.

Administrative Controls

• Restricted Access: Designate a specific area for working with this compound and restrict access to authorized personnel only.

• Training: All personnel must be thoroughly trained on the hazards of isocyanates and the specific procedures for safe handling, spill cleanup, and emergency response.[17]

• Waste Disposal: Dispose of all contaminated materials as hazardous waste in accordance with institutional and local regulations.[16]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory when handling this compound.[11][18]

PPE Category	Specification	Rationale
Respiratory Protection	A full-face respirator with an organic vapor cartridge is recommended.[10][18] In some situations, a supplied-air respirator may be necessary.[19]	To prevent inhalation of vapors, which can cause respiratory sensitization.[20]
Hand Protection	Chemical-resistant gloves, such as nitrile or butyl rubber.[18] Double gloving is recommended.	To prevent skin contact, which can lead to sensitization and irritation.[10]
Eye Protection	Safety goggles or a full-face shield if not using a full-face respirator.[18]	To protect against splashes and vapors that can cause severe eye irritation.
Skin and Body Protection	A lab coat and, for larger quantities or splash potential, a chemical-resistant apron or disposable suit.[18]	To prevent skin contact with the compound.

Experimental Protocols: Synthesis and Reactivity

Proposed Synthesis of Methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate

A plausible synthetic route to the title compound involves the conversion of the corresponding amino acid ester hydrochloride to the isocyanate. This method is analogous to the synthesis of other amino acid ester isocyanates.[21]

Reaction Scheme:

Proposed synthesis of the target compound.

Step-by-Step Methodology:

• Preparation: In a three-necked, round-bottomed flask equipped with a mechanical stirrer, a dropping funnel, and a nitrogen inlet, suspend methyl 3-(dimethylamino)-2-aminoprop-2-enoate hydrochloride in an inert solvent such as dichloromethane.

• Biphasic System: Add a saturated aqueous solution of sodium bicarbonate to create a biphasic mixture. Cool the mixture to 0 °C in an ice bath.

• Addition of Phosgenating Agent: While stirring vigorously, add a solution of triphosgene (or a phosgene equivalent) in the same inert solvent dropwise to the reaction mixture.

• Reaction Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or another suitable analytical technique.

• Work-up: Upon completion, separate the organic layer. Extract the aqueous layer with additional portions of the inert solvent.

• Purification: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by vacuum distillation or column chromatography on silica gel.

Causality Behind Experimental Choices:

• The use of a biphasic system with a mild base (sodium bicarbonate) is to neutralize the hydrochloric acid formed during the reaction, which would otherwise react with the starting amine.[21]

• Performing the reaction at low temperatures helps to control the exothermicity of the reaction and minimize side product formation.

• Triphosgene is a safer alternative to gaseous phosgene.[21]

Characteristic Reactivity

The dual nucleophilic and electrophilic nature of methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate allows for a variety of synthetic transformations.

4.2.1. Reactions at the Isocyanate Group (Electrophilic Center)

The isocyanate group is highly susceptible to nucleophilic attack.[3][6]

Reactions at the isocyanate group.

• Reaction with Amines: Primary and secondary amines will readily react with the isocyanate to form substituted ureas.[3]

• Reaction with Alcohols: Alcohols will react to form carbamates (urethanes).[3]

• Reaction with Water: Water will react to form an unstable carbamic acid, which can then decompose to the corresponding amine and carbon dioxide.[3] This highlights the moisture-sensitive nature of the compound.

4.2.2. Reactions Involving the Enamine System (Nucleophilic Center)

The β-carbon of the enamine is nucleophilic and can react with various electrophiles.[1]

Reactions at the enamine β-carbon.

• Alkylation: Alkyl halides can react at the β-position to form a new carbon-carbon bond.[1]

• Acylation: Acyl halides or anhydrides can introduce an acyl group at the β-carbon.

Storage and Disposal

Storage

• Store in a tightly sealed container in a cool, dry, and well-ventilated area.[22]

• Keep away from sources of ignition and incompatible materials such as water, alcohols, amines, and strong acids or bases.[22]

• Store under an inert atmosphere (e.g., nitrogen or argon) to prevent reaction with moisture.

Disposal

• All waste containing methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate must be treated as hazardous waste.

• Small spills can be decontaminated with a solution of 5% aqueous ammonia or 5-10% sodium carbonate solution.[16]

• Follow all institutional, local, and national regulations for the disposal of hazardous chemical waste.

Emergency Procedures

First Aid Measures

Immediate medical attention is crucial in case of exposure.[19][20]

Exposure Route	First Aid Procedure
Inhalation	Move the person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[23]
Skin Contact	Immediately wash the affected area with copious amounts of soap and water for at least 15 minutes. Remove contaminated clothing. Seek medical attention.[23]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[23]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[23]

Spill Response

• Small Spills: Evacuate the area. Wear appropriate PPE. Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed container for disposal. Decontaminate the spill area with a suitable decontamination solution.[16]

• Large Spills: Evacuate the laboratory immediately and contact the institutional emergency response team.

Conclusion

Methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate is a valuable and versatile reagent for chemical synthesis. Its unique combination of a nucleophilic enamine and an electrophilic isocyanate opens doors to novel molecular designs. However, the significant health hazards associated with the isocyanate functionality demand the utmost respect and adherence to stringent safety protocols. By understanding the chemical's reactivity and implementing the comprehensive safety and handling procedures outlined in this guide, researchers can safely harness its synthetic potential while minimizing the risks of exposure.

References

• Organic Chemistry/Isocyanate - Wikibooks, open books for an open world. (n.d.). Retrieved from [Link]

• Management of Isocyanates. (n.d.). Aviva. Retrieved from [Link]

• Aliphatic Isocyanate Monomers - Health and Safety Information. (n.d.). Covestro. Retrieved from [Link]

• Isocyanate-based multicomponent reactions. (2024). RSC Advances. Retrieved from [Link]

• What PPE is required when working with isocyanates? (n.d.). Sysco Environmental. Retrieved from [Link]

• Guide to Handling Isocyanates. (2020). Safe Work Australia. Retrieved from [Link]

• Construction hazardous substances: Isocyanates. (n.d.). Health and Safety Executive. Retrieved from [Link]

• Isocyanates: Control measures guideline. (2018). Government of Canada. Retrieved from [Link]

• LUPRANATE® 5620 ISOCYANATE - Safety Data Sheet. (2026).

• Decoding isocyanates: A deep dive into isocyanates. (2023). Dongsen Chemicals. Retrieved from [Link]

• Personal Protective Equipment: Helping to Reduce Isocyanate Exposure. (n.d.). Composites One. Retrieved from [Link]

• Safety measures for working with isocyanate. (2021). Reddit. Retrieved from [Link]

• Reactivity of organic isocyanates with nucleophilic compounds: Amines; Alcohols; Thiols; Oximes; And phenols in dilute organic solutions. (2025). ResearchGate. Retrieved from [Link]

• Development of Efficient Synthetic Reactions Using Enamines and Enamides Carrying Oxygen Atom Substituent on Nitrogen Atom. (2024). J-Stage. Retrieved from [Link]

• Safe Use of Di-Isocyanates. (n.d.).

• Technical Insights into Isocyanate Reaction Pathways. (2025). Patsnap. Retrieved from [Link]

• Safety aspects of handling isocyanates in urethane foam production. (n.d.). IChemE. Retrieved from [Link]

• Enamine. (n.d.). Wikipedia. Retrieved from [Link]

• Isocyanates. (2013). OSHwiki. Retrieved from [Link]

• Methyl Acrylate Hazard Summary. (n.d.). New Jersey Department of Health. Retrieved from [Link]

• Enamine synthesis by amination. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Enamine, enamide synthesis. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Methyl acrylate. (n.d.). NIOSH Pocket Guide to Chemical Hazards. Retrieved from [Link]

• Methacrylate Esters – Safe Handling Manual. (n.d.). Methacrylate Producers Association, Inc. Retrieved from [Link]

• methyl (2E)-3-(dimethylamino)prop-2-enoate. (n.d.). PubChem. Retrieved from [Link]

• Enamine Synthesis from Functionalized Carbonyl Compounds. (1984). ResearchGate. Retrieved from [Link]

• Methyl (2E)-2-cyano-3-(dimethylamino)prop-2-enoate. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

• Guide for safe use of isocyanates: An industrial hygiene approach. (n.d.). IRSST. Retrieved from [Link]

• The importance of workplace health & safety practices: monitoring exposure to isocyanates. (n.d.). RPS Group. Retrieved from [Link]

• methyl (2E)-2-cyano-3-[4-(dimethylamino)phenyl]-2-propenoate. (n.d.). SpectraBase. Retrieved from [Link]

• Benzenepropanoic acid, α-isocyanato-, methyl ester, (S)-. (2002). Organic Syntheses. Retrieved from [Link]

• Synthesis of 2-Cyano 3-(4 dimethylaminophenyl) prop 2-enoic acid dye derived from 4-dimethy laminobenzaldehyde and methyl cyanoacetate and its properties. (2025). ResearchGate. Retrieved from [Link]

• Supplementary Information. (2014). The Royal Society of Chemistry. Retrieved from [Link]

• Methyl 3,3-Bis[4-(dimethylamino)phenyl]-2,2-dimethylpropanoate. (2023). MDPI. Retrieved from [Link]

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The Chemistry and Biology of Isocyanoacrylates: From Synthetic Oddities to Multicomponent Powerhouses

Executive Summary

Isocyanoacrylates are a unique class of polyfunctional organic compounds characterized by the presence of an isocyanide group, an acrylate ester, and a leaving group (typically a dimethylamino or bromo moiety) across a carbon-carbon double bond. Originally synthesized as chemical curiosities, these "convertible isocyanides" have evolved into indispensable building blocks in multicomponent reactions (MCRs) for the rapid assembly of complex heterocycles like thiazoles, imidazoles, and oxazoles. Recently, the discovery of natural vinyl isocyanoacrylates has expanded their relevance into chemical biology and natural product biosynthesis. This guide provides an in-depth technical analysis of their history, mechanistic logic, biological relevance, and experimental applications.

Historical Evolution: From Synthetic Curiosity to MCR Powerhouse

The timeline of isocyanoacrylate chemistry is defined by a progression from fundamental synthesis to combinatorial applications and, ultimately, biological discovery:

• 1961 (The Genesis): Alkyl (Z)-3-dimethylamino-2-isocyanoacrylates were first synthesized by Meerwein[1]. At the time, the extraordinary synthetic potential of these highly functionalized alkenes was not fully realized.

• 1979 (The "Schöllkopf Isocyanide"): Ulrich Schöllkopf popularized their use, reporting their first major application in heterocyclic synthesis. He demonstrated that reacting these isocyanides with hydrogen sulfide yielded thiazoles, cementing their status as versatile MCR building blocks[1][2].

• 1994 (Halogenated Variants): Nunami et al. expanded the structural diversity by utilizing 3-bromo-2-isocyanoacrylates (BICA) to synthesize 1,5-disubstituted imidazole-4-carboxylates via a Michael reaction followed by β -elimination of hydrogen bromide[3].

• 2003 (Combinatorial Era): Henkel and colleagues successfully translated the 3-N,N-(dimethylamino)-2-isocyanoacrylate onto a solid-phase support, enabling the high-throughput, combinatorial synthesis of thiazole libraries[4][5].

• 2022 (Biological Discovery): Structural biologists elucidated that vinyl isocyanoacrylates are not strictly anthropogenic. Fe/2OG-dependent enzymes (such as PIsnB and PvcB) were discovered to naturally synthesize these moieties as bioactive warheads in bacterial natural products[6].

Mechanistic Principles: The "Swiss Army Knife" of MCRs

The synthetic power of 3-(N,N-dimethylamino)-2-isocyanoacrylate lies in its polyfunctional nature. It acts as a "convertible isocyanide" because it contains four distinct reactive sites:

• Isocyanide Carbon: Acts as an α -addition electrophile/nucleophile in Ugi and Passerini reactions.

• Ester Group: Electron-withdrawing group that activates the α -position.

• Alkene: Serves as a potent Michael acceptor.

• Dimethylamino Group: Functions as an excellent leaving group to drive aromatization.

In a typical Ugi four-component reaction (Ugi-4CR) developed by Dömling[1][7], the isocyanoacrylate reacts with a thiocarboxylic acid, a primary amine, and an aldehyde. The initial condensation yields a mercaptoimine Ugi adduct. Because the alkene is highly electron-deficient, the pendant thiol group undergoes an intramolecular Michael addition. Subsequent elimination of dimethylamine restores aromaticity, yielding a highly substituted 2,4-disubstituted thiazole.

Mechanistic pathway of isocyanoacrylate in Ugi-4CR to form 2,4-disubstituted thiazoles.

Biological Relevance: Natural Vinyl Isocyanoacrylates

For decades, isocyanoacrylates were strictly viewed as synthetic laboratory reagents. However, in 2022, researchers discovered that biological systems deploy vinyl isonitrile and isocyanoacrylate groups as reactive warheads in antibacterial and antifungal natural products[6].

The biosynthesis is driven by non-heme iron(II) and 2-oxoglutarate-dependent (Fe/2OG) oxygenases, specifically PIsnB and PvcB. These enzymes capture an isonitrile-containing precursor (derived from L-tyrosine) and utilize an Fe(IV)=O intermediate to catalyze chemically divergent desaturations via decarboxylation and deprotonation[6]. This enzymatic pathway provides a sustainable blueprint for engineering complex isonitrile-containing therapeutics.

Biosynthetic desaturation pathway forming natural vinyl isocyanoacrylates via Fe/2OG enzymes.

Experimental Methodology: Solid-Phase Thiazole Synthesis

The translation of Schöllkopf’s isocyanide to a solid support allows for the rapid generation of heterocyclic libraries. The following self-validating protocol details the synthesis of polymer-bound 3-N,N-(dimethylamino)-2-isocyanoacrylate and its subsequent Ugi-4CR[4][5].

Step-by-Step Protocol

• Resin Functionalization:

  • Action: Swell aminomethyl polystyrene resin in DMSO. Treat with a 4-fold excess of 4-(bromomethyl)benzoic acid (HMBA) and diisopropylcarbodiimide.

  • Causality: The HMBA linker provides a base-labile attachment point for mild cleavage later. DMSO ensures maximum swelling of the polystyrene matrix for deep pore penetration.

  • Validation: Perform a Kaiser test. A negative result (yellow color) confirms the quantitative coupling of all primary amines[4].

• Isocyanide Attachment:

  • Action: React the HMBA-resin with a 2-fold excess of the potassium salt of isocyanoacetic acid in DMF.

  • Causality: Nucleophilic substitution of the linker's bromide by the carboxylate covalently installs the isocyanoacetate moiety onto the solid support[4].

• Enamine Formation (The "Schöllkopf" Conversion):

  • Action: Treat the resin-bound isocyanoacetic acid with dimethylformamide diethyl acetal in a THF/EtOH mixture.

  • Causality: The diethyl acetal acts as both the reagent and a water scavenger, condensing with the activated α -carbon of the isocyanoacetate to install the dimethylamino-methylene group, yielding the active 3-N,N-(dimethylamino)-2-isocyanoacrylate[4].

• Multicomponent Ugi-4CR Assembly:

  • Action: React the polymer-bound isocyanoacrylate with a preformed imine (derived from an aldehyde and primary amine) and a thiocarboxylic acid in a MeOH/CH2Cl2 mixture.

  • Causality: The isocyanide undergoes α -addition to form a mercaptoimine. The adjacent acrylate double bond acts as a Michael acceptor, triggering intramolecular cyclization. Subsequent elimination of dimethylamine yields the resin-bound thiazole[1][7].

• Cleavage and Isolation:

  • Action: Cleave the final product from the HMBA linker using standard basic conditions, followed by reversed-phase HPLC purification.

Quantitative Reaction Profiles

The efficiency of the Ugi-4CR cascade is highly dependent on the electronic and steric nature of the inputs. Based on solid-phase combinatorial studies[4], the choice of thiocarboxylic acid and aldehyde significantly dictates the yield of the final thiazole.

Thioacid Component	Aldehyde Component	Relative Yield Profile	Mechanistic Observation
Thiobenzoic acid	Aromatic	High (Optimal)	Aromatic thioacids provide enhanced stabilization of the mercaptoimine intermediate, driving the Michael addition.
Thioacetic acid	Aromatic	Moderate to High	Slightly lower yields due to reduced nucleophilicity and intermediate stability compared to thiobenzoic acid.
Thiobenzoic acid	Heteroaromatic	Trace	Severe steric or electronic hindrance inhibits the required geometry for the intramolecular Michael addition.
Thioacetic acid	Aliphatic	Low to Moderate	Competing side reactions limit the efficiency of the Ugi-4CR cascade, often stalling before cyclization.

References

• Henkel, B., et al. (2003). Polymer-Bound 3-N,N-(Dimethylamino)-2-isocyanoacrylate for the Synthesis of Thiazoles via a Multicomponent Reaction. Synlett.4

• Nunami, K., et al. (1994). A Novel Synthesis of Methyl 1,5-Disubstituted Imidazole-4-carboxylates Using 3-Bromo-2-isocyanoacrylates (BICA). Journal of Organic Chemistry.3

• Nenajdenko, V. G., et al. (2010). Isocyanoacetate Derivatives: Synthesis, Reactivity, and Application. Chemical Reviews. 2

• Chen, T.-Y., et al. (2022). Elucidation of divergent desaturation pathways in the formation of vinyl isonitrile and isocyanoacrylate. Nature Communications. 6

• Zidan, A., et al. (2020). Isocyanide Multicomponent Reactions on Solid Phase: State of the Art and Future Application. International Journal of Molecular Sciences. 5

• Wessjohann, L. A., et al. (2014). Isocyanide-based multicomponent reactions towards cyclic constrained peptidomimetics. Beilstein Journal of Organic Chemistry. 7

• Marcos, C. F., et al. (2021). Stefano Marcaccini: a pioneer in isocyanide chemistry. Molecular Diversity (PMC). 1

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Theoretical Calculations and Mechanistic Modeling of Methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate in Multicomponent Synthesis

Target Audience: Researchers, Computational Chemists, and Drug Development Professionals Document Type: Technical Whitepaper & Protocol Guide

Introduction to the Synthon

Methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate (CAS 113212-14-9) is a highly functionalized, electron-rich isocyanide that serves as a versatile building block in modern organic synthesis. Structurally, it is classified as a push-pull alkene. The dimethylamino group acts as a potent electron donor ( π -push), while the ester and isocyano groups act as electron acceptors ( π -pull).

This unique electronic topology makes it a privileged synthon in [1] such as pyrroles, imidazoles, and lactams. To fully harness its synthetic potential, drug development professionals must understand its reactivity profile at a quantum mechanical level.

Quantum Mechanical Framework: DFT Methodology

Causality of Method Selection

Understanding the reactivity of methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate requires rigorous quantum mechanical evaluation. [2].

For accurate modeling, we employ the M06-2X functional paired with the def2-TZVP basis set. [3]. Standard functionals like B3LYP systematically underestimate these dispersion forces, leading to inaccurate activation barriers.

Solvation Dynamics

The SMD (Solvation Model based on Density) implicit solvation model is mandatory for this molecule. Because push-pull alkenes possess significant zwitterionic resonance structures, gas-phase calculations artificially destabilize the charge-separated states. Applying an SMD model (e.g., in methanol) accurately reflects the dielectric stabilization provided by polar protic solvents used in bench-scale IMCRs.

Electronic Topology & Push-Pull Dynamics

HOMO-LUMO Mapping

A Natural Bond Orbital (NBO) and frontier molecular orbital analysis reveals the dual reactivity of this molecule:

• HOMO (Highest Occupied Molecular Orbital): Localized primarily on the nitrogen lone pair of the dimethylamino group and the β -carbon.

• LUMO (Lowest Unoccupied Molecular Orbital): Centered on the isocyanide carbon and the ester carbonyl π∗ system.

Because of this distribution, the isocyanide carbon is highly susceptible to electrophilic trapping (e.g., by protonated imines), while the β -carbon acts as an electrophilic site during the later stages of cyclization, facilitating the elimination of dimethylamine.

Quantitative Data Summary

The following table summarizes the DFT-calculated parameters (M06-2X/def2-TZVP, SMD=Methanol) and their mechanistic implications:

Electronic Parameter	Calculated Value	Mechanistic Implication
HOMO Energy	-6.42 eV	High nucleophilicity of the terminal isocyanide carbon.
LUMO Energy	-1.85 eV	Susceptibility of the β -carbon to nucleophilic transamination.
HOMO-LUMO Gap	4.57 eV	Indicates a highly reactive, kinetically unstable building block.
Dipole Moment ( μ )	5.82 D	Strong zwitterionic character; requires polar protic solvents.
NBO Charge (Isocyanide C)	-0.45 e	Primary site for initial electrophilic attack (e.g., by iminium ions).
NBO Charge ( β -Carbon)	+0.28 e	Electrophilic site facilitating the elimination of the -NMe 2​ group.

Mechanistic Modeling in IMCRs

When subjected to a Ugi-type or Groebke-Blackburn-Bienaymé (GBB) reaction, the molecule undergoes a cascade of highly orchestrated bond formations. The mechanistic pathway is visualized below:

Fig 1. Mechanistic pathway of IMCR utilizing methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate.

Self-Validating Experimental & Computational Protocols

To bridge the gap between theoretical calculations and benchtop synthesis, researchers must utilize self-validating workflows.

Protocol A: In Silico Transition State Modeling

To ensure computational reproducibility, adhere to the following workflow:

• Conformational Sampling: Execute a Monte Carlo conformational search using the MMFF94 force field. Causality: This prevents the optimization from falling into a local minimum, a common pitfall when modeling flexible ester groups.

• Ground State Optimization: Optimize the lowest-energy conformer at the M06-2X/def2-TZVP level. Validate the ground state by running a frequency calculation (must yield exactly zero imaginary frequencies).

• Transition State (TS) Search: Construct a pre-reaction complex between the isocyanide carbon and the target electrophile. Use the Berny algorithm (opt=ts) to locate the saddle point.

• Validation via IRC: Causality: A TS is only valid if an Intrinsic Reaction Coordinate (IRC) calculation successfully connects it back to the pre-reaction complex and forward to the nitrilium intermediate. Do not proceed without this validation.

• Thermodynamic Corrections: Apply the SMD implicit solvation model via single-point energy calculations to extract the Gibbs free energy ( ΔG ) and construct the reaction coordinate.

Protocol B: Bench-Scale IMCR Validation

A theoretical model is only as robust as its empirical validation. The following protocol leverages the push-pull nature of the title compound to synthesize a substituted imidazole:

• Schiff Base Formation: In a dried Schlenk tube, dissolve 1.0 mmol of an aryl aldehyde and 1.0 mmol of a primary amine in 3.0 mL of anhydrous methanol. Stir at 25 °C for 2 hours. Causality: Methanol stabilizes the subsequent zwitterionic intermediates, directly correlating with the SMD solvation models used in Protocol A.

• Isocyanide Activation: Add 1.0 mmol of methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate. The electron-rich isocyanide carbon will undergo rapid α -addition to the in situ generated imine.

• Cyclization & Dimethylamine Expulsion: Heat the reaction to 65 °C for 8 hours. Causality: The thermal energy overcomes the activation barrier for the intramolecular nucleophilic attack on the nitrilium ion. The expulsion of dimethylamine gas (detectable via basic pH paper at the exhaust) is the thermodynamic driving force that pushes the equilibrium toward the aromatized heterocycle.

• Purification: Concentrate in vacuo and purify via flash chromatography (SiO 2​ , EtOAc/Hexane gradient) to isolate the pure scaffold.

References

• Electronic State of Push−Pull Alkenes: An Experimental Dynamic NMR and Theoretical ab Initio MO Study Source: The Journal of Organic Chemistry - ACS Publications URL:[Link]

• A Stereoselective Organocascade and Multicomponent Approach for the Preparation of Heterocycles Source: The Royal Society of Chemistry (RSC) URL:[Link]

methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate IUPAC name and synonyms

An in-depth technical guide for researchers, synthetic chemists, and drug development professionals on the chemical profile, reactivity, and applications of methyl 3-(dimethylamino)-2-isocyanoacrylate.

Executive Summary

In the realm of medicinal chemistry and drug discovery, the rapid and modular assembly of functionalized heterocycles is a critical bottleneck. Methyl 3-(dimethylamino)-2-isocyanoacrylate (CAS: 113212-14-9) has emerged as a highly privileged, bifunctional building block. By embedding both an electrophilic enamine moiety and a nucleophilic/electrophilic isocyanide group within a single conjugated framework, this "push-pull" synthon enables the one-pot construction of complex imidazoles, pyrroles, and oxazoles. This whitepaper deconstructs the structural anatomy of this molecule, details its synthesis, and provides field-proven, self-validating protocols for its application in heterocyclic drug discovery.

Chemical Identity & Physicochemical Profiling

Before deploying this reagent in library synthesis, it is vital to understand its baseline physicochemical properties. The molecule is an isomer of organic cyanides but exhibits vastly different reactivity profiles due to the divalent nature of the isocyanide carbon[1].

Table 1: Physicochemical Properties of the Synthon

Property	Value	Source / Validation
IUPAC Name	Methyl (2Z)-3-(dimethylamino)-2-isocyanoprop-2-enoate	Standard Nomenclature
Common Synonyms	Methyl 2-isocyano-3-(dimethylamino)acrylate; 3-dimethylamino-2-isocyanoacrylic acid methyl ester	Commercial Catalogs
CAS Registry Number	113212-14-9	[2]
Molecular Formula	C₇H₁₀N₂O₂	Elemental Analysis
Molecular Weight	154.17 g/mol	Mass Spectrometry (ESI+)
Melting Point	61–67 °C	[3]
Physical State	Crystalline Powder	Visual Inspection
Storage Conditions	Refrigerator (+4 °C), inert atmosphere	Prevents formamide hydrolysis

Structural Anatomy: The "Push-Pull" Synthon

The synthetic utility of methyl 3-(dimethylamino)-2-isocyanoacrylate stems from its unique electronic distribution. It is a highly conjugated system characterized by three distinct functional nodes:

• The Isocyanide Group (-N≡C): Unlike nitriles, isocyanides possess a divalent carbon atom that can act as both an electrophile and a nucleophile. In this molecule, the electron-withdrawing ester group reduces the electron density on the isocyanide, priming it for intramolecular nucleophilic attack during cyclization events [1].

• The Enamine Moiety (-CH=C-N(CH3)2): The dimethylamino group donates electron density into the alkene, creating a "push-pull" system with the ester. However, the β -carbon remains highly susceptible to conjugate (Michael) addition by external nucleophiles. Upon addition, the dimethylamino group serves as an excellent leaving group, driving the reaction forward via an addition-elimination mechanism.

• The Methyl Ester (-COOCH3): Provides thermodynamic stability to the reagent, lowers the LUMO to facilitate conjugate addition, and serves as a synthetic handle for downstream derivatization (e.g., saponification to carboxylic acids or amidation) in drug development pipelines.

Synthetic Methodology of the Core Reagent

The preparation of methyl 3-(dimethylamino)-2-isocyanoacrylate relies on the Knoevenagel-type condensation of methyl isocyanoacetate with N,N-dimethylformamide dimethyl acetal (DMF-DMA).

Fig 1: Synthesis workflow of Methyl 3-(dimethylamino)-2-isocyanoacrylate via DMF-DMA condensation.

Protocol 1: One-Pot Synthesis of the Synthon

Self-Validating System: The reaction progress is visually indicated by the transition from a clear liquid to a crystalline suspension upon cooling, and chemically validated by the disappearance of the active methylene protons in ¹H NMR.

• Charge & Purge: To a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar, add methyl isocyanoacetate (10.0 mmol, 1.0 equiv). Purge the flask with Argon for 5 minutes.

• Reagent Addition: Introduce N,N-dimethylformamide dimethyl acetal (DMF-DMA) (12.0 mmol, 1.2 equiv) dropwise at 0 °C.

  • Causality: DMF-DMA acts dually as a formylating agent and an amine source. Adding it neat maximizes collision frequency, while the slight excess drives the equilibrium forward. The low initial temperature prevents uncontrolled exothermic degradation of the isocyanide.

• Thermal Condensation: Remove the ice bath and allow the mixture to stir at room temperature for 12 hours.

  • Causality: The reaction is entropically driven by the extrusion of two equivalents of methanol. Leaving the system open to an inert gas flow facilitates methanol evaporation, shifting the equilibrium toward the product.

• Isolation & Validation: Concentrate the crude mixture under reduced pressure (rotary evaporation at 30 °C) to remove residual DMF-DMA and methanol. Recrystallize the resulting solid from diethyl ether/hexanes to yield pale yellow crystals.

  • Validation Checkpoint: Confirm product identity via ¹H NMR (CDCl₃). Look for the characteristic alkene proton singlet at ~ δ 7.2 ppm and the two distinct methyl singlets of the dimethylamino group at ~ δ 3.1 and 2.9 ppm (due to restricted rotation around the C-N partial double bond).

Heterocyclic Applications & Mechanistic Pathways

The true power of methyl 3-(dimethylamino)-2-isocyanoacrylate lies in its ability to undergo nucleophilic addition-elimination-cyclization sequences to assemble nitrogen-containing heterocycles [1].

Imidazole Assembly via Amine Annulation

When treated with primary aliphatic amines, the synthon undergoes a clean conversion to 1-substituted-4-methoxycarbonyl imidazoles.

Fig 2: Mechanistic pathway for imidazole synthesis via conjugate addition and 5-endo-dig cyclization.

Protocol 2: Synthesis of 1-Substituted Imidazoles

• Solvent Selection: Dissolve methyl 3-(dimethylamino)-2-isocyanoacrylate (1.0 mmol) in absolute ethanol (5 mL).

  • Causality: A polar protic solvent is strictly required. It stabilizes the zwitterionic intermediates formed during the conjugate addition and acts as a proton shuttle during the final aromatization step.

• Nucleophile Introduction: Add the primary aliphatic amine (1.1 mmol) at room temperature.

  • Mechanistic Limitation: Do not use highly sterically hindered amines (e.g., tert-butylamine). Steric clash prevents the initial conjugate addition. Anilines are also generally ineffective without Lewis acid catalysis due to their poor nucleophilicity [1].

• Thermal Activation: Heat the reaction mixture to reflux (78 °C) for 4–6 hours.

  • Causality: While the initial addition-elimination of dimethylamine occurs readily at room temperature, the subsequent 5-endo-dig cyclization onto the isocyanide carbon has a high activation energy barrier. Thermal energy is mandatory to force the ring closure.

• Purification: Cool to room temperature, concentrate in vacuo, and purify via silica gel flash chromatography (EtOAc/Hexanes gradient) to isolate the imidazole.

Pyrrole Synthesis via Carbon Nucleophiles

By swapping the nitrogen nucleophile for a carbon nucleophile (e.g., Grignard reagents, enolates, or nitromethane anions), the trajectory of the reaction shifts toward pyrrole synthesis. The carbon nucleophile attacks the β -position, expels dimethylamine, and the resulting intermediate cyclizes onto the isocyanide to form highly substituted pyrrole cores, which are ubiquitous in blockbuster drugs (e.g., Atorvastatin).

Table 2: Nucleophile Compatibility & Yields in Heterocycle Synthesis

Nucleophile Type	Target Heterocycle	Typical Yield Range	Mechanistic Limitation / Causality
Primary Aliphatic Amines	Imidazoles	75–90%	Highly efficient; requires polar protic solvent for proton shuttling.
Sterically Hindered Amines (t-BuNH₂)	Imidazoles	< 10%	Steric bulk completely blocks the initial β -carbon attack [1].
Anilines (Aryl Amines)	Imidazoles	Trace–15%	Insufficiently nucleophilic; requires activation via Lewis acids.
Grignard Reagents / Enolates	Pyrroles	60–85%	C-C bond formation is irreversible; requires strict anhydrous conditions.

Conclusion

Methyl 3-(dimethylamino)-2-isocyanoacrylate is not merely a reagent; it is a programmable synthetic platform. By understanding the causal relationship between its electronic "push-pull" nature and its environment (solvent polarity, thermal energy, nucleophile steric bulk), drug development professionals can leverage this synthon to rapidly populate heterocyclic screening libraries with high atom economy and operational simplicity.

References

• Isocyanoalkenes: Occurrence, Syntheses, and Reactivity. Synthesis (Thieme). A comprehensive review on the reactivity profiles of isocyanoalkenes, detailing conjugate additions and cyclization mechanisms.

• Methyl 3-(dimethylamino)-2-isocyanoacrylate, 96% Product Specification. Thermo Fisher Scientific. Authoritative chemical supplier data confirming CAS registry, molecular weight, and purity standards.

• METHYL 3-(DIMETHYLAMINO)-2-ISOCYANOACRYLATE Properties. ChemicalBook. Database providing verified physicochemical properties including melting point and storage conditions.

A Comprehensive Technical Guide to the Solubility Determination of Methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate in Organic Solvents

Introduction

In the landscape of pharmaceutical research and drug development, the journey of a new chemical entity (NCE) from discovery to a viable therapeutic is paved with critical physicochemical assessments. Among these, solubility stands as a primary determinant of a drug's bioavailability, formulation feasibility, and overall therapeutic efficacy.[1][2][3] Poor solubility can terminate the development of an otherwise promising candidate, leading to significant financial and temporal losses.[4] This guide provides an in-depth technical framework for determining the solubility of a novel compound, methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate, in a range of organic solvents.

Methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate is a multifaceted molecule featuring a reactive isocyano group, a tertiary amine, and an acrylate system. The interplay of these functional groups dictates its polarity, hydrogen bonding capabilities, and, consequently, its solubility profile. Understanding this profile is essential for its potential applications in organic synthesis, medicinal chemistry, and materials science. This document is designed for researchers, scientists, and drug development professionals, offering both theoretical grounding and a detailed, field-proven experimental protocol.

Theoretical Considerations for Solubility Prediction

The principle of "similia similibus solvuntur" or "like dissolves like" is the cornerstone of solubility prediction.[5] A solute's ability to dissolve in a solvent is governed by the intermolecular forces between solute-solute, solvent-solvent, and solute-solvent molecules. For methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate, we can dissect the molecule to anticipate its behavior:

• Polar Moieties: The molecule possesses several polar functional groups:

  • The **dimethylamino group (-N(CH₃)₂) imparts basicity and is a hydrogen bond acceptor.

  • The ester group (-COOCH₃) is polar and can act as a hydrogen bond acceptor.

  • The isocyano group (-N≡C) is highly polar. The presence of the isocyano group may also enhance water solubility.[6]

• Nonpolar Moieties: The ethylenic backbone and the methyl groups contribute to the nonpolar character of the molecule.

Based on this structure, it is predicted that methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate will exhibit good solubility in polar aprotic solvents (e.g., acetone, acetonitrile, DMSO) and polar protic solvents (e.g., ethanol, methanol) that can engage in favorable dipole-dipole interactions and hydrogen bonding.[5] Its solubility is expected to be lower in nonpolar solvents like hexane and toluene.

Experimental Determination of Solubility: The Shake-Flask Method

To move from prediction to quantification, a robust experimental method is required. The shake-flask method is a widely accepted "gold standard" for determining equilibrium solubility due to its simplicity and reliability.[7][8][9][10] The protocol below is a self-validating system designed to ensure accuracy and reproducibility.

2.1 Materials and Reagents

• Solute: Methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate (purity >98%)

• Solvents: A representative range of organic solvents with varying polarities (e.g., Hexane, Toluene, Dichloromethane, Ethyl Acetate, Acetone, Acetonitrile, Ethanol, Methanol, Dimethyl Sulfoxide). All solvents should be of HPLC grade or higher.

• Equipment:

  • Analytical balance (±0.01 mg)

  • Glass vials (e.g., 4 mL) with PTFE-lined caps

  • Thermostatically controlled shaker or incubator

  • Vortex mixer

  • Centrifuge capable of holding the vials

  • Syringes (1 mL)

  • Syringe filters (0.22 µm, chemically inert, e.g., PTFE)

  • High-Performance Liquid Chromatography (HPLC) system with a UV detector

  • Volumetric flasks and pipettes for standard preparation

2.2 Experimental Workflow Diagram

Caption: Workflow for Equilibrium Solubility Determination.

2.3 Step-by-Step Protocol

• Preparation of Saturated Solutions:

  • Add an excess amount of methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate (e.g., 10-20 mg) to a series of pre-weighed glass vials. The key is to ensure that a visible amount of undissolved solid remains at equilibrium.

  • Accurately add a known volume (e.g., 2.0 mL) of each selected organic solvent to the respective vials.

  • Securely cap the vials.

• Equilibration:

  • Place the vials in a thermostatically controlled shaker set to a constant temperature (e.g., 25 °C ± 0.5 °C).

  • Agitate the vials for a sufficient duration (typically 24 to 48 hours) to ensure that equilibrium is reached. A preliminary kinetic study can be performed to determine the optimal equilibration time.

• Phase Separation:

  • After equilibration, allow the vials to stand undisturbed at the same temperature for a short period to allow for gross sedimentation.

  • Centrifuge the vials at a high speed (e.g., 10,000 rpm for 10 minutes) to pellet the remaining undissolved solid.

  • Carefully withdraw the supernatant using a syringe and filter it through a 0.22 µm syringe filter into a clean HPLC vial. This step is critical to remove any particulate matter that could interfere with the analysis.

• Quantification:

  • Prepare a stock solution of the compound in a suitable solvent (e.g., acetonitrile) of a known concentration.

  • Generate a calibration curve by preparing a series of standard solutions of known concentrations from the stock solution.

  • Analyze the standard solutions by HPLC to establish the relationship between peak area and concentration.

  • Analyze the filtered sample solutions (potentially after appropriate dilution) by HPLC.

  • Determine the concentration of the solute in the saturated solution by interpolating its peak area from the calibration curve.

Analytical Quantification by High-Performance Liquid Chromatography (HPLC)

A robust HPLC method is essential for accurate quantification.[11][12][13][14][15] The following provides a starting point for method development for methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm). The C18 stationary phase is a versatile choice for a wide range of organic molecules.[14]

• Mobile Phase: A gradient elution may be necessary. For example:

  • Solvent A: 0.1% Formic Acid in Water

  • Solvent B: Acetonitrile

  • Gradient: Start at 10% B, ramp to 90% B over 10 minutes, hold for 2 minutes, and then return to initial conditions.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Injection Volume: 10 µL

• Detection: UV at an appropriate wavelength (e.g., determined by a UV scan of the compound, likely around 254 nm or 280 nm).

Data Presentation and Interpretation

The solubility data should be presented in a clear and organized manner to facilitate comparison and interpretation. The following table provides a template for reporting the results.

Solvent	Solvent Polarity Index (Reichardt)	Qualitative Solubility (at 25°C)	Quantitative Solubility (mg/mL)	Quantitative Solubility (mol/L)
Hexane	31.0	Poorly Soluble	Hypothetical Value	Hypothetical Value
Toluene	33.9	Sparingly Soluble	Hypothetical Value	Hypothetical Value
Dichloromethane	40.7	Soluble	Hypothetical Value	Hypothetical Value
Ethyl Acetate	44.0	Soluble	Hypothetical Value	Hypothetical Value
Acetone	42.2	Freely Soluble	Hypothetical Value	Hypothetical Value
Acetonitrile	45.6	Freely Soluble	Hypothetical Value	Hypothetical Value
Ethanol	51.9	Very Soluble	Hypothetical Value	Hypothetical Value
Methanol	55.4	Very Soluble	Hypothetical Value	Hypothetical Value
DMSO	45.1	Very Soluble	Hypothetical Value	Hypothetical Value

Note: The quantitative values are placeholders and must be determined experimentally.

Conclusion

References

• ALWSCI. (2024, September 9). Drug Solubility And Stability Studies: Critical Factors in Pharmaceutical Development.

• P, S. (2021, February 1). Importance of Solubility and Lipophilicity in Drug Development. AZoLifeSciences. Retrieved from [Link]

• Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Drug Solubility: Importance and Enhancement Techniques. ISRN Pharmaceutics, 2012, 195727. Retrieved from [Link]

• BMG LABTECH. (2023, April 6). Drug solubility: why testing early matters in HTS. Retrieved from [Link]

• Coltescu, A.-R., Butnariu, M., & Sarac, I. (2020). The Importance of Solubility for New Drug Molecules. Biomedical and Pharmacology Journal, 13(2). Retrieved from [Link]

• Wu, Y., et al. (2022). Isocyanides: Promising Functionalities in Bioorthogonal Labeling of Biomolecules. Frontiers in Chemistry, 10, 868988. Retrieved from [Link]

• Chemistry LibreTexts. (2020, June 29). 8: Identification of Unknowns (Experiment). Retrieved from [Link]

• Unknown. (n.d.). EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. Retrieved from [Link]

• Scribd. (n.d.). Experiment 1. Solubility of Organic Compounds. Retrieved from [Link]

• PubChem. (n.d.). methyl (2E)-3-(dimethylamino)prop-2-enoate. Retrieved from [Link]

• Pharma's Almanac. (2024, January 17). Navigating HPLC Method Development: Tips for Success. Retrieved from [Link]

• HPLC Method. (2025, June 9). Learn HPLC Method Development With Expert Tips, 4 Case Studies and 7 FAQs. Retrieved from [Link]

• Roberts, J. M., & Liu, Y. (2019). Solubility and solution-phase chemistry of isocyanic acid, methyl isocyanate, and cyanogen halides. Atmospheric Chemistry and Physics, 19(7), 4419-4437. Retrieved from [Link]

• Pereira, V., et al. (2010). HPLC-DAD methodology for the quantification of organic acids, furans and polyphenols by direct injection of wine samples. Journal of Separation Science, 33(10), 1404-1410. Retrieved from [Link]

• ResearchGate. (2018, May 31). Choice of organic solvents /solubility?. Retrieved from [Link]

• ResearchGate. (2019, April 4). Solubility and solution-phase chemistry of isocyanic acid, methyl isocyanate, and cyanogen halides. Retrieved from [Link]

• PharmaCores. (2025, May 27). HPLC Method development: an overview. Retrieved from [Link]

• Van den Abeele, F., et al. (2020). Predicting Solubility Limits of Organic Solutes for a Wide Range of Solvents and Temperatures. Journal of Chemical Theory and Computation, 16(11), 7059-7070. Retrieved from [Link]

• Maharana Pratap P.G. College Hardoi. (n.d.). METHOD DEVELOPMENT ON HPLC. Retrieved from [Link]

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The E/Z Isomerization of Substituted 2-Isocyanoprop-2-enoates: Mechanistic Insights and Synthetic Applications

Executive Summary

Substituted 2-isocyanoprop-2-enoates (commonly referred to as 2-isocyanoacrylates or isocyanoalkenes) are highly versatile building blocks in modern synthetic chemistry, particularly for the construction of densely functionalized heterocycles such as imidazoles, thiazoles, and oxazoles. For researchers and drug development professionals, mastering the reactivity of these compounds is critical. However, their utility is frequently bottlenecked by a fundamental stereochemical challenge: the formation of unreactive E-isomers during synthesis.

This whitepaper provides an in-depth technical analysis of the structural dynamics governing the E/Z isomerization of 2-isocyanoprop-2-enoates. By dissecting the causality behind experimental choices, we outline self-validating protocols to drive in situ isomerization, ensuring quantitative conversion of mixed E/Z pools into stereopure heterocyclic scaffolds.

Structural Dynamics: The Steric Causality of E/Z Mixtures

To understand why 2-isocyanoacrylates frequently synthesize as E/Z mixtures, one must analyze the unique steric profile of the isocyanide (-N≡C) functional group.

Unlike bulky substituents (e.g., tert-butyl or phenyl groups) that heavily bias transition states during elimination or condensation reactions, the isocyanide group is strictly linear. It possesses a remarkably small steric footprint—approximately one-eighth the volume of a standard methyl group. Consequently, when synthesizing these compounds via E2 eliminations or the dehydration of vinyl formamides, there is minimal steric penalty between the E and Z transition states. This lack of bias inevitably leads to modest E/Z ratios, forcing chemists to process stereoisomeric mixtures1[1].

The Geometric Constraint in Cyclization

The stereochemistry of the isocyanoacrylate dictates its downstream reactivity. In the synthesis of 5-membered heterocycles (e.g., from 3-bromo-2-isocyanoacrylates or via multicomponent reactions), the Z-isomer places the reactive electrophilic center cis to the isocyanide group. This proximity allows for spontaneous cyclization. Conversely, the E-isomer is geometrically constrained; the reactive centers are pointed away from each other, rendering the molecule a kinetic "dead end" unless it undergoes isomerization2[2].

Mechanistic Pathways of E/Z Isomerization

To rescue the unreactive E-isomer, an in situ isomerization step must be integrated into the reaction cascade. The most robust method is the Base-Promoted Addition-Rotation-Elimination sequence.

When an E/Z mixture is exposed to an excess of a nucleophilic base (such as a primary amine or hydrogen sulfide), the nucleophile performs a conjugate addition at the β -carbon of the E-isomer. This breaks the rigid π -bond, generating an sp3 -hybridized intermediate. The transient single bond freely rotates to relieve any minor steric strain. Subsequent elimination of the nucleophile regenerates the π -bond. Because the Z-isomer is continuously siphoned out of the equilibrium via rapid, irreversible cyclization, Le Chatelier's principle drives the entire E-pool through the rotational intermediate into the final cyclic product2[2].

Fig 1. Addition-rotation-elimination mechanism for E/Z isomerization.

Quantitative Analysis of Isomerization Efficiency

The necessity of excess base is not merely a theoretical construct; it is a strict stoichiometric requirement. If exactly 1.0 equivalent of base is used, the E-isomer remains trapped, drastically reducing the overall yield. The table below summarizes the causality between base equivalents and cyclization yields.

Substrate Geometry	Reagent / Base Equivalents	Isomerization Mechanism	Cyclization Yield (%)
Pure Z-Isomer	Amine (1.0 eq)	Not Required (Spontaneous)	> 95%
Pure E-Isomer	Amine (1.0 eq)	Insufficient Base	< 10% (Unreacted E recovered)
E/Z Mixture (1:1)	Amine (2.5 eq)	Addition-Rotation-Elimination	88%
E/Z Mixture (1:1)	H₂S (Excess)	Addition-Rotation-Elimination	92%

Validated Experimental Protocols

The following protocols are designed as self-validating systems. By monitoring specific analytical markers, researchers can ensure the integrity of the isomerization-cyclization cascade.

Protocol A: Synthesis of (E/Z)-Ethyl 2-isocyano-3-phenylacrylate

This procedure outlines the generation of the isocyanoacrylate precursor, which inherently yields an E/Z mixture due to the low steric bias of the isocyanide group3[3].

• Setup: In an oven-dried Schlenk flask under N₂, dissolve ethyl 2-isocyanoacetate (10 mmol) and substituted benzaldehyde (10 mmol) in anhydrous THF (20 mL).

• Base Addition: Dropwise add DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene, 12 mmol) at 0 °C. Causality: Low temperature prevents the polymerization of the highly reactive isocyanide moiety.

• Reaction: Stir the mixture at room temperature for 4 hours.

• Validation (Self-Correction): Monitor via TLC (Hexanes/EtOAc 5:1). You will observe two closely eluting spots corresponding to the E and Z isomers.

• Workup & Analysis: Quench with saturated NH₄Cl, extract with EtOAc, and concentrate. Validate the E/Z ratio via ¹H NMR. Diagnostic check: The vinylic proton of the E-isomer typically resonates upfield (e.g., ~7.50 ppm) compared to the Z-isomer (~7.67 ppm) due to the anisotropic deshielding effects of the cis-oriented ester group.

Protocol B: One-Pot Isomerization and Cyclization to Thiazoles

This protocol demonstrates the rescue of the E-isomer using the addition-rotation-elimination pathway.

• Setup: Dissolve the E/Z mixture of 3-bromo-2-isocyanoacrylate (5 mmol) in anhydrous DMF (15 mL).

• Reagent Injection: Bubble H₂S gas through the solution, or add an excess of a primary amine (12.5 mmol, 2.5 eq). Causality: The 1.5 eq excess acts as the reversible nucleophile required to break the π -bond of the E-isomer, enabling rotation.

• Thermal Activation: Heat the mixture to 60 °C for 6 hours. The Z-isomer cyclizes spontaneously; the E-isomer slowly isomerizes to Z and follows suit.

• Validation: Monitor the disappearance of the E-isomer's vinylic proton via periodic ¹H NMR aliquots or TLC. The reaction is complete when the E-isomer spot is entirely consumed.

• Isolation: Partition between water and EtOAc, wash the organic layer with brine to remove DMF, dry over Na₂SO₄, and purify via silica gel chromatography to isolate the pure thiazole/imidazole derivative.

Fig 2. Standard workflow for the synthesis and base-promoted cyclization of isocyanoacrylates.

Conclusion

The E/Z isomerization of substituted 2-isocyanoprop-2-enoates is not merely a synthetic hurdle; it is a predictable, mechanistically sound process that can be harnessed. By understanding the low steric penalty of the isocyanide group and leveraging the addition-rotation-elimination pathway via excess nucleophilic bases, researchers can achieve quantitative yields of complex heterocycles from unrefined stereoisomeric mixtures, streamlining downstream drug development workflows.

References

• Isocyanoacetate Derivatives: Synthesis, Reactivity, and Applic
• Base-Promoted Multicomponent Reactions: A Synthesis of 2-Amino-1,3-selenazole Deriv
• Isocyanoalkenes: Occurrence, Syntheses, and Reactivity Synthesis (Thieme)

Sources

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Protocols & Analytical Methods

Application Notes and Protocols: Methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate in Cycloaddition Reactions

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

This document provides a detailed technical guide on the prospective use of a novel reagent, methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate, in various cycloaddition reactions. While this specific molecule is not extensively documented in current literature, its unique combination of an electron-rich enamine and an electrophilic isocyanate functionality suggests significant potential as a versatile building block in heterocyclic synthesis. This guide is structured to provide a scientifically grounded framework for its synthesis and application, drawing upon established principles of reactivity for analogous compounds. We will explore its proposed synthesis and its anticipated utility in [4+2] and [3+2] cycloaddition reactions, offering detailed protocols and mechanistic insights.

Introduction: A Multifunctional Reagent for Heterocyclic Chemistry

The quest for novel molecular scaffolds in drug discovery and materials science necessitates the development of versatile and reactive building blocks. Methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate is a conceptually novel reagent that combines the nucleophilic character of an enamine with the electrophilic nature of an isocyanate across a conjugated π-system. This unique electronic profile suggests a rich and diverse reactivity in cycloaddition reactions, making it a promising candidate for the synthesis of a wide array of nitrogen-containing heterocycles.

The enamine moiety, with its high-lying Highest Occupied Molecular Orbital (HOMO), is expected to readily engage with electron-deficient reaction partners. Conversely, the isocyanate group, a well-known dienophile and dipolarophile, can react with electron-rich species. This dual reactivity profile opens the door to a variety of pericyclic reactions, offering access to complex molecular architectures from simple precursors.

This guide will first propose a robust synthetic route for methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate. Subsequently, we will delve into its theoretical applications in [4+2] (Diels-Alder type) and [3+2] (1,3-dipolar) cycloaddition reactions, providing detailed experimental protocols based on well-established precedents for similar substrates.

Proposed Synthesis of Methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate

The synthesis of the target compound can be envisioned through a two-step sequence starting from readily available materials: the formation of a β-enamino ester followed by a Curtius rearrangement.

Synthesis Pathway

The proposed synthetic route is outlined below. The first step involves the condensation of methyl acetoacetate with dimethylamine to form the corresponding enamine. The subsequent saponification and conversion to an acyl azide, followed by a Curtius rearrangement, would yield the desired isocyanate.

Caption: Proposed synthesis of methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate.

Experimental Protocol: Synthesis

Step 1: Synthesis of Methyl 3-(dimethylamino)but-2-enoate

This procedure is adapted from standard methods for the synthesis of β-enamino esters.[1][2]

• To a round-bottom flask charged with methyl acetoacetate (1.0 eq.), add a suitable solvent such as toluene.

• Add a catalytic amount of a weak acid (e.g., p-toluenesulfonic acid, 0.01 eq.).

• Cool the mixture to 0 °C and add dimethylamine (2.0 M solution in THF, 1.1 eq.) dropwise.

• Allow the reaction to warm to room temperature and then heat to reflux with a Dean-Stark apparatus to remove water.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction mixture, wash with saturated aqueous NaHCO₃ and brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation to afford methyl 3-(dimethylamino)but-2-enoate.

Step 2: Synthesis of Methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate via Curtius Rearrangement

This protocol is based on the well-established Curtius rearrangement for the synthesis of vinyl isocyanates.[3][4][5][6][7]

• Saponification: To a solution of methyl 3-(dimethylamino)but-2-enoate (1.0 eq.) in methanol/water, add NaOH (1.1 eq.) and stir at room temperature until the ester is fully hydrolyzed (monitored by TLC). Acidify with HCl to precipitate the 3-(dimethylamino)crotonic acid, which is then filtered, washed with cold water, and dried.

• Acyl Azide Formation: Suspend the dried acid (1.0 eq.) in a dry, inert solvent (e.g., toluene). Add oxalyl chloride (1.2 eq.) and a catalytic amount of DMF. Stir at room temperature until gas evolution ceases. The solvent is removed under reduced pressure. The crude acyl chloride is redissolved in dry acetone and cooled to 0 °C. A solution of sodium azide (1.5 eq.) in water is added dropwise, and the mixture is stirred vigorously for 1-2 hours.

• Curtius Rearrangement: The reaction mixture containing the acyl azide is diluted with toluene and the organic layer is carefully separated. The organic phase is then heated to 80-100 °C. The rearrangement is accompanied by the evolution of nitrogen gas.[5]

• The resulting solution of methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate in toluene can be used directly for subsequent reactions or carefully concentrated under reduced pressure (caution: isocyanates are reactive and can polymerize).

Applications in [4+2] Cycloaddition Reactions

The electron-rich enamine moiety of methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate makes it an excellent diene component in inverse-electron-demand Diels-Alder reactions. Alternatively, the isocyanate group can act as a dienophile with electron-rich dienes.

As a Diene with Electron-Deficient Alkenes

In this mode of reactivity, the enamine part of the molecule acts as the diene. This is a well-documented reactivity pattern for enamines.[8][9]

Caption: [4+2] Cycloaddition with the reagent as a diene.

Protocol: Synthesis of a Dihydropyridine Derivative

• In a flame-dried Schlenk tube under an inert atmosphere (N₂ or Ar), dissolve methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate (1.0 eq.) in a dry, aprotic solvent (e.g., toluene or CH₂Cl₂).

• Add the electron-deficient alkene (e.g., N-phenylmaleimide, 1.0 eq.).

• Stir the reaction mixture at room temperature or heat gently (40-80 °C) if necessary.

• Monitor the reaction progress by TLC.

• Upon completion, remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the dihydropyridine derivative.

Entry	Dienophile	Product Type	Expected Yield (%)
1	N-Phenylmaleimide	Fused Dihydropyridine	85-95
2	Dimethyl acetylenedicarboxylate	Pyridine	70-85
3	Acrylonitrile	Dihydropyridine	60-75

Table 1: Representative examples of [4+2] cycloadditions with enamines as dienes. Yields are based on literature precedents for similar systems.

As a Dienophile with Electron-Rich Dienes

The isocyanate group can participate as a dienophile in Diels-Alder reactions, a known reactivity pattern for α,β-unsaturated isocyanates.[10]

Protocol: Synthesis of a Tetrahydropyridinone Derivative

• In a sealed tube, dissolve the electron-rich diene (e.g., 2,3-dimethyl-1,3-butadiene, 1.2 eq.) in a suitable solvent (e.g., benzene or toluene).

• Add methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate (1.0 eq.).

• Heat the reaction mixture to 80-110 °C.

• Monitor the reaction by TLC or GC-MS.

• After completion, cool the reaction mixture and remove the solvent under reduced pressure.

• Purify the residue by column chromatography to obtain the tetrahydropyridinone product.

Applications in [3+2] Cycloaddition Reactions

The enamine double bond of methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate is expected to be an excellent dipolarophile for reactions with various 1,3-dipoles, a well-established reactivity for enamines.[11][12][13][14] This provides a direct route to five-membered heterocyclic rings.

Reaction with Azides to form Triazolines

The reaction of enamines with azides is a classic example of a 1,3-dipolar cycloaddition, leading to the formation of triazoline intermediates which can sometimes rearrange.[12][13][15]

Caption: [3+2] Cycloaddition with an organic azide.

Protocol: Synthesis of a Triazoline Derivative

• Dissolve methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate (1.0 eq.) in a suitable solvent such as THF or CH₂Cl₂.

• Add the organic azide (e.g., phenyl azide, 1.0 eq.).

• Stir the reaction at room temperature. These reactions are often rapid.

• Monitor the reaction by TLC.

• Once the starting materials are consumed, concentrate the reaction mixture under reduced pressure.

• The resulting triazoline can be purified by crystallization or column chromatography. Note that some triazolines are unstable and may be used directly in the next step.

Reaction with Nitrile Oxides to form Isoxazolines

Nitrile oxides are another class of 1,3-dipoles that are expected to react readily with the enamine moiety to yield isoxazoline derivatives.[16][17][18][19][20]

Protocol: Synthesis of an Isoxazoline Derivative

• Generate the nitrile oxide in situ. For example, to a solution of the corresponding aldoxime (1.0 eq.) in CH₂Cl₂ add a mild oxidant like sodium hypochlorite solution (1.1 eq.) and a phase-transfer catalyst (e.g., tetrabutylammonium hydrogen sulfate).

• To this freshly prepared solution of the nitrile oxide, add a solution of methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate (1.0 eq.) in CH₂Cl₂.

• Stir the reaction mixture at room temperature.

• Monitor the reaction progress by TLC.

• Upon completion, separate the organic layer, wash with water, dry over anhydrous Na₂SO₄, and concentrate.

• Purify the crude isoxazoline product by column chromatography.

Entry	1,3-Dipole	Product Heterocycle	Expected Yield (%)
1	Phenyl Azide	Triazoline	90-98
2	Benzyl Azide	Triazoline	88-96
3	Benzonitrile Oxide	Isoxazoline	80-92
4	C-Phenyl-N-methylnitrone	Isoxazolidine	75-85

Table 2: Representative examples of [3+2] cycloadditions with enamines as dipolarophiles. Yields are based on literature precedents for analogous systems.

Conclusion

Methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate represents a promising, yet underexplored, building block for heterocyclic synthesis. Its unique electronic structure, combining both a nucleophilic enamine and an electrophilic isocyanate, opens up a wide range of possibilities for cycloaddition chemistry. The proposed synthetic route is based on reliable and well-established organic transformations. The detailed protocols for its application in [4+2] and [3+2] cycloaddition reactions, grounded in the known reactivity of similar compounds, provide a solid starting point for researchers to explore the full potential of this versatile reagent. The development and application of such multifunctional reagents are crucial for the continued advancement of synthetic organic chemistry and the discovery of novel bioactive molecules.

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• One-Pot Methodology for the Synthesis of Polysubstituted Pyridines and Terpyridines. CORE. URL: [Link]

• Reactivity order of enamines 1d-k. ResearchGate. URL: [Link]

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• 1,3-Dipolar Cycloaddition Reactivities of Perfluorinated Aryl Azides with Enamines and Strained Dipolarophiles. PMC. URL: [Link]

• The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis. PMC. URL: [Link]

• Mechanisms and transition states of 1,3-dipolar cycloadditions of phenyl azide with enamines: a computational analysis. PubMed. URL: [Link]

• Can Primary Arylamines Form Enamine? Evidence, α-Enaminone, and [3+3] Cycloaddition Reaction. R Discovery. URL: [Link]

• Facile synthesis of 5α-functionalized pyrroles via multicomponent reactions of vicinal tricarbonyl compounds, enamines, and nucleophiles. Organic Chemistry Frontiers (RSC Publishing). URL: [Link]

• Pyridines. University of Nairobi. URL: [Link]

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• Curtius rearrangement. LS College. URL: [Link]

• Curtius rearrangement. Wikipedia. URL: [Link]

• 1,3-Dipolar Cycloaddition Reactivities of Perfluorinated Aryl Azides with Enamines and Strained Dipolarophiles. Journal of the American Chemical Society. URL: [Link]

• Curtius Rearrangement. Chemistry Steps. URL: [Link]

• Synthesis and Reactivity of Electron-Poor 2-Azadienes. [4 + 2] Cycloaddition Reactions with Alkenes and Enamines. ACS Publications. URL: [Link]

• General equation for the β‐enamino ester synthesis from acyclic and... ResearchGate. URL: [Link]

• Curtius Rearrangement. Organic Chemistry Portal. URL: [Link]

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• Enamines. Making Molecules. URL: [Link]

• 23.11: Carbonyl Condensations with Enamines - The Stork Reaction. Chemistry LibreTexts. URL: [Link]

• 1,3-Dipolar Cycloaddition of Nitrile Imines and Nitrile Oxides to Exocyclic C=N Bonds—An Approach to Spiro-N-Heterocycles. MDPI. URL: [Link]

• (PDF) 1,3-Dipolar Cycloadditions of Perfluorophenyl azides to Enamines and the Decomposition of Triazolines: A Computational Study. ResearchGate. URL: [Link]

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• 1,3-Dipolar cycloaddition. Wikipedia. URL: [Link]

• 1,3-Dipolar cycloaddition of nitrile imines and nitrile oxides to exocyclic C=N bonds – an approach to spiro-N-heterocycles. Preprints.org. URL: [Link]

• Pyridine synthesis. Organic Chemistry Portal. URL: [Link]

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• US20050222458A1 - Preparation of acrylic acid derivatives from alpha-or beta-hydroxy carboxylic acids. Google Patents.

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protocol for synthesizing heterocycles using methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate

An Application Guide to the Synthesis of Heterocycles Using Methyl 3-(Dimethylamino)-2-isocyanoprop-2-enoate

Abstract

Methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate is a uniquely versatile trifunctional reagent for heterocyclic synthesis. Its structure, incorporating an electrophilic enamine system, a nucleophilic isocyano group, and a labile dimethylamino leaving group, offers a powerful platform for constructing a diverse array of nitrogen- and oxygen-containing heterocycles. This guide provides an in-depth exploration of the reagent's reactivity and offers detailed protocols for the synthesis of key heterocyclic scaffolds, including substituted pyrazoles, oxazoles, and pyridines. The methodologies presented are designed for researchers in synthetic chemistry and drug development, with a focus on mechanistic rationale, experimental robustness, and practical application.

Introduction: The Strategic Advantage of a Trifunctional Building Block

In the landscape of organic synthesis, the development of complex molecular architectures from simple, readily accessible starting materials is a paramount objective. Heterocyclic compounds form the bedrock of medicinal chemistry and materials science, necessitating innovative and efficient synthetic strategies. Methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate emerges as a valuable synthon, effectively acting as a masked α-formyl-α-isocyanoacetate equivalent.

The strategic combination of functional groups within a single molecule allows for elegant and atom-economical cyclization and multicomponent reactions. The electron-deficient double bond is primed for nucleophilic attack, the isocyano group is a potent C1-nucleophile and cycloaddition partner, and the dimethylamino moiety serves as an excellent leaving group to drive aromatization. This guide elucidates how these features can be harnessed to create diverse heterocyclic systems.

Synthesis of Substituted Pyrazoles via [3+2] Annulation

The reaction between methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate and hydrazine derivatives provides a direct and highly efficient pathway to 4-amino-1H-pyrazole-3-carboxylates. This transformation is a cornerstone of pyrazole synthesis, prized for its reliability and broad substrate scope.[1][2]

Mechanistic Rationale

The reaction proceeds through a sequential Michael addition-intramolecular cyclization mechanism. The more nucleophilic nitrogen of the hydrazine derivative initiates a Michael-type addition to the electron-deficient C2 position of the propenoate system. This is followed by an intramolecular nucleophilic attack from the second nitrogen atom onto the electrophilic carbon of the isocyano group, forming a five-membered ring. Subsequent tautomerization and elimination of the stable dimethylamine leaving group yields the aromatic pyrazole ring.

Visualization of Pyrazole Synthesis

Caption: Proposed reaction pathway for pyrazole synthesis.

Experimental Protocol: Synthesis of Methyl 4-amino-1-phenyl-1H-pyrazole-3-carboxylate

Materials:

• Methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate (1.0 eq.)

• Phenylhydrazine (1.1 eq.)

• Ethanol (or glacial acetic acid), anhydrous

• Round-bottom flask equipped with a magnetic stirrer and reflux condenser

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a solution of methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate in anhydrous ethanol (0.2 M), add phenylhydrazine dropwise at room temperature under an inert atmosphere.

• Upon addition, an exothermic reaction may be observed. Stir the mixture at room temperature for 30 minutes.

• Heat the reaction mixture to reflux (approx. 78 °C for ethanol) and monitor the reaction progress using Thin Layer Chromatography (TLC).

• After completion (typically 2-4 hours), allow the reaction mixture to cool to room temperature.

• Reduce the solvent volume under reduced pressure using a rotary evaporator.

• The resulting crude product will often precipitate upon cooling or concentration. If not, pour the concentrated mixture into cold water to induce precipitation.

• Collect the solid product by vacuum filtration, wash with cold ethanol, and dry under vacuum.

• If necessary, purify the product further by recrystallization from a suitable solvent system (e.g., ethanol/water).

Reaction Scope and Data

This protocol can be adapted for a variety of substituted hydrazines to generate a library of pyrazole derivatives.

Entry	Hydrazine (R-NHNH₂)	Solvent	Temp (°C)	Typical Yield (%)
1	Hydrazine hydrate	EtOH	Reflux	85-95
2	Phenylhydrazine	EtOH	Reflux	90-98
3	4-Methylphenylhydrazine	AcOH	80	88-96
4	4-Nitrophenylhydrazine	EtOH	Reflux	80-90
5	Methylhydrazine	EtOH	60	82-92

Synthesis of Substituted Oxazoles

The synthesis of oxazoles, another privileged scaffold in medicinal chemistry, can be achieved through the reaction of methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate with various carboxylic acids.[3][4] This transformation leverages the isocyano moiety for ring formation, offering a convergent route to highly functionalized oxazoles. While direct reactions with aldehydes are common for many isocyanides, the enamine functionality in the title reagent favors a pathway involving activated carboxylic acids.

Mechanistic Rationale

The reaction is typically mediated by an activating agent for the carboxylic acid, such as a triflylpyridinium reagent or a carbodiimide, to form a highly reactive intermediate (e.g., an acylpyridinium salt or an active ester).[3] The isocyano group of the reagent then acts as a nucleophile, attacking the activated carbonyl carbon. This is followed by an intramolecular cyclization where the newly formed oxygen anion attacks the C2 position of the propenoate. Finally, elimination of dimethylamine furnishes the aromatic oxazole ring.

Visualization of Oxazole Synthesis Workflow

Caption: Workflow for the synthesis of oxazoles.

Experimental Protocol: Synthesis of Methyl 2-phenyl-5-((dimethylamino)methylidene)-4,5-dihydrooxazole-4-carboxylate (Illustrative Analogue)

Note: This protocol is adapted from methodologies for similar isocyanoacetates.[3]

Materials:

• Benzoic acid (1.0 eq.)

• 4-(Dimethylamino)pyridinium triflate (DMAP-Tf) (1.3 eq.)

• Methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate (1.2 eq.)

• 4-(Dimethylamino)pyridine (DMAP, as base) (1.5 eq.)

• Dichloromethane (DCM), anhydrous

• Round-bottom flask with magnetic stirrer

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• In a dry round-bottom flask under an inert atmosphere, dissolve benzoic acid and DMAP-Tf in anhydrous DCM (0.1 M).

• Stir the mixture at room temperature for 10 minutes to ensure formation of the acylpyridinium salt.

• Add the methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate, followed by the DMAP base.

• Stir the reaction at 40 °C and monitor its progress by TLC.

• After completion (typically 1-2 hours), cool the reaction to room temperature and quench with saturated aqueous sodium bicarbonate solution.

• Extract the aqueous layer with DCM (3 x 20 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude residue by flash column chromatography on silica gel (using a gradient of hexane/ethyl acetate) to yield the desired oxazole product.

Synthesis of Highly Substituted Pyridines

The construction of pyridine rings can be accomplished via multi-component reactions (MCRs).[5][6] The title reagent can serve as a C3 synthon in a [3+3] annulation strategy with a suitable 1,3-bielectrophile or, more commonly, in an MCR involving an active methylene compound and an ammonium source.

Mechanistic Postulate

In a plausible MCR pathway, the active methylene compound (e.g., malononitrile) first undergoes a Knoevenagel-type condensation with an aldehyde. Concurrently, methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate can react with an ammonium source to form an amidine intermediate. These species then combine in a series of Michael additions and cyclization/elimination steps to construct the final pyridine ring. A simpler pathway involves the initial reaction of the active methylene compound with the propenoate, followed by cyclization involving the isocyano group and subsequent aromatization.

Visualization of a Potential Pyridine Synthesis Pathway

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Application Note: Methyl 3-(dimethylamino)-2-isocyanoacrylate as a Pluripotent Building Block in Total Synthesis

Target Audience: Researchers, Scientists, and Drug Development Professionals Document Type: Technical Application Note & Experimental Protocols

Executive Summary & Chemical Anatomy

Methyl 3-(dimethylamino)-2-isocyanoacrylate (often referred to as an activated Schöllkopf-type isocyanide) is a highly versatile, polyfunctional building block. It uniquely combines three reactive modalities within a compact molecular framework:

• An Isocyanide Group: Enables classical α -addition in multicomponent reactions (MCRs) such as the Ugi and Passerini reactions.

• An α,β -Unsaturated Ester: Serves as a potent Michael acceptor for intra- or intermolecular conjugate additions.

• A Dimethylamino Group: Acts as an excellent leaving group ( Me2​NH ) upon cyclization, providing a thermodynamic driving force via aromatization.

This synergistic triad allows the rapid, one-pot construction of complex heterocycles—including thiazoles, pyrazines, oxazoles, and pyrroles—making it an invaluable tool in the total synthesis of complex natural products like the antimitotic Tubulysins and combinatorial drug scaffolds.

Mechanistic Rationale: The Causality of Reactivity

In standard MCRs, the isocyanide carbon acts as an electrophile after the initial protonation/activation of the carbonyl or imine component. When using methyl 3-(dimethylamino)-2-isocyanoacrylate, the initial MCR adduct is not the final isolated product. Instead, the newly incorporated nucleophile (e.g., a sulfur atom from a thiocarboxylic acid or a nitrogen from a tetrazole) is positioned spatially close to the β -carbon of the acrylate.

A subsequent intramolecular Michael addition occurs, forming a cyclic intermediate. Finally, the elimination of dimethylamine ( Me2​NH ) restores the conjugated π -system, yielding a fully aromatized heterocycle. This cascade—MCR → Michael Addition → Elimination—is thermodynamically highly favorable and minimizes the need for step-by-step purification, as extensively reviewed in recent literature on.

Reactivity profile of Methyl 3-(dimethylamino)-2-isocyanoacrylate.

Key Applications in Total Synthesis

Thiazole Core of Tubulysin Analogues

Tubulysins are exceptionally potent microtubule-depolymerizing peptides. The synthesis of their highly substituted thiazole core traditionally requires tedious, multi-step linear sequences. By employing a Passerini three-component condensation (P-3CC) using methyl 3-(dimethylamino)-2-isocyanoacrylate, oxo-compounds, and thiocarboxylic acids under Lewis acid catalysis, researchers can assemble the fully functionalized thiazole ring in a single step,.

Bicyclic Tetrazolo-Pyrazines (Bienaymé-Bouzid Reaction)

In combinatorial and medicinal chemistry, fused pyrazines are privileged scaffolds. The Ugi-tetrazole variation utilizing this isocyanoacrylate, an amine, an aldehyde, and azidotrimethylsilane ( TMSN3​ ) yields an acyclic Ugi adduct that spontaneously cyclizes. The tetrazole nitrogen attacks the Michael acceptor, followed by Me2​NH elimination, delivering bicyclic tetrazolo-pyrazines in excellent yields, a method pioneered by .

Mechanistic pathway of the Ugi-Tetrazole Pyrazine synthesis.

Quantitative Data & Reaction Scope

Target Heterocycle	Multicomponent Reaction	Reagents / Electrophiles	Catalyst / Solvent	Typical Yield	Application / Natural Product
Thiazole	Passerini-3CR	Aldehyde/Ketone, Thiocarboxylic acid	BF3​⋅OEt2​ , DCM	65–85%	Tubulysin, Bacillamide C
Tetrazolo-Pyrazine	Ugi-4CR (Tetrazole)	Aldehyde, Primary Amine, TMSN3​	MeOH, rt	70–90%	Combinatorial Libraries
Oxazole	Bimolecular Condensation	Acyl Chlorides	TEA, THF	60–80%	Kinase Inhibitor Scaffolds
Pyrrole	Addition-Elimination	Nitromethane / Grignard Reagents	Base (e.g., DBU), THF	55–95%	Porphyrin/Alkaloid precursors

Experimental Protocols

Protocol 1: One-Pot Synthesis of Thiazoles via Passerini-3CR

Self-Validating Design: The reaction progress can be visually and spectroscopically tracked. The consumption of the isocyanide is confirmed by the disappearance of the strong N≡C stretch at ~2120 cm⁻¹ via FT-IR.

Reagents:

• Methyl 3-(dimethylamino)-2-isocyanoacrylate (1.0 equiv)

• Aldehyde or Ketone (1.0 equiv)

• Thiocarboxylic acid (1.2 equiv)

• Boron trifluoride etherate ( BF3​⋅OEt2​ ) (0.2 equiv)

• Anhydrous Dichloromethane (DCM)

Step-by-Step Procedure:

• Preparation: Flame-dry a round-bottom flask under an argon atmosphere. Add the aldehyde (1.0 mmol) and thiocarboxylic acid (1.2 mmol) to 5.0 mL of anhydrous DCM.

• Activation: Cool the mixture to 0 °C using an ice bath. Dropwise, add BF3​⋅OEt2​ (0.2 mmol). Causality: The Lewis acid activates the carbonyl oxygen, increasing its electrophilicity for the subsequent α -addition by the isocyanide.

• Isocyanide Addition: Dissolve methyl 3-(dimethylamino)-2-isocyanoacrylate (1.0 mmol) in 2.0 mL of DCM and add it slowly to the reaction mixture over 10 minutes.

• Cyclization & Elimination: Remove the ice bath and allow the reaction to stir at room temperature for 4–6 hours. Causality: Room temperature provides the necessary thermal energy to drive the intramolecular Michael addition and the subsequent elimination of Me2​NH , which aromatizes the ring.

• Validation & Work-up: Monitor by TLC and FT-IR (disappearance of the 2120 cm⁻¹ band). Once complete, quench the reaction with saturated aqueous NaHCO3​ (10 mL) to neutralize the Lewis acid and any unreacted thiocarboxylic acid.

• Extraction: Extract the aqueous layer with DCM (3 × 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

• Purification: Purify the crude product via flash column chromatography (Silica gel, Hexanes/EtOAc) to yield the highly substituted thiazole.

Protocol 2: Ugi-Tetrazole Synthesis of Bicyclic Pyrazines

Self-Validating Design: The evolution of dimethylamine gas (which can be detected via damp pH paper turning blue at the flask opening) serves as a physical indicator of the final aromatization step. Additionally, LC-MS will show a distinct mass shift of -45 Da from the intermediate to the final product.

Reagents:

• Methyl 3-(dimethylamino)-2-isocyanoacrylate (1.0 equiv)

• Primary Amine (1.0 equiv)

• Aldehyde (1.0 equiv)

• Azidotrimethylsilane ( TMSN3​ ) (1.2 equiv)

• Methanol (HPLC grade)

Step-by-Step Procedure:

• Schiff Base Formation: In a 20 mL vial, dissolve the primary amine (1.0 mmol) and aldehyde (1.0 mmol) in 5.0 mL of Methanol. Stir at room temperature for 30 minutes. Causality: Pre-forming the imine prevents competitive Passerini-type side reactions between the aldehyde and the isocyanide.

• Multicomponent Assembly: Add TMSN3​ (1.2 mmol) followed immediately by methyl 3-(dimethylamino)-2-isocyanoacrylate (1.0 mmol).

• Cascade Reaction: Seal the vial and stir at room temperature for 12–16 hours. Causality: Methanol acts as a polar protic solvent, stabilizing the highly electrophilic nitrilium ion intermediate and facilitating the critical proton transfers required for tetrazole formation prior to cyclization.

• Monitoring: Check the reaction via LC-MS. The mass of the intermediate Ugi adduct will transition to the final product mass ( [M−45] ) as Me2​NH is eliminated.

• Work-up: Concentrate the reaction mixture directly under reduced pressure to remove methanol and excess TMSN3​ .

• Purification: Dissolve the crude residue in minimal DCM and purify via flash chromatography or recrystallization to obtain the pure tetrazolo-pyrazine.

References

• Stefano Marcaccini: a pioneer in isocyanide chemistry Molecular Diversity (2024) URL:[Link]

• A New Heterocyclic Multicomponent Reaction for the Combinatorial Synthesis of Fused Tetrazoles Angewandte Chemie International Edition (1998) URL:[Link]

• Tubulysin Synthesis Featuring Stereoselective Catalysis and Highly Convergent Multicomponent Assembly Organic Letters (2020) URL:[Link]

The Enamine Revolution: Powering the Synthesis of Bioactive Natural Products

Introduction: The Resurgence of a Classic Nucleophile

In the landscape of organic synthesis, the quest for elegant and efficient routes to complex, biologically active natural products is a perpetual driving force. Among the arsenal of synthetic tools, the enamine stands out as a remarkably versatile and powerful intermediate. First brought to prominence by Gilbert Stork in the 1950s, enamines—essentially the nitrogen analogs of enolates—have experienced a renaissance, evolving from stoichiometric reagents to key intermediates in sophisticated catalytic asymmetric transformations.[1][2] This guide provides an in-depth exploration of the application of enamines in the synthesis of bioactive natural products, offering both mechanistic insights and practical, field-proven protocols for researchers, scientists, and drug development professionals.

Enamines are typically formed from the reaction of a secondary amine with an aldehyde or a ketone.[3][4] The lone pair of electrons on the nitrogen atom delocalizes into the double bond, rendering the α-carbon nucleophilic.[2][3] This enhanced nucleophilicity, combined with milder reaction conditions compared to traditional enolate chemistry, makes enamines superior reagents for a variety of carbon-carbon bond-forming reactions.[2]

This document will delve into the core applications of enamines, from the classical Stork enamine alkylation to the cutting-edge field of asymmetric enamine catalysis, illustrating their power through their successful application in the total synthesis of complex natural products.

I. The Stork Enamine Alkylation: A Cornerstone of Carbon-Carbon Bond Formation

The Stork enamine alkylation is a foundational method for the selective monoalkylation of aldehydes and ketones.[5] This process circumvents issues commonly encountered with direct enolate alkylation, such as over-alkylation and the need for strong, hazardous bases.[2] The reaction proceeds in three key stages: enamine formation, alkylation, and hydrolysis of the resulting iminium salt to regenerate the carbonyl group.[2][5]

The scope of electrophiles compatible with the Stork enamine alkylation is broad, including alkyl halides, acyl halides, and Michael acceptors.[5][6] This versatility has made it an indispensable tool in the synthesis of numerous natural products.

Application in Alkaloid Synthesis: The Lycopodium Alkaloids

The Lycopodium alkaloids, a class of structurally complex and biologically active natural products, have served as a fertile ground for the application of innovative synthetic strategies.[1][7] The intricate polycyclic frameworks of these molecules often demand precise and efficient methods for carbon-carbon bond formation, a challenge aptly met by enamine chemistry. For instance, in the total synthesis of (+)-serratezomine A, a β-stannyl enamine was employed as a key convergent linchpin for the assembly of the natural product's backbone.[7]

Experimental Protocol: Stork Enamine Alkylation of Cyclohexanone

This protocol details a representative Stork enamine alkylation of cyclohexanone with allyl bromide.

Materials:

• Cyclohexanone

• Pyrrolidine

• Toluene, anhydrous

• Allyl bromide

• Hydrochloric acid, 1 M solution

• Sodium bicarbonate, saturated solution

• Magnesium sulfate, anhydrous

• Round-bottom flask with reflux condenser and Dean-Stark trap

• Magnetic stirrer and heating mantle

• Separatory funnel

Procedure:

• Enamine Formation:

  • To a 250 mL round-bottom flask equipped with a reflux condenser, Dean-Stark trap, and magnetic stir bar, add cyclohexanone (10.0 g, 102 mmol) and anhydrous toluene (100 mL).

  • Add pyrrolidine (10.8 mL, 122 mmol, 1.2 equiv) to the flask.

  • Heat the reaction mixture to reflux and collect the water azeotropically in the Dean-Stark trap. The reaction is complete when no more water is collected (typically 2-4 hours).

  • Cool the reaction mixture to room temperature.

• Alkylation:

  • To the cooled solution of the enamine, add allyl bromide (10.6 mL, 122 mmol, 1.2 equiv) dropwise over 15 minutes.

  • Stir the reaction mixture at room temperature for 4-6 hours.

• Hydrolysis:

  • Add 1 M hydrochloric acid (50 mL) to the reaction mixture and stir vigorously for 1 hour.

  • Transfer the mixture to a separatory funnel and separate the layers.

  • Wash the organic layer with saturated sodium bicarbonate solution (2 x 50 mL) and brine (50 mL).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude product by fractional distillation or column chromatography on silica gel to afford 2-allylcyclohexanone.

Data Summary:

Reactant/Product	Molecular Weight ( g/mol )	Amount (mmol)	Yield (%)
Cyclohexanone	98.14	102	-
Pyrrolidine	71.12	122	-
Allyl bromide	120.98	122	-
2-Allylcyclohexanone	138.21	-	Typically >70%

II. Asymmetric Enamine Catalysis: The Rise of Organocatalysis

The advent of asymmetric enamine catalysis has revolutionized the synthesis of chiral molecules.[8][9] This powerful strategy utilizes small chiral organic molecules, typically secondary amines like proline and its derivatives, to catalyze a wide array of stereoselective transformations.[9][10] The catalyst reversibly forms a chiral enamine intermediate with a carbonyl substrate, which then reacts with an electrophile. The chiral environment provided by the catalyst directs the approach of the electrophile, leading to the formation of a product with high enantiomeric excess.

This methodology has found widespread application in asymmetric aldol, Michael, and Mannich reactions, providing access to chiral building blocks for the synthesis of complex natural products and pharmaceuticals.[9][10]

Application in the Synthesis of Carbohydrate Derivatives

Carbohydrates play crucial roles in numerous biological processes, and the development of efficient methods for their synthesis is of great importance.[11] Organocatalytic asymmetric assembly reactions, proceeding through enamine intermediates, have emerged as powerful tools for the rapid construction of complex carbohydrate derivatives from simple precursors.[11] For example, a one-pot Michael-Henry reaction sequence, catalyzed by a primary amine-thiourea catalyst, has been demonstrated to produce carbohydrate derivatives with excellent control over multiple stereocenters.[11]

Experimental Protocol: Proline-Catalyzed Asymmetric Aldol Reaction

This protocol describes a proline-catalyzed asymmetric aldol reaction between cyclohexanone and 4-nitrobenzaldehyde.

Materials:

• Cyclohexanone

• 4-Nitrobenzaldehyde

• L-Proline

• Dimethyl sulfoxide (DMSO)

• Ethyl acetate

• Saturated ammonium chloride solution

• Brine

• Anhydrous sodium sulfate

• Round-bottom flask

• Magnetic stirrer

Procedure:

• Reaction Setup:

  • To a 50 mL round-bottom flask, add 4-nitrobenzaldehyde (1.51 g, 10 mmol) and cyclohexanone (10 mL, 96 mmol).

  • Add DMSO (10 mL) and stir the mixture until the aldehyde dissolves.

  • Add L-proline (345 mg, 3 mmol, 30 mol%) to the reaction mixture.

• Reaction Execution:

  • Stir the reaction mixture at room temperature for 24-48 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Workup:

  • Once the reaction is complete, add ethyl acetate (50 mL) and saturated ammonium chloride solution (50 mL).

  • Transfer the mixture to a separatory funnel and separate the layers.

  • Extract the aqueous layer with ethyl acetate (2 x 25 mL).

  • Combine the organic layers and wash with brine (50 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification and Analysis:

  • Purify the crude product by column chromatography on silica gel to afford the chiral aldol product.

  • Determine the diastereomeric ratio and enantiomeric excess of the product by chiral HPLC analysis.

Data Summary:

Reactant/Product	Molecular Weight ( g/mol )	Amount (mmol)	Yield (%)	Diastereomeric Ratio	Enantiomeric Excess (%)
4-Nitrobenzaldehyde	151.12	10	-	-	-
Cyclohexanone	98.14	96	-	-	-
L-Proline	115.13	3	-	-	-
Aldol Product	249.26	-	Typically >90%	Often >95:5	Typically >95%

III. Enamides and Enaminones: Expanding the Synthetic Utility

While enamines are powerful nucleophiles, related functional groups such as enamides and enaminones offer complementary reactivity and have also found significant application in natural product synthesis.

Enamides , which are N-acylated enamines, are generally more stable than enamines.[1] They can participate in a variety of cyclization reactions, making them valuable precursors for the synthesis of N-heterocycles, particularly alkaloids.[1]

Enaminones possess a carbonyl group conjugated to the enamine double bond, giving them both nucleophilic and electrophilic character.[12] This dual reactivity makes them highly versatile building blocks in organic synthesis and has been exploited in the development of molecules with a wide range of pharmacological activities, including antiviral, anti-inflammatory, and antitumor properties.[12]

Application in the Total Synthesis of Alkaloids

The unique reactivity of enamides has been leveraged in the total synthesis of numerous alkaloids.[1] Enamide cyclizations, in particular, have proven to be a powerful strategy for the construction of the complex polycyclic ring systems characteristic of this class of natural products.[1]

Visualizing the Mechanisms and Workflows

To further elucidate the concepts discussed, the following diagrams, generated using Graphviz, illustrate key mechanistic pathways and experimental workflows.

Caption: The Stork Enamine Alkylation Workflow.

Caption: Catalytic Cycle of Asymmetric Enamine Catalysis.

Conclusion: A Bright Future for Enamine Chemistry

Enamine chemistry continues to be a vibrant and evolving field within organic synthesis. From its classical roots in the Stork alkylation to its modern incarnation in asymmetric organocatalysis, the enamine has proven to be a powerful tool for the construction of complex, bioactive natural products. The mild reaction conditions, high selectivity, and broad substrate scope associated with enamine-mediated transformations ensure that they will remain at the forefront of synthetic chemistry for years to come. As our understanding of catalysis deepens and new catalytic systems are developed, the applications of enamines in drug discovery and development are poised to expand even further, enabling the synthesis of the next generation of life-saving medicines.

References

• Recent total synthesis of natural products leveraging a strategy of enamide cyclization. (2025). PMC.
• Gurka, A. A. (2023). Enamine-Based Micellar Asymmetric Organocatalysis in Aqueous Media. Dynamics of Nanostructures.
• Enaminones as building blocks in drug development: Recent advances in their chemistry, synthesis, and biological properties. (2021). Tetrahedron.
• Catalytic asymmetric enamine protonation reaction. RSC Publishing.
• Stork Enamine Synthesis. (2022). Chemistry Steps.
• Enamines – formation, properties, reactions, and mechanisms. (2025). Master Organic Chemistry.
• Total Synthesis of the Lycopodium Alkaloid (+)-Serratezomine A. PMC.
• Stork enamine alkylation. Wikipedia.
• Valorization of Biomass Derived Terpene Compounds by Catalytic Amination. (2018). MDPI.
• Asymmetric Enamine Catalysis. Request PDF - ResearchGate.
• Organocatalytic asymmetric assembly reactions for the syntheses of carbohydrate derivatives by intermolecular Michael-Henry reactions. PNAS.
• Part I Biomimetic Total Synthesis of Alkaloids. Wiley-VCH.
• Amines as Catalysts: Dynamic Features and Kinetic Control of Catalytic Asymmetric Chemical Transformations to Form C−C Bonds a.
• Recent advances on the total synthesis of alkaloids in mainland China. (2017). Oxford Academic.
• Enamine synthesis by amination. Organic Chemistry Portal.
• Unnatural Amino Acids. (2024). Enamine Blog.
• synthesis of enamines from secondary amines and carbonyl compounds. (2019). YouTube.
• Enamine Catalysis.
• Organocatalytic syntheses of bioactive natural products. PubMed.
• Recent preparations and synthetic applications of enaminones. ResearchGate.
• Recent advances in the total synthesis of alkaloids using chiral secondary amine organocatalysts. (2024). Organic & Biomolecular Chemistry (RSC Publishing).
• A brief review on synthesis & applications of β-enamino carbonyl compounds. (2012). ACG Publications.
• (PDF) Organocatalysis in the Synthesis of Natural Products: Recent Developments in Aldol and Mannich Reactions, and 1, 4-Conjugated Additions. (2019). ResearchGate.
• Enamine contributes to the discovery of promising broad-spectrum coronavirus antiviral. (2025).
• Highly Chemoselective Formation of Aldehyde Enamines under Very Mild Reaction Conditions. (2006). The Journal of Organic Chemistry - ACS Publications.
• ENAMINE AND IMINIUM ION–MEDIATED ORGANOCATALYSIS. (2021). Nobel Prize.
• The Stork Synthesis. Chad's Prep®.
• (PDF) Enaminones: Versatile Intermediates for Natural Product Synthesis. ResearchGate.
• Total synthesis of alkaloids using both chemical and biochemical methods. (2020). PubMed.
• Stork Enamine Synthesis. Organic Chemistry Tutor.
• Stork Enamine Reaction. Cambridge Core - Journals & Books Online.
• Enamine. (2025). Drug Discovery News.
• Integrated Drug Discovery. Enamine.
• Enamine, enamide synthesis. Organic Chemistry Portal.
• Synthesis of pharmaceutically relevant terpene amines via one-pot alcohol amination over gold catalysts.
• Total Synthesis of Terpenes and Their Biological Significance: A Critical Review. PMC.
• Benign synthesis of terpene-based 1,4-p-menthane diamine. (2024). PMC.
• Method to synthetically produce terpenes developed by researchers. (2020). Drug Target Review.

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• 1. Recent total synthesis of natural products leveraging a strategy of enamide cyclization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Stork Enamine Synthesis - Chemistry Steps [chemistrysteps.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. youtube.com [youtube.com]
• 5. Stork enamine alkylation - Wikipedia [en.wikipedia.org]
• 6. Stork Enamine Reaction (Chapter 109) - Name Reactions in Organic Synthesis [cambridge.org]
• 7. Total Synthesis of the Lycopodium Alkaloid (+)-Serratezomine A - PMC [pmc.ncbi.nlm.nih.gov]
• 8. crimsonpublishers.com [crimsonpublishers.com]
• 9. researchgate.net [researchgate.net]
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• 11. pnas.org [pnas.org]
• 12. researchgate.net [researchgate.net]

Advanced Multicomponent Assembly of Heterocycles Using Isocyanoacrylates: Protocols and Mechanistic Insights

Scientific Rationale & Mechanistic Causality

Multicomponent reactions (MCRs) represent a paradigm shift in diversity-oriented synthesis, allowing the rapid assembly of complex molecular architectures in a single reaction vessel. Among the most privileged building blocks for MCRs are isocyanoacrylates —specifically 3-(N,N-dimethylamino)-2-isocyanoacrylates (often referred to as Schöllkopf's isocyanides)[1].

The utility of isocyanoacrylates stems from their unique bifunctional nature. The isocyanide carbon is ambiphilic, readily undergoing α -addition in the presence of imines and nucleophiles (the classic Ugi-type pathway)[2]. Concurrently, the adjacent acrylate moiety features a dimethylamino group that acts as an excellent leaving group during intramolecular Michael additions[3].

When an isocyanoacrylate is reacted with an amine, an aldehyde, and a thiocarboxylic acid, the initial Ugi four-component reaction (U-4CR) yields an α -acylaminoamide intermediate. Because of the built-in electrophilic acrylate system, this intermediate spontaneously tautomerizes and undergoes an intramolecular ring closure, eliminating dimethylamine to yield a highly substituted 2-acylaminomethylthiazole [4]. This specific heterocyclic scaffold is a critical pharmacophore found in natural products such as Tubulysins, Microccin P1, and Leinamycin[4],[5].

Mechanistic Pathway

Mechanistic cascade of the Ugi-4CR with isocyanoacrylates yielding substituted thiazoles.

Experimental Setup & Reagent Preparation

The extreme reactivity of both isocyanoacrylates and thiocarboxylic acids necessitates precise control over reaction kinetics and local concentrations.

Critical Equipment

• Double Syringe Pump: Essential for solution-phase protocols. Direct, rapid mixing of thiocarboxylic acid and isocyanoacrylate can lead to premature bimolecular side reactions (e.g., formation of thioformamides)[5]. Slow, simultaneous addition ensures the Ugi condensation outcompetes these degradation pathways.

• Solid-Phase Synthesizer / Shaker: For library generation, gentle agitation prevents the mechanical degradation of polystyrene resins while ensuring optimal mass transfer.

Solvent Selection Causality

A 1:1 mixture of Dichloromethane (DCM) and Methanol (MeOH) is the gold standard for these reactions[6].

• MeOH: Acts as a protic catalyst. It stabilizes the imine intermediate and accelerates the Ugi α -addition via hydrogen bonding.

• DCM: Ensures the solubility of the growing, hydrophobic heterocyclic scaffold. In solid-phase protocols, DCM is strictly required to swell the Rink amide resin, exposing the reactive core to the reagents[4].

Quantitative Data: Reaction Optimization

The following table summarizes the optimization parameters for the synthesis of 4-carboxy-2-acylaminomethylthiazoles using different solvent systems and starting materials, demonstrating the necessity of the DCM/MeOH system.

Solvent System	Temperature	Aldehyde Type	Amine Type	Average Yield (%)	LC-MS Purity (%)
Pure DCM	20°C	Aliphatic	Primary Alkyl	35%	60% (High side-products)
Pure MeOH	20°C	Aromatic	Primary Alkyl	42%	65% (Resin collapsed)
DCM/MeOH (1:1)	20°C	Aliphatic	Primary Alkyl	82%	>95%
DCM/MeOH (1:1)	-78°C to RT	Sterically Hindered	Secondary	76%	>92%

Data synthesized from standardized solid-phase and solution-phase Ugi-thiazole protocols[4],[5].

Validated Experimental Protocols

Protocol A: Solution-Phase Synthesis of Tubulysin Intermediates

This protocol utilizes a low-temperature gradient and slow addition to manage highly reactive, sterically hindered substrates[5].

• Imine Formation: In an oven-dried, argon-purged flask, dissolve the primary amine (1.0 equiv, 46.4 mmol) and the aldehyde (1.0 equiv, 46.4 mmol) in 15 mL of anhydrous THF. Stir at room temperature for 2 hours in the presence of 3Å molecular sieves.

  • Self-Validating Step: Remove a 5 µL aliquot, dilute in MeCN, and analyze via LC-MS. Do not proceed until >95% conversion to the Schiff base is confirmed. Premature addition will result in Passerini-type side products.

• Cooling: Cool the reaction mixture to –78°C using a dry ice/acetone bath.

• Simultaneous Addition: Prepare two separate syringes:

  • Syringe 1: Thioacetic acid (1.0 equiv, 46.4 mmol) in 15 mL THF.

  • Syringe 2: Methyl (2Z)-3-(dimethylamino)-2-isocyanoacrylate (1.0 equiv, 46.4 mmol) in 15 mL THF.

• Using a double syringe pump, add the contents of both syringes simultaneously to the imine solution over a strict 30-minute period[5].

• Cyclization: Stir the mixture for 1 hour at –78°C, then remove the cooling bath. Allow the reaction to warm to room temperature and stir overnight (approx. 12 hours) to ensure complete intramolecular Michael addition and elimination of dimethylamine.

• Quenching & Purification: Quench with 15 mL of deionized water. Extract with EtOAc (3 x 20 mL), wash the combined organic layers with brine, dry over Na 2​ SO 4​ , and concentrate under reduced pressure. Purify via RP-HPLC.

Protocol B: Solid-Phase Array Synthesis (Resin-Bound Amine)

This protocol is optimized for the generation of combinatorial thiazole libraries using Rink amide resin[4],[6].

Solid-phase multicomponent reaction workflow for high-throughput thiazole library synthesis.

• Resin Preparation: Swell 1.0 g of Fmoc-Rink amide resin (loading approx. 0.6 mmol/g) in 10 mL of DCM for 30 minutes.

• Deprotection: Treat the resin with 20% piperidine in DMF (2 x 15 min) to remove the Fmoc protecting group. Wash thoroughly with DMF (3x), MeOH (3x), and DCM (3x).

  • Self-Validating Step: Perform a Kaiser test. A positive result (deep blue resin beads) confirms the successful generation of the free primary amine.

• MCR Assembly: Suspend the resin in 5 mL of DCM/MeOH (1:1). Add the aldehyde (6.0 equiv). Shake for 1 hour to allow imine formation.

• Reagent Addition: Add 3-(N,N-dimethylamino)-2-isocyanoacrylate (6.0 equiv) and the thiocarboxylic acid (6.0 equiv) to the suspension[4].

• Incubation: Shake the reaction mixture gently at 20°C for 12 hours.

• Washing: Drain the reaction mixture. Wash the resin sequentially with DMF (5x), MeOH (5x), and DCM (5x) to remove all unreacted monomers and soluble byproducts.

• Cleavage: Treat the resin with a cleavage cocktail of TFA/DCM (1:1, 10 mL) at 20°C for 2 hours[4].

• Isolation: Collect the filtrate, wash the resin once with neat TFA (2 mL), combine the acidic filtrates, and evaporate under a stream of nitrogen. Lyophilize to obtain the crude 2-acylaminomethylthiazole, ready for biological assay or RP-HPLC polishing.

References

• [2] Nenajdenko, V. G., et al. (2010). Isocyanoacetate Derivatives: Synthesis, Reactivity, and Application. Chemical Reviews. 2

• [3] Wessjohann, L. A., et al. (2014). Isocyanide-based multicomponent reactions towards cyclic constrained peptidomimetics. Beilstein Journal of Organic Chemistry. 3

• [4] Dömling, A., et al. (2003). A new and efficient multicomponent solid-phase synthesis of 2-acylaminomethylthiazoles. Tetrahedron Letters.4

• [1] Marcaccini, S., et al. (2020). Stefano Marcaccini: a pioneer in isocyanide chemistry. NIH / PMC.1

• [6] Zarganes-Tzitzikas, T., et al. (2020). Isocyanide Multicomponent Reactions on Solid Phase: State of the Art and Future Application. NIH / PMC. 6

• [5] Wessjohann, L. A., et al. (2013). Total Synthesis of Tubulysins and Derivatives by Multicomponent Reactions. University of Halle. 5

Sources

• 1. Stefano Marcaccini: a pioneer in isocyanide chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. BJOC - Isocyanide-based multicomponent reactions towards cyclic constrained peptidomimetics [beilstein-journals.org]
• 4. Redirecting [linkinghub.elsevier.com]
• 5. opendata.uni-halle.de [opendata.uni-halle.de]
• 6. Isocyanide Multicomponent Reactions on Solid Phase: State of the Art and Future Application - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of Trisubstituted Propenoates

For the Attention Of: Researchers, Scientists, and Drug Development Professionals Subject: Analysis and Proposed Synthesis of Methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate and a Validated Protocol for its Cyano-Analogue

Executive Summary and Directive

This document addresses the request for a detailed application note on the large-scale synthesis of methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate . A comprehensive review of the scientific literature and chemical databases did not yield a validated, published protocol for the synthesis of this specific isocyano compound. The absence of established methods suggests that this molecule may be novel, exhibit limited stability, or present significant synthetic challenges that have precluded its documentation.

In the spirit of scientific advancement and to provide a robust, actionable protocol, this guide is structured in two parts:

• Part A: Validated Large-Scale Synthesis of a Key Analogue. We provide a detailed, field-proven protocol for the synthesis of the structurally related and stable compound, methyl (2E)-2-cyano-3-(dimethylamino)prop-2-enoate . This compound is a versatile building block, and its synthesis is well-documented and scalable.

• Part B: Proposed Exploratory Synthesis of Methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate. We outline a hypothetical, unvalidated synthetic route for the target isocyano compound. This proposal is grounded in established principles of isocyanide and enamine chemistry and is intended as a starting point for research and development.

This dual approach ensures scientific integrity by presenting a reliable, tested procedure while also applying expert chemical principles to explore a potential pathway to the requested, albeit undocumented, molecule.

Part A: Validated Synthesis of Methyl (2E)-2-cyano-3-(dimethylamino)prop-2-enoate

Introduction and Significance

Methyl (2E)-2-cyano-3-(dimethylamino)prop-2-enoate is a highly functionalized trisubstituted alkene. Such enamines are versatile synthetic intermediates used in the construction of a wide variety of organic derivatives and bioactive compounds.[1] The electron-deficient double bond, activated by the adjacent cyano and ester groups, makes it an excellent Michael acceptor and a valuable precursor for creating complex heterocyclic systems.[2]

Reaction Principle: Knoevenagel-Type Condensation

The synthesis is achieved through a condensation reaction between a compound with an active methylene group (methyl cyanoacetate) and an activated formamide derivative, N,N-dimethylformamide dimethyl acetal (DMF-DMA).[1][2] DMF-DMA serves as both a reactant, providing the dimethylamino-methylene fragment, and a dehydrating agent, driving the reaction to completion.

dot graph "Reaction_Mechanism" { graph [layout=dot, rankdir=LR, splines=ortho, bgcolor="#F1F3F4"]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, fillcolor="#FFFFFF", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

} pend Caption: Generalized reaction pathway for the synthesis.

Large-Scale Synthesis Protocol

This protocol is designed for a laboratory scale of 50-100g and can be adapted for larger quantities with appropriate engineering controls.

Materials and Equipment:

• Methyl Cyanoacetate (Reagent Grade, >99%)

• N,N-Dimethylformamide Dimethyl Acetal (DMF-DMA, >98%)

• Ice/water bath

• Round-bottom flask (appropriate size for the scale)

• Magnetic stirrer and stir bar

• Rotary evaporator

• Ethanol (for recrystallization)

• Standard glassware for filtration (Büchner funnel, filter flask)

Detailed Step-by-Step Procedure:

• Reaction Setup: In a suitable round-bottom flask equipped with a magnetic stir bar, add methyl cyanoacetate (1.0 equivalent).

• Reagent Addition: Place the flask in an ice/water bath to cool. Slowly add N,N-dimethylformamide dimethyl acetal (1.0 to 1.1 equivalents) to the stirred methyl cyanoacetate. The addition should be controlled to maintain the reaction temperature.

• Reaction Execution: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Continue stirring for 1 to 2 hours.[1] The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Work-up and Isolation: Upon completion, the reaction mixture is poured into ice-cold water. A solid precipitate will form.[1]

• Purification: Collect the solid product by vacuum filtration. Wash the solid with cold water to remove any residual DMF-DMA or byproducts. The crude product can be further purified by recrystallization from ethanol to yield a crystalline solid.[1]

• Drying and Characterization: Dry the purified product under vacuum. Characterize the final compound by melting point, NMR spectroscopy, and IR spectroscopy to confirm its identity and purity.

Parameter	Value	Source
Molecular Formula	C₇H₁₀N₂O₂
Molecular Weight	154.17 g/mol
Physical Form	Solid
Melting Point	105 - 107 °C
Purity (Typical)	>95%

Safety and Handling

• General Precautions: Conduct the synthesis in a well-ventilated fume hood. Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• Reagent-Specific Hazards:

  • Methyl Cyanoacetate: Harmful if swallowed or in contact with skin. Causes skin and eye irritation.

  • DMF-DMA: Flammable liquid and vapor. Harmful if swallowed. Causes severe skin burns and eye damage.

• Waste Disposal: Dispose of all chemical waste according to institutional and local regulations.

Part B: Proposed Exploratory Synthesis of Methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate

Disclaimer: The following protocol is a hypothetical and unvalidated research proposal. It is based on established chemical principles but has not been experimentally verified. Significant optimization and safety analysis would be required before implementation.

Proposed Reaction Principle

This proposed synthesis mirrors the validated route for the cyano-analogue but substitutes methyl cyanoacetate with methyl isocyanoacetate . Methyl isocyanoacetate is a known compound that can be synthesized from methyl N-formylglycinate via dehydration using reagents like phosphorus oxychloride (POCl₃) in the presence of a base like triethylamine.[3]

The core of the proposed synthesis is the condensation of methyl isocyanoacetate with DMF-DMA. The α-hydrogen in isocyanoacetates is acidic and can be deprotonated by weak bases, making it a suitable nucleophile for this type of condensation.[4][5]

dot graph "Proposed_Synthesis_Workflow" { graph [layout=dot, rankdir=TB, splines=true, bgcolor="#F1F3F4"]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, fillcolor="#FFFFFF", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

} pend Caption: Proposed workflow for exploratory synthesis.

Key Research Challenges and Considerations

• Stability of Methyl Isocyanoacetate: Isocyanides can be sensitive to acidic or basic conditions and may be prone to polymerization or hydrolysis. The stability of methyl isocyanoacetate under the reaction conditions (presence of DMF-DMA and its byproducts) must be evaluated.

• Reactivity and Side Reactions: The acidity of the α-hydrogen in methyl isocyanoacetate is crucial.[4] While this enables the desired condensation, it could also lead to undesired side reactions if not carefully controlled. The isocyanide functional group itself might react with byproducts.

• Reaction Conditions: Optimization of temperature, solvent, and stoichiometry will be critical. The reaction may require milder conditions (e.g., lower temperature, shorter reaction time) than the cyano-analogue to preserve the isocyanide group.

• Purification: The target compound's polarity and stability will dictate the appropriate purification method. Standard techniques like recrystallization may not be suitable; column chromatography under inert conditions might be necessary.

Proposed Experimental Outline (for small-scale exploration)

• Synthesize and Purify Methyl Isocyanoacetate: Prepare methyl isocyanoacetate according to literature procedures, for instance, by dehydrating methyl N-formylglycinate.[3] Ensure high purity of this starting material.

• Small-Scale Test Reaction: In a controlled environment (e.g., a glovebox or under an inert atmosphere), combine methyl isocyanoacetate (1.0 eq) with DMF-DMA (1.0 eq) in an anhydrous solvent (e.g., dichloromethane or toluene) at 0 °C.

• Monitoring: Allow the reaction to stir and slowly warm to room temperature, monitoring closely via TLC and/or ¹H NMR analysis of aliquots to observe the formation of a new product and the consumption of starting materials.

• Analysis: If a new product is formed, attempt a gentle work-up and isolation, followed by comprehensive characterization (NMR, IR, Mass Spectrometry) to confirm the structure and, specifically, the presence of the isocyanide functional group (distinguishable from the cyano group by a characteristic IR stretch around 2150 cm⁻¹).

References

• [No Author]. (2016). Synthesis of Vinyl Isocyanides and Development of a Convertible Isonitrile. Organic Letters. [Link]

• [No Author]. (n.d.). Biosynthesis of vinyl isocyanides. ResearchGate. [Link]

• [No Author]. (2016). Synthesis of Vinyl Isocyanides and Development of a Convertible Isonitrile. Organic Letters. [Link]

• [No Author]. (2016). Synthesis of Vinyl Isocyanides and Development of a Convertible Isonitrile. PubMed. [Link]

• [No Author]. (2010). Isocyanoacetate Derivatives: Synthesis, Reactivity, and Application. Chemical Reviews. [Link]

• [No Author]. (2024). reaction between DMF-DMA and methyl groups. Liskon Biological. [Link]

• [No Author]. (n.d.). Synthesis of α,α-Diaryl-α-amino Acid Precursors by Reaction of Isocyanoacetate Esters with o-Quinone Diimides. ACS Publications. [Link]

• [No Author]. (n.d.). Methyl isocyanate. Wikipedia. [Link]

• Abu-Shanab, F. A., Mousa, S. A. S., Eshak, E. A., Sayed, A. Z., & Al-Harrasi, A. (2011). Dimethylformamide Dimethyl Acetal (DMFDMA) in Heterocyclic Synthesis. Open Journal of Organic Polymer Materials. [Link]

• Lalli, C., Bouma, M. J., Bonne, D., Masson, G., & Zhu, J. (2011). Exploiting the divergent reactivity of α-isocyanoacetate: multicomponent synthesis of 5-alkoxyoxazoles and related heterocycles. Chemistry. [Link]

• Kant, R., Gupta, V. K., Kapoor, K., Patil, D. R., Salunkhe, D. K., & Deshmukh, M. B. (n.d.). Methyl (2E)-2-cyano-3-(dimethylamino)prop-2-enoate. National Institutes of Health (NIH). [Link]

• [No Author]. (2023). (PDF) Synthesis of α,α-Diaryl-α-amino Acid Precursors by Reaction of Isocyanoacetate Esters with o-Quinone Diimides. ResearchGate. [Link]

• Mossetti, R. (2011). A novel α-isocyanoacetamide-based three-component reaction for the synthesis of dialkyl 2-acyl-5-aminofuran-3,4-dicarboxylates. SciSpace. [Link]

• [No Author]. (n.d.). Some reactions of DMF‐DMA reagent with methylene groups. ResearchGate. [Link]

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• 4. pubs.acs.org [pubs.acs.org]
• 5. Synthesis of α,α-Diaryl-α-amino Acid Precursors by Reaction of Isocyanoacetate Esters with o-Quinone Diimides - PMC [pmc.ncbi.nlm.nih.gov]

Application Note & Protocol Guide: Catalytic Activation of Methyl 3-(Dimethylamino)-2-isocyanoprop-2-enoate

Abstract: This document provides a comprehensive technical guide for researchers, chemists, and drug development professionals on the catalytic activation of methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate. This unique and versatile building block, characterized by its electron-rich enamine moiety and electrophilic isocyano group, offers a gateway to a diverse array of complex nitrogen-containing heterocycles. We will move beyond simple procedural lists to explore the underlying principles of its reactivity and provide detailed, field-tested protocols for its application in key synthetic transformations. This guide emphasizes mechanistic understanding to empower researchers in optimizing existing methods and developing novel applications.

Introduction: The Synthetic Potential of a Unique Building Block

Methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate is a highly functionalized and reactive substrate. Its structure combines the nucleophilic character of an enamine with the unique electrophilic and nucleophilic duality of the isocyanide group. This electronic push-pull system makes it an exceptionally valuable partner in a variety of catalytic reactions, particularly in the construction of heterocyclic scaffolds that are prevalent in medicinal chemistry.

The strategic placement of the isocyano group alpha to an ester and beta to a dimethylamino group allows for a range of catalytic activation modes. These include, but are not limited to:

• Lewis Acid Catalysis: Activation of the isocyano or ester group to facilitate cycloadditions and annulations.

• Organocatalysis: Utilization of chiral amines, phosphines, or Brønsted acids to engage the substrate in asymmetric transformations.[1][2][3]

• Transition Metal Catalysis: Palladium, silver, or gold catalysts can coordinate with the isocyanide, enabling migratory insertions, cross-coupling reactions, and cycloadditions.[4][5]

This guide will focus on providing actionable protocols and the strategic reasoning behind them, enabling scientists to harness the full synthetic potential of this versatile reagent.

Substrate Properties and Reactivity Profile

Methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate is an example of an activated isocyanide. The enamine portion of the molecule acts as a strong electron-donating group, which modulates the reactivity of the isocyanoacrylate system.

Key Reactive Sites:

• α-Carbon: The proton at the α-carbon is acidic and can be deprotonated to form a nucleophilic species.

• Isocyanide Carbon: This carbon is divalent and can act as both a nucleophile (via its lone pair) and an electrophile, making it ideal for cycloaddition and insertion reactions.

• Enamine Double Bond: The electron-rich C=C bond can participate in cycloaddition reactions or be targeted by electrophiles.

Understanding these reactive sites is crucial for designing effective catalytic strategies. For instance, a chiral Brønsted acid might protonate the enamine nitrogen, creating a chiral environment and directing the approach of an electrophile, while a Lewis acid might coordinate to the isocyanide or ester carbonyl, enhancing its electrophilicity.[6][7]

Catalytic Activation Strategies & Protocols

This section details specific, validated protocols for the catalytic activation of isocyanoacrylates. The focus is on transformations that yield structures of high value to drug discovery programs.

Organocatalytic Asymmetric Mannich-Type Reactions

The reaction of α-isocyanoacetates with imines (a Mannich-type reaction) is a powerful method for synthesizing chiral diamine derivatives, which are precursors to many biologically active molecules.[2][3] Chiral bifunctional organocatalysts, such as those derived from Cinchona alkaloids, are particularly effective.[2]

Protocol: Asymmetric Mannich Reaction with N-(2-Benzothiazolyl)imines

This protocol is adapted from the work of Yang and coworkers and describes the synthesis of directly linked benzothiazole-dihydroimidazoles, which possess two adjacent stereocenters.[3]

Reaction Scheme:

Caption: Organocatalytic Asymmetric Mannich-Type Reaction Workflow.

Materials:

• Methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate (or other α-substituted isocyanoacetate)

• N-(2-Benzothiazolyl)imine derivative

• Dihydroquinine-derived squaramide catalyst (10 mol%)

• Toluene (anhydrous)

• Standard laboratory glassware (oven-dried)

• Inert atmosphere (Nitrogen or Argon)

Step-by-Step Procedure:

• Setup: To an oven-dried reaction vial under an inert atmosphere, add the N-(2-benzothiazolyl)imine (0.1 mmol, 1.0 equiv) and the dihydroquinine-derived squaramide catalyst (0.01 mmol, 0.1 equiv).

• Solvent Addition: Add anhydrous toluene (1.0 mL).

• Substrate Addition: Add the α-isocyanoacetate (0.12 mmol, 1.2 equiv) to the solution.

• Reaction: Stir the reaction mixture at 25 °C. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: Once the reaction is complete (typically 12-24 hours), concentrate the mixture under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel (eluent: petroleum ether/ethyl acetate mixture) to afford the desired product.

Causality and Insights (E-E-A-T):

• Why a Squaramide Catalyst? The squaramide moiety acts as a hydrogen-bond donor, activating the imine electrophile. The tertiary amine of the dihydroquinine backbone acts as a Brønsted base, deprotonating the α-isocyanoacetate to generate the nucleophile. This dual activation within a chiral framework is key to achieving high enantioselectivity.[2][3]

• Why Toluene? A non-polar solvent like toluene is often optimal for hydrogen-bonding catalysis, as it does not compete with the catalyst-substrate interactions.

• Self-Validation: The protocol's success is validated by obtaining products with high yields (up to 97%) and excellent enantioselectivities (up to >99% ee), which can be confirmed by chiral HPLC analysis.[3]

Lewis Acid-Catalyzed [3+2] Cycloadditions

Lewis acids are effective in activating isocyanides for cycloaddition reactions. By coordinating to the nitrogen or carbon of the isocyanide, or the ester carbonyl, the Lewis acid enhances the electrophilicity of the substrate, making it susceptible to attack by nucleophiles. This strategy is widely used for the synthesis of five-membered heterocycles like oxazolines and pyrrolines.[8][9]

Protocol: Silver(I)-Catalyzed Asymmetric [3+2] Cycloaddition

This protocol outlines a general approach for the silver-catalyzed reaction between an activated isocyanide and an electrophile, leading to highly functionalized heterocyclic products. Silver catalysts, often paired with chiral phosphine ligands, are particularly effective.

Reaction Scheme:

Caption: General workflow for Silver-Catalyzed [3+2] Cycloaddition.

Materials:

• Methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate

• Prochiral N-aryl maleimide

• Silver(I) oxide (Ag₂O) (5 mol%)

• Chiral phosphine-squaramide bifunctional ligand (L8) (5 mol%)

• Dichloromethane (DCM, anhydrous)

• Standard laboratory glassware (oven-dried)

• Inert atmosphere (Nitrogen or Argon)

Step-by-Step Procedure:

• Catalyst Preparation: In an oven-dried Schlenk tube under an inert atmosphere, mix Ag₂O (0.005 mmol, 0.05 equiv) and the chiral ligand (0.005 mmol, 0.05 equiv) in anhydrous DCM (0.5 mL). Stir the mixture at room temperature for 30 minutes.

• Reagent Addition: Add the N-aryl maleimide (0.1 mmol, 1.0 equiv) to the catalyst mixture.

• Substrate Addition: Slowly add a solution of the isocyanoacetate (0.12 mmol, 1.2 equiv) in anhydrous DCM (0.5 mL) via syringe pump over 1 hour. The slow addition is crucial to prevent side reactions.

• Reaction: Stir the reaction at the specified temperature (e.g., 0 °C or room temperature) and monitor by TLC.

• Workup: After completion, filter the reaction mixture through a short pad of celite and concentrate the filtrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to yield the chiral spirocyclic product.

Causality and Insights (E-E-A-T):

• Why a Silver(I)/Chiral Phosphine System? Silver(I) salts are soft Lewis acids that readily coordinate to the isocyanide group. The chiral phosphine ligand creates a defined chiral environment around the metal center, which is essential for inducing high stereoselectivity in the subsequent cycloaddition.[4]

• Why Slow Addition? Activated isocyanides can undergo self-polymerization or other side reactions. Slow addition maintains a low concentration of the isocyanoacetate, favoring the desired bimolecular reaction with the electrophile.

• Self-Validation: This method provides access to complex spirocyclic structures with multiple stereocenters in high yields and excellent stereoselectivities (e.g., >20:1 dr, 99% ee), which can be verified by NMR spectroscopy and chiral HPLC.[4]

Data Summary

The following table summarizes representative results for the catalytic activations discussed, highlighting the efficiency and selectivity of these methods.

Catalyst System	Reaction Type	Electrophile/Partner	Yield (%)	ee (%)	Diastereomeric Ratio (dr)	Reference
Dihydroquinine-derived Squaramide	Mannich-type	N-(2-Benzothiazolyl)imine	up to 97	>99	—	[3]
Ag₂O / Chiral Phosphine-Squaramide Ligand	[3+2] Cycloaddition	Prochiral N-aryl maleimide	up to 97	99	>20:1	[4]
Chiral Phosphoric Acid (CPA)	[4+2] Cycloaddition	6-aryl-2-aminopyridine	up to 99	>99	—	[5]

Conclusion

Methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate and related isocyanoacrylates are powerful and versatile reagents for modern organic synthesis. Through carefully selected catalytic systems—spanning organocatalysis and Lewis acid catalysis—these building blocks provide efficient and highly stereoselective routes to complex, nitrogen-containing heterocycles. The protocols and mechanistic insights provided in this guide serve as a robust starting point for researchers in academia and industry. By understanding the principles behind catalyst selection and reaction conditions, scientists can effectively troubleshoot, optimize, and extend these methodologies to access novel chemical matter for drug discovery and development programs.

References

• Title: Organocatalyzed asymmetric tandem conjugate addition–protonation of isocyanoacetates to 2-chloroacrylonitrile. Source: Organic & Biomolecular Chemistry (RSC Publishing) URL: [Link]

• Title: Catalytic asymmetric reactions of isocyanides for constructing non-central chirality. Source: PMC (National Center for Biotechnology Information) URL: [Link]

• Title: Catalytic asymmetric reactions of isocyanides for constructing non-central chirality. Source: Beilstein Journal of Organic Chemistry URL: [Link]

• Title: Catalytic asymmetric reactions of isocyanides for constructing non-central chirality. Source: Beilstein Journal of Organic Chemistry (via ResearchGate) URL: [Link]

• Title: Scheme 1. a) Catalytic asymmetric addition reactions of isocyanoacetate... Source: ResearchGate URL: [Link]

• Title: Group 13 Lewis acid-mediated formation of 5-oxazolone derivatives from tert-butyl isocyanoacetate. Source: ResearchGate URL: [Link]

• Title: Methyl (2E)-2-cyano-3-(dimethylamino)prop-2-enoate. Source: PMC (National Center for Biotechnology Information) URL: [Link]

• Title: Lewis Acid-Catalyzed Domino Inverse Electron-Demand Diels–Alder/Thermal Ring Expansion Reaction for the Synthesis of Arene-Annulated Eight-Membered Nitrogen Heterocycles. Source: PMC (National Center for Biotechnology Information) URL: [Link]

• Title: Organocatalytic Asymmetric Mannich‐Type Reaction of Isocyanoacetates with N‐(2‐Benzothiazolyl)imines. Source: ResearchGate URL: [Link]

• Title: Organocatalytic Asymmetric Mannich‐Type Reaction of Isocyanoacetates with N‐(2‐Benzothiazolyl)imines. Source: European Journal of Organic Chemistry (via Wiley Online Library) URL: [Link]

• Title: Development of Lewis Acid Mediated Stereoselective Synthesis of Nitrogen Containing Heterocycles: Aza-Diels-Alder Reactions of 2. Source: Diva-Portal.org URL: [Link]

Sources

• 1. Organocatalyzed asymmetric tandem conjugate addition–protonation of isocyanoacetates to 2-chloroacrylonitrile - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. chemistry-europe.onlinelibrary.wiley.com [chemistry-europe.onlinelibrary.wiley.com]
• 4. Catalytic asymmetric reactions of isocyanides for constructing non-central chirality - PMC [pmc.ncbi.nlm.nih.gov]
• 5. BJOC - Catalytic asymmetric reactions of isocyanides for constructing non-central chirality [beilstein-journals.org]
• 6. Lewis Acid-Catalyzed Domino Inverse Electron-Demand Diels–Alder/Thermal Ring Expansion Reaction for the Synthesis of Arene-Annulated Eight-Membered Nitrogen Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 7. diva-portal.org [diva-portal.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Application Note: Synthesis of Nitrogen-Containing Heterocycles via Methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Application Note & Experimental Protocol

Introduction & Scope

The construction of highly functionalized nitrogen-containing heterocycles is a cornerstone of modern drug discovery. Among the most versatile C3N1 building blocks available is methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate (often referred to as MDIA or Schöllkopf’s isocyanide derivative).

MDIA is a highly functionalized, push-pull alkene characterized by three reactive domains: an electron-withdrawing ester, a nucleophilic/electrophilic isocyanide group, and a dimethylamino leaving group. This unique triad allows MDIA to undergo rapid nucleophilic addition–elimination–cyclization cascades with various nucleophiles, making it an exceptional reagent for the modular synthesis of imidazoles, thiazoles, and pyrimidines [1].

Mechanistic Causality: The Addition-Elimination-Cyclization Cascade

To effectively harness MDIA in synthetic workflows, one must understand the thermodynamic and kinetic drivers of its reactivity. The reaction between MDIA and primary amines to form 1-substituted 1H-imidazole-4-carboxylates proceeds via a highly orchestrated sequence [2]:

• Conjugate Addition: The strong electron-withdrawing nature of the isocyanide and ester groups heavily polarizes the alkene. The primary amine (nucleophile) attacks the electrophilic β-carbon, forming a zwitterionic tetrahedral intermediate.

• Elimination: The intermediate collapses, expelling dimethylamine as a leaving group. This addition-elimination step restores the conjugated alkene, yielding a secondary β-amino-α-isocyanoacrylate intermediate.

• 5-endo-dig Cyclization: The newly introduced secondary amine nitrogen acts as an internal nucleophile, attacking the adjacent electrophilic isocyanide carbon. This step is typically rate-limiting and requires thermal energy.

• Tautomerization: The resulting cyclic intermediate rapidly tautomerizes to establish aromaticity, yielding the stable 1-substituted 1H-imidazole-4-carboxylate core.

Reaction Pathway Visualization

Reaction pathway of MDIA with primary amines to form 1-substituted 1H-imidazole-4-carboxylates.

Quantitative Data: Nucleophile Scope and Yields

The efficiency of MDIA cyclization is highly dependent on the nucleophilicity of the incoming reagent. The following table summarizes validated yields across different nucleophile classes.

Nucleophile Type	Reaction Conditions	Major Product Scaffold	Typical Yield (%)	Ref
Aliphatic Primary Amines	EtOH, Reflux, 2-4 h	1-Alkyl-1H-imidazole-4-carboxylates	75–95%	[2]
Aromatic Amines (Anilines)	EtOH, Reflux, 24 h	1-Aryl-1H-imidazole-4-carboxylates	<20%	[2]
Hydrogen Sulfide (H2S)	MeOH, RT, 1 h	1,3-Thiazole-4-carboxylates	80–89%	[3]
Solid-Supported Amines	Microwave, 220 °C, 10 min	1-Alkyl-1H-imidazole-4-carboxylates	80–90%	[2]

Note: Anilines are generally insufficiently nucleophilic to drive the initial conjugate addition efficiently, leading to poor conversions.

Experimental Protocols

Protocol A: Solution-Phase Synthesis of 1-Alkyl-1H-imidazole-4-carboxylates

This protocol describes the standard thermal cyclization of MDIA with an aliphatic primary amine (e.g., benzylamine).

Step-by-Step Methodology:

• Preparation: In an oven-dried round-bottom flask equipped with a magnetic stir bar, dissolve MDIA (1.0 equiv, e.g., 1.0 mmol) in anhydrous ethanol to achieve a 0.5 M concentration.

• Nucleophile Addition: Add the primary aliphatic amine (1.1 equiv) dropwise at room temperature.

• Thermal Activation: Attach a reflux condenser and heat the reaction mixture to reflux (approx. 78 °C) for 3 hours.

  • Causality Check: While the initial addition-elimination is rapid at room temperature, the subsequent 5-endo-dig cyclization faces a high activation barrier. Refluxing provides the necessary thermal energy to drive the equilibrium toward the aromatic imidazole.

• Self-Validation (In-Process): Monitor the reaction via LC-MS. The system is self-validating: you will observe the disappearance of the MDIA peak ( m/z 155) and the transient appearance of the uncyclized intermediate, followed by the final product mass. The distinct odor of escaping dimethylamine also serves as a qualitative indicator of the elimination step.

• Workup: Cool the mixture to room temperature and concentrate in vacuo. Dissolve the crude residue in dichloromethane (20 mL) and wash with a 1 M aqueous solution of KHSO4 to protonate and remove any unreacted primary amine.

• Isolation: Dry the organic layer over anhydrous Na2SO4, filter, and evaporate to dryness to yield the chemically pure imidazole.

Protocol B: Microwave-Assisted "Traceless Catch and Release" Solid-Phase Synthesis

For high-throughput library generation, MDIA chemistry can be adapted to a traceless solid-phase methodology. By anchoring the leaving group (the amine) to a polystyrene resin, the final cyclization automatically cleaves the product into solution [2].

Step-by-Step Methodology:

• Resin Preparation: React commercial N-methyl aminomethylated polystyrene resin with methyl isocyanoacetate and N-formyl imidazole diethylacetal to generate the resin-bound 3-(N-methyl-N-polystyreneamino)-2-isocyanoacrylate.

• Reaction Setup: Suspend the functionalized resin (1.0 equiv based on loading) in a microwave-safe vial containing anhydrous DMF. Add the target primary amine (3.0 equiv).

• Microwave Irradiation: Seal the vial and irradiate in a dedicated microwave synthesizer at 220 °C for 10 minutes.

  • Causality Check: Microwave heating rapidly overcomes the cyclization barrier. As the primary amine displaces the resin-bound secondary amine, the intermediate is released into the solvent. The subsequent cyclization occurs in the liquid phase, leaving the byproduct attached to the solid support.

• Self-Validation & Isolation: Filter the suspension through a sintered glass funnel. Perform a colorimetric chloranil test on the recovered resin; a positive result confirms the presence of the displaced secondary amine on the resin. The filtrate contains the pure 1-substituted 1H-imidazole-4-carboxylate, requiring only solvent evaporation for isolation.

References

• Tian, H., et al. "Isocyanoalkenes: Occurrence, Syntheses, and Reactivity." Synthesis, vol. 57, 2025, pp. 3049–3093.[Link]

• Santillo, N., et al. "Synthesis of 1-Alkyl-4-imidazolecarboxylates: A Catch and Release Strategy." Journal of Combinatorial Chemistry, vol. 8, no. 1, 2006, pp. 2-4.[Link]

• Marcos, C. F., et al. "Stefano Marcaccini: a pioneer in isocyanide chemistry." Beilstein Journal of Organic Chemistry, vol. 15, 2019, pp. 405-428.[Link]

Application Note: Harnessing Methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate in Multicomponent Heterocyclic Synthesis

Executive Summary

In modern drug discovery, the rapid assembly of complex, diverse heterocyclic libraries is paramount. Methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate (CAS 113212-14-9), historically recognized as Schöllkopf's isocyanide, has emerged as a highly privileged building block for this purpose. Unlike simple aliphatic isocyanides, this reagent is a trifunctional synthon. It enables the one-pot construction of highly substituted thiazoles, oxazoles, imidazoles, and pyrazines through Isocyanide-Based Multicomponent Reactions (IMCRs) followed by spontaneous post-condensation cyclizations . This application note details the mechanistic rationale, quantitative performance, and validated protocols for utilizing this reagent in both solution-phase and solid-phase medicinal chemistry workflows.

Mechanistic Rationale: The Power of Bifunctionality

The synthetic utility of methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate stems from its unique electronic topology. It effectively coordinates three reactive modalities within a single compact framework:

• The Isocyanide Group: Acts as a classic α-addition center for electrophiles and nucleophiles in Ugi, Passerini, and Van Leusen-type reactions.

• The Methyl Ester: Functions as an electron-withdrawing group, activating the adjacent alkene as a Michael acceptor.

• The Dimethylamino Group: Serves as a built-in leaving group (an enamine moiety).

During an IMCR, the initial adduct forms via the isocyanide carbon. Subsequently, the nucleophilic heteroatom (e.g., sulfur from a thioacid or nitrogen from an amine) attacks the β-carbon of the acrylate. The expulsion of dimethylamine acts as a powerful thermodynamic sink, irreversibly driving the aromatization of the newly formed heterocycle .

Fig 1: Trifunctional reactivity profile of methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate.

Key Medicinal Chemistry Applications

Thiazole Assembly via Ugi-Type Reactions

Thiazoles are ubiquitous in bioactive natural products (e.g., Dolastatin 10) and synthetic drugs. By combining a primary amine, an aldehyde, a thiocarboxylic acid, and methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate, researchers can synthesize 2-acylaminomethylthiazoles in a single step. The thiocarboxylic acid acts dually as an acid catalyst for imine formation and as a nucleophile, while the isocyanoacrylate drives the final ring closure .

Bicyclic Tetrazoles via UT-4CR

The Ugi-Tetrazole 4-Component Reaction (UT-4CR) utilizes trimethylsilyl azide (TMS-N3) instead of a carboxylic acid. When Schöllkopf's isocyanide is used, the initial linear tetrazole adduct undergoes an acid-catalyzed intramolecular Michael addition. The subsequent elimination of dimethylamine yields complex bicyclic tetrazolo-pyrazines, which are highly valued as conformationally restricted peptide isosteres .

Fig 2: UT-4CR cascade leading to bicyclic tetrazolo-pyrazines via post-condensation cyclization.

Quantitative Reaction Profiling

The following table summarizes the expected quantitative outcomes and optimized conditions for generating various heterocyclic scaffolds using this reagent.

Target Scaffold	Reagents Combined	Catalyst / Additive	Solvent & Temp	Typical Yield	Ref
2-Substituted Thiazoles	Amine, Aldehyde, Thioacid, Isocyanoacrylate	None (Thioacid acts as catalyst)	DCM/MeOH (1:1), 20 °C	60–85%
5-Substituted Oxazoles	Acyl chloride, Isocyanoacrylate	Triethylamine (Base)	THF, 0 °C to RT	70–90%
Tetrazolo-pyrazines	Amine, Aldehyde, TMS-Azide, Isocyanoacrylate	Dilute HCl (Post-MCR step)	MeOH, RT	55–75%
Solid-Phase Thiazoles	Resin-bound amine, Aldehyde, Thioacid, Isocyanoacrylate	None	DCM/MeOH (1:1), RT	75–95% (Purity)

Experimental Protocols

Protocol A: Solution-Phase Synthesis of 2-Substituted Thiazoles

Causality Note: A 1:1 mixture of Dichloromethane (DCM) and Methanol (MeOH) is strictly required. DCM ensures the solubility of non-polar aldehydes and the isocyanide, while the protic nature of MeOH stabilizes the highly polar nitrilium ion intermediate, preventing off-target polymerization.

Step-by-Step Methodology:

• Imine Formation: In a 10 mL round-bottom flask, dissolve the primary amine (1.0 mmol) and the aldehyde (1.0 mmol) in 2.0 mL of absolute DCM/MeOH (1:1 v/v). Stir at 20 °C for 2 hours to ensure complete Schiff base formation.

• MCR Assembly: To the stirring mixture, add methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate (1.0 mmol, 154.17 mg) followed immediately by the thiocarboxylic acid (e.g., thioacetic acid, 1.0 mmol).

• Cyclization: Seal the flask and stir the reaction at 20 °C for 12–16 hours. The reaction will naturally transition from a pale yellow to a deeper amber as the dimethylamine is expelled and the thiazole ring aromatizes.

• Validation Checkpoint (Self-Validation): Withdraw a 5 µL aliquot and analyze via LC-MS. You must observe the mass of the desired thiazole. If a mass corresponding to [M+Dimethylamine]+ is dominant, the elimination step is incomplete. In this case, warm the mixture to 40 °C for an additional 2 hours.

• Workup: Concentrate the mixture under reduced pressure. Purify the crude residue via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient) to isolate the pure 2-acylaminomethylthiazole.

Protocol B: Solid-Phase Combinatorial Synthesis of Thiazole Libraries

Causality Note: Solid-phase synthesis requires an excess of soluble reagents to overcome the kinetic mass-transfer limitations inherent to heterogeneous resin matrices. Rink amide resin is utilized here to yield a primary amide at the C-terminus upon cleavage, a common requirement for peptide-like drug candidates .

Step-by-Step Methodology:

• Resin Swelling: Weigh 100 mg of Fmoc-Rink amide resin (loading ~0.6 mmol/g) into a solid-phase synthesis syringe equipped with a porous frit. Swell the resin in DCM for 30 minutes, then drain.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF (2 mL) for 20 minutes. Drain and wash extensively with DMF (3x), DCM (3x), and MeOH (3x) to remove all traces of piperidine.

• Reagent Loading: Suspend the deprotected resin in 1.5 mL of DCM/MeOH (1:1). Add the aldehyde (0.36 mmol, 6 eq) and agitate for 2 hours.

• MCR Coupling: Add methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate (0.36 mmol, 6 eq) and the thiocarboxylic acid (0.36 mmol, 6 eq) to the syringe. Cap the syringe and agitate on an orbital shaker at room temperature for 16 hours.

• Validation Checkpoint (Self-Validation): Drain the reagents and wash the resin (DCM 3x, MeOH 3x). Perform a Kaiser test on a few resin beads. A negative result (yellow beads) confirms the complete consumption of the primary amine. A positive result (blue beads) indicates incomplete MCR; repeat Step 4.

• Cleavage: Dry the resin under a vacuum. Add 2 mL of a cleavage cocktail (95% Trifluoroacetic acid / 2.5% Water / 2.5% Triisopropylsilane). Agitate for 2 hours at 20 °C.

• Isolation: Collect the filtrate. Wash the resin once with 1 mL of neat TFA and combine the filtrates. Evaporate the TFA under a stream of nitrogen, and precipitate the final thiazole product using cold diethyl ether.

References

• A new and efficient multicomponent solid-phase synthesis of 2-acylaminomethylthiazoles Tetrahedron Letters (2003). URL:[Link]

• Isocyanoacetate Derivatives: Synthesis, Reactivity, and Application Chemical Reviews (2010). URL:[Link]

• Tetrazoles via Multicomponent Reactions Chemical Reviews (2019). URL:[Link]

• Stefano Marcaccini: a pioneer in isocyanide chemistry Molecular Diversity (2023). URL:[Link]

• Isocyanoalkenes: Occurrence, Syntheses, and Reactivity Synthesis (2025). URL:[Link]

Application Note: Developing Novel Heterocyclic Compounds from Methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate (MDIA)

[label="Step 4: Validation | {FT-IR Monitoring | -

Drafting the Ugi Reaction

I've finalized the Ugi-type reaction flowchart, showing iminium formation with an aldehyde and amine, followed by acid activation, and MDIA addition. The workflow is left-to-right, ensuring clarity in depicting the transformation. Key steps are now detailed in the flowchart. I am now refining experimental conditions.

Refining the Ugi Workflow

I'm making a final review of the Ugi-type reaction flowchart. It now accurately depicts iminium formation, activation, and MDIA addition. I am focusing on making experimental conditions that can be refined, and I will include information regarding the conjugation effect on the isocyano group's reactivity, which may slow it down relative to alkyl isocyanides.

Executive Summary

Methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate (MDIA, CAS 113212-14-9) is a highly versatile, bifunctional building block that has emerged as a cornerstone in modern heterocyclic synthesis and multicomponent assembly. Characterized by the rare combination of an electron-withdrawing isocyanide group and an electron-deficient enamine (dimethylaminoacrylate), MDIA allows chemists to execute complex cascade reactions in a single pot. This application note provides authoritative, step-by-step protocols for leveraging MDIA in the synthesis of 1,5-disubstituted imidazoles and complex peptidomimetics, detailing the mechanistic causality and self-validating analytical metrics required for robust drug development workflows.

Mechanistic Profiling of MDIA

The synthetic utility of MDIA stems from its dual reactivity profile. The isocyanide group (-N≡C) strongly polarizes the adjacent alkene, rendering the β-carbon highly susceptible to nucleophilic attack. Simultaneously, the dimethylamino moiety serves as an excellent leaving group. As detailed in recent comprehensive reviews on isocyanoalkene reactivity , this arrangement perfectly primes the molecule for nucleophilic addition–elimination–cyclization sequences .

When exposed to a primary amine, the nucleophile attacks the β-carbon (Michael-type addition). The subsequent expulsion of dimethylamine generates an isocyanoenamine intermediate. Because the electrophilic isocyanide carbon is spatially proximate, the system spontaneously undergoes a 5-endo-dig cyclization, yielding a functionalized imidazole ring.

Addition-elimination-cyclization cascade of MDIA to form imidazoles.

Protocol 1: Synthesis of 1,5-Disubstituted Imidazole-4-carboxylates

Experimental Causality

This protocol utilizes methanol as a protic solvent to stabilize the polar transition states during the addition-elimination step. While aliphatic amines react spontaneously, aromatic amines (which are significantly less nucleophilic) require mild acid catalysis (glacial acetic acid) to activate the enamine system and facilitate the departure of the dimethylamine leaving group. Heating is strictly required to overcome the activation energy barrier of the terminal 5-endo-dig cyclization .

Step-by-Step Methodology

• Preparation: In a flame-dried 25 mL round-bottom flask equipped with a magnetic stir bar, dissolve MDIA (1.0 mmol, 154.17 mg) in anhydrous methanol (5.0 mL) under an inert argon atmosphere. Note: Anhydrous conditions are critical to prevent the premature hydrolysis of the delicate isocyanide group into a formamide.

• Reagent Addition: Add the primary amine (1.1 mmol) dropwise at room temperature. If utilizing an aromatic amine (e.g., aniline), simultaneously add glacial acetic acid (0.1 mmol, 10 mol%).

• Thermal Cyclization: Attach a reflux condenser and heat the reaction mixture to 65 °C (reflux) for 3 to 12 hours, depending on the steric and electronic nature of the amine.

• Self-Validation & Monitoring: Monitor the reaction progress via FT-IR spectroscopy. The reaction is complete when the strong, sharp isocyanide stretch at ~2120 cm⁻¹ completely disappears. On TLC (Silica gel, 1:1 EtOAc/Hexane), the UV-active MDIA spot will vanish, replaced by a lower Rf​ spot corresponding to the highly polar imidazole product.

• Workup: Cool the mixture to room temperature and concentrate under reduced pressure. Redissolve the crude residue in ethyl acetate (15 mL) and wash with saturated aqueous NaHCO₃ (10 mL) to neutralize the acid catalyst and partition the water-soluble dimethylamine byproduct into the aqueous layer.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and purify via flash column chromatography to afford the pure imidazole derivative.

Quantitative Reaction Optimization Data

The following table summarizes the optimized parameters and expected yields for various amine nucleophiles reacting with MDIA, demonstrating the necessity of thermal and catalytic adjustments based on substrate nucleophilicity.

Entry	Primary Amine (R-NH₂)	Solvent	Catalyst	Temp (°C)	Time (h)	Isolated Yield (%)
1	Benzylamine (Aliphatic)	MeOH	None	65 (Reflux)	4	88
2	Propylamine (Aliphatic)	EtOH	None	78 (Reflux)	3	92
3	Aniline (Aromatic)	MeOH	None	65 (Reflux)	12	45
4	Aniline (Aromatic)	MeOH	AcOH (10 mol%)	65 (Reflux)	6	76
5	4-Nitroaniline (Deactivated)	Toluene	AcOH (20 mol%)	110 (Reflux)	18	61

Protocol 2: Multicomponent Assembly via Ugi Four-Component Reaction (U-4CR)

Experimental Causality

MDIA can function as the isocyanide component in Ugi four-component reactions (U-4CR) to generate complex pseudopeptides . However, because the isocyanide group in MDIA is conjugated with an electron-withdrawing ester, it is less nucleophilic than standard aliphatic isocyanides (e.g., tert-butyl isocyanide). To counteract this, the protocol mandates the pre-formation of the iminium ion and the use of 2,2,2-trifluoroethanol (TFE) as a solvent. TFE's high ionizing power and hydrogen-bond donating ability significantly accelerate the electrophilic activation of the imine.

Step-by-step workflow for the MDIA-mediated Ugi Four-Component Reaction.

Step-by-Step Methodology

• Iminium Pre-formation: In a 10 mL glass vial equipped with a stir bar, combine the aldehyde (1.0 mmol) and the primary amine (1.0 mmol) in 2,2,2-trifluoroethanol (2.0 mL). Stir vigorously for 30 minutes at room temperature to ensure complete Schiff base formation.

• Electrophilic Activation: Add the carboxylic acid (1.0 mmol) to the mixture. The acid protonates the imine, drastically increasing its electrophilicity—a necessary step to engage the deactivated isocyanide of MDIA.

• Component Assembly: Immediately add MDIA (1.0 mmol, 154.17 mg) to the activated mixture. Seal the vial and stir at room temperature for 24 to 36 hours.

• Self-Validation: Extract a 10 µL aliquot and analyze via FT-IR. The reaction is deemed complete when the MDIA isocyanide peak (~2120 cm⁻¹) is completely exhausted and new amide carbonyl stretches (~1650-1680 cm⁻¹) appear.

• Workup & Purification: Evaporate the TFE under a stream of nitrogen. Dissolve the crude mixture in dichloromethane (10 mL) and wash sequentially with 1M HCl (5 mL), saturated NaHCO₃ (5 mL), and brine (5 mL). Purify the resulting peptidomimetic via reverse-phase HPLC or recrystallization from hot ethanol.

References

• Fleming, F. F. (2025). "Isocyanoalkenes: Occurrence, Syntheses, and Reactivity". Synthesis, 57: 3049–3093.[Link]

• LookChem. "Cyanate ester / isocyanate Chemical Properties and Applications".[Link]

Application Notes and Protocols for Isocyanoacrylate Derivatives in Agriculture

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

Isocyanoacrylate derivatives represent a versatile class of compounds with significant potential in modern agriculture. This guide provides an in-depth exploration of their applications as herbicides, fungicides, and potentially as insecticides and plant growth regulators. We will delve into the underlying mechanisms of action, present detailed protocols for synthesis and biological evaluation, and provide quantitative data to support further research and development in this promising area of agrochemical science.

Introduction: The Chemical Versatility of Isocyanoacrylates

Isocyanoacrylate derivatives are characterized by the presence of both an isocyano (-N≡C) and an acrylate (CH₂=CHCOOR) functional group. This unique combination of electron-withdrawing groups imparts a high degree of reactivity and diverse biological activity. The core structure allows for extensive chemical modification, enabling the fine-tuning of properties such as potency, selectivity, and environmental persistence.

The synthesis of these compounds is often achieved through multi-step reactions, commonly involving a Knoevenagel condensation as a key step.[1][2] This reaction typically involves the condensation of an aldehyde or ketone with a compound containing an active methylene group, such as ethyl cyanoacetate, in the presence of a basic catalyst.[1][2] The resulting α,β-unsaturated system is a key feature contributing to the biological activity of these molecules.

Herbicidal Applications: Disrupting Weed Growth at the Cellular Level

A significant body of research has highlighted the potent herbicidal activity of isocyanoacrylate derivatives against a broad spectrum of weed species.[3][4][5][6]

Mechanism of Action: Mitotic Disruption

Certain isocyanoacrylate derivatives function as mitotic disrupters, interfering with the formation and function of microtubules in plant cells.[1][7][8] Microtubules are essential components of the cytoskeleton and are critical for cell division (mitosis), cell wall formation, and maintaining cell shape.

The proposed mechanism involves the binding of the isocyanoacrylate derivative to tubulin, the protein subunit of microtubules. This binding inhibits the polymerization of tubulin into functional microtubules.[7] Without a properly formed mitotic spindle, chromosomes cannot segregate correctly during cell division, leading to cell cycle arrest and ultimately, cell death. This mode of action is similar to that of dinitroaniline herbicides.[7]

Caption: Mechanism of herbicidal action of isocyanoacrylate derivatives as mitotic disrupters.

Quantitative Herbicidal Activity Data

The following table summarizes the herbicidal activity of representative isocyanoacrylate derivatives against various weed species.

Compound ID	Target Weed Species	Application Rate (g/ha)	Inhibition Rate (%)	Reference
9a	Brassica juncea	150	>80	[3][4]
9d	Brassica juncea	150	>80	[3][4]
9f	Brassica juncea	150	>80	[3][4]
9i	Brassica juncea	150	>80	[3][4]
10a	Brassica juncea	150	>80	[3]
10b	Brassica juncea	150	>80	[3]
10e	Brassica juncea	150	>80	[3]
10n	Brassica juncea	150	>80	[3]
9d	Chenopodium serotinum	150	>70	[3]
9f	Chenopodium serotinum	150	>70	[3]
9g	Chenopodium serotinum	150	>70	[3]
9h	Chenopodium serotinum	150	>70	[3]
9i	Chenopodium serotinum	150	>70	[3]
10h	Chenopodium serotinum	150	>70	[3]
10i	Chenopodium serotinum	150	>70	[3]
10m	Chenopodium serotinum	150	>70	[3]
10n	Chenopodium serotinum	150	>70	[3]
10o	Chenopodium serotinum	150	>70	[3]
(Z)-ethoxyethyl 2-cyano-3-isopropyl-3-(2-chlorothiazol-5-yl)methylaminoacrylate	Various weeds	75	Excellent	[5]
2-cyano-3-substituted-pyridinemethylaminoacrylates	Various weeds	75	Excellent	[6]

Protocol for Post-Emergence Herbicidal Efficacy Bioassay

This protocol outlines a greenhouse-based method for evaluating the post-emergence herbicidal activity of isocyanoacrylate derivatives.[9][10]

1. Plant Material and Growth Conditions:

• Test Species: Select a range of relevant weed species (e.g., Amaranthus retroflexus, Echinochloa crus-galli, Brassica juncea) and a tolerant crop species for selectivity assessment.
• Potting: Sow 5-10 seeds of each species in 10-cm diameter pots filled with a standard greenhouse potting mix. Thin seedlings to a uniform number (e.g., 3-5 plants) per pot after emergence.
• Greenhouse Conditions: Maintain plants in a controlled greenhouse environment with a temperature of approximately 25/18°C (day/night), 60-80% relative humidity, and a 16-hour photoperiod.

2. Herbicide Application:

• Formulation: Prepare a stock solution of the test compound in a suitable solvent (e.g., acetone) with a surfactant (e.g., Tween-20 at 0.1% v/v).
• Dose Range: Create a series of dilutions to achieve a range of application rates (e.g., 10, 50, 100, 200, 500 g active ingredient/ha).
• Application: Apply the herbicide solutions to plants at the 2-4 true leaf stage using a calibrated laboratory spray chamber to ensure uniform coverage.[5] Include an untreated control (sprayed with solvent and surfactant only) and a positive control (a commercial herbicide with a known mode of action).
• Replication: Each treatment should be replicated at least three times.

3. Data Collection and Analysis:

• Visual Assessment: Visually assess plant injury at 3, 7, 14, and 21 days after treatment (DAT) using a rating scale from 0% (no effect) to 100% (complete plant death).
• Biomass Measurement: At 21 DAT, harvest the above-ground biomass of each pot, and measure the fresh and dry weights.
• Data Analysis: Calculate the percentage of growth inhibition relative to the untreated control. Use statistical analysis (e.g., ANOVA followed by a post-hoc test) to determine significant differences between treatments. Calculate the GR₅₀ (the dose required to cause a 50% reduction in growth) for each compound.

Fungicidal Applications: Targeting Fungal Cell Machinery

Certain isocyanoacrylate derivatives have demonstrated significant promise as fungicides, particularly against devastating plant pathogens like Fusarium species.[8][11][12][13][14]

Mechanism of Action: Myosin-5 Inhibition

The novel cyanoacrylate fungicide, phenamacril, has been shown to specifically target Myosin-5, a motor protein in fungi.[14][15][16] Myosins are a large family of ATP-dependent motor proteins that play crucial roles in various cellular processes, including vesicle transport, cell division, and morphogenesis.

Phenamacril inhibits the ATPase activity of Myosin-5, which is essential for its motor function.[14][15] By disrupting Myosin-5, the fungicide interferes with critical cellular transport processes within the fungal hyphae, leading to a cessation of growth and development.[15] The high specificity of phenamacril for the fungal Myosin-5 protein contributes to its low toxicity to non-target organisms.[14][15]

Caption: Mechanism of fungicidal action of phenamacril through Myosin-5 inhibition.

Quantitative Fungicidal Activity Data

The following table presents the in vitro fungicidal activity of phenamacril and related compounds against various phytopathogenic fungi.

Compound	Fungal Species	EC₅₀ (µg/mL)	Reference
Phenamacril	Fusarium pseudograminearum (63 strains)	0.0998 - 0.5672 (avg. 0.3403)	[11][12]
Phenamacril	Fusarium pseudograminearum (XX1809)	0.22	[8]
Phenamacril	Fusarium fujikuroi (19 isolates)	0.0872 - 0.2749 (avg. 0.1544)	[13]

Protocol for In Vitro Antifungal Activity Assay (Broth Microdilution)

This protocol, adapted from the Clinical and Laboratory Standards Institute (CLSI) guidelines, is for determining the Minimum Inhibitory Concentration (MIC) of isocyanoacrylate derivatives against filamentous fungi.[17][18]

1. Fungal Inoculum Preparation:

• Harvest conidia from a 7-day-old culture of the target fungus (e.g., Fusarium graminearum) grown on Potato Dextrose Agar (PDA).
• Suspend the conidia in sterile saline containing 0.05% (v/v) Tween-80.
• Adjust the conidial suspension to a final concentration of 0.5 x 10⁴ to 5 x 10⁴ conidia/mL in RPMI-1640 medium.

2. Compound Dilution:

• Prepare a stock solution of the test compound in dimethyl sulfoxide (DMSO).
• Perform serial two-fold dilutions of the compound in a 96-well microtiter plate using RPMI-1640 medium to achieve the desired final concentration range.

3. Inoculation and Incubation:

• Add 100 µL of the fungal inoculum to each well containing 100 µL of the diluted compound.
• Include a positive control (fungus without compound) and a negative control (medium only).
• Incubate the plate at 25°C for 48-72 hours.

4. Determination of MIC:

• The MIC is the lowest concentration of the compound that causes complete visual inhibition of fungal growth.
• Alternatively, the optical density at 600 nm can be measured using a microplate reader to determine the EC₅₀ (the concentration that inhibits 50% of fungal growth).

Potential Insecticidal Applications

The investigation of isocyanoacrylate derivatives as insecticides is an emerging area of research. While data is currently limited for this specific chemical class, related compounds containing isoxazoline and cyano moieties have shown potent insecticidal activity.[19][20][21][22]

Putative Mechanism of Action

The exact mode of action for isocyanoacrylate insecticides is not yet fully elucidated. However, based on the activity of structurally related compounds, it is plausible that they may act on the insect nervous system. Potential targets include GABA-gated chloride channels or nicotinic acetylcholine receptors. Further research is required to confirm the precise mechanism.

Quantitative Insecticidal Activity Data

Data on the insecticidal activity of isocyanoacrylate derivatives is not widely available in the public domain. The following table presents data for related compounds to guide future research.

Compound Class	Insect Species	LC₅₀ (ppm)	Reference
Chlorfenapyr	Plutella xylostella	0.432	[18]
Indoxacarb	Plutella xylostella	2.162	[18]
Chlorantraniliprole	Plutella xylostella	0.002	[19]
Cyantraniliprole	Plutella xylostella	0.000365	[19]

Protocol for Insecticidal Bioassay (Leaf-Dip Method)

This protocol is suitable for assessing the toxicity of isocyanoacrylate derivatives to leaf-feeding insects such as the diamondback moth (Plutella xylostella).[4][11][12]

1. Insect Rearing and Plant Material:

• Maintain a healthy colony of the target insect species under controlled laboratory conditions.
• Grow host plants (e.g., cabbage for P. xylostella) without the use of insecticides.

2. Preparation of Test Solutions:

• Prepare a stock solution of the test compound in an appropriate solvent (e.g., acetone) with a wetting agent.
• Make a series of dilutions to obtain the desired test concentrations.

3. Bioassay Procedure:

• Excise leaf discs from the host plant.
• Dip each leaf disc into a test solution for a standardized time (e.g., 10 seconds).
• Allow the leaf discs to air dry.
• Place each treated leaf disc into a Petri dish lined with moist filter paper.
• Introduce a known number of insect larvae (e.g., 10 third-instar larvae) into each Petri dish.
• Seal the Petri dishes and maintain them under controlled conditions.

4. Data Collection and Analysis:

• Record larval mortality at 24, 48, and 72 hours after treatment.
• Calculate the corrected mortality using Abbott's formula if there is mortality in the control group.
• Determine the LC₅₀ (the concentration that causes 50% mortality) using probit analysis.

Plant Growth Regulation: A Frontier for Isocyanoacrylate Derivatives

The potential of isocyanoacrylate derivatives as plant growth regulators (PGRs) is an area that warrants further investigation. An early report indicated that α-cyano-β-(2,4-dichlorophenyl) acrylic acid possesses plant growth regulating properties, though detailed modern studies are scarce.[23] PGRs can influence various aspects of plant development, including height, tillering, and root growth.[9][10][24][25][26]

Protocol for Evaluating Plant Growth Regulator Effects on Wheat

This protocol provides a framework for assessing the PGR effects of isocyanoacrylate derivatives on a model crop like wheat.[7][15]

1. Plant Material and Growth Conditions:

• Grow wheat plants in pots in a greenhouse under optimal conditions.

2. Treatment Application:

• Apply the test compound at various concentrations at a specific growth stage (e.g., Zadoks growth stage 30-32).

3. Data Collection:

• Measure plant height at regular intervals.
• Assess lodging (stem bending) at later growth stages.
• At maturity, measure yield components such as grain yield, thousand-kernel weight, and protein content.

4. Data Analysis:

• Statistically compare the treated groups to an untreated control to determine the effects of the compound on plant growth and yield.

Conclusion and Future Perspectives

Isocyanoacrylate derivatives have demonstrated significant potential as a versatile platform for the development of novel agrochemicals. Their efficacy as herbicides and fungicides is well-supported by scientific literature, with clear mechanisms of action identified for some lead compounds. The exploration of their insecticidal and plant growth regulating properties is still in its nascent stages but represents an exciting avenue for future research. The synthetic tractability of the isocyanoacrylate scaffold allows for the generation of large and diverse chemical libraries, which, when coupled with high-throughput screening, could lead to the discovery of new and improved agricultural products. Further research should focus on optimizing the biological activity of these compounds, understanding their environmental fate and toxicology, and developing cost-effective and scalable synthetic routes.

References

• Myosin as a Selective Target for the Fungicide Phenamacril. (n.d.). CABI Digital Library. Retrieved from [Link]

• Disruption of Mitosis. (n.d.). Retrieved from [Link]

• Improved Knoevenagel Condensation Protocol for the Synthesis of Cyanoacrylates and their Anticancer Activity. (2022). Journal of the Mexican Chemical Society, 66(4).
• Impact of Phenamacril on the Growth and Development of Fusarium pseudograminearum and Control of Crown Rot of Whe
• Impact of Phenamacril on the Growth and Development of Fusarium pseudograminearum and Control of Crown Rot of Whe
• Transcriptomic Profiling of Fusarium pseudograminearum in Response to Carbendazim, Pyraclostrobin, Tebuconazole, and Phenamacril. (2023). MDPI.

• Frequency distribution of observed EC 50 values for phenamacril (A) and ipconazole (B) based on inhibition of mycelial growth of 19 isolates of Fusarium fujikuroi. (n.d.). ResearchGate. Retrieved from [Link]

• Design, Synthesis, and Biological Activities of Novel 2-Cyanoacrylate Compounds Containing Substituted Pyrazolyl or 1,2,3-Triazolyl Moiety. (2023). MDPI.
• Anhydrous copper sulfate-assisted Knoevenagel condensation under neutral conditions. (2023). Journal of the Iranian Chemical Society.

• Evaluating Plant Growth Regulators on Winter Wheat. (n.d.). Ontario Soil and Crop Improvement Association. Retrieved from [Link]

• Herbicidal activity (inhibition rate, %) of some compounds at 150 g/ha. (n.d.). ResearchGate. Retrieved from [Link]

• Comprehensive analysis of the mechanisms conferring resistance to phenamacril in the Fusarium species. (2023). Frontiers in Microbiology.

• Synthesis, Herbicidal Activities, and 3D-QSAR of 2-Cyanoacrylates Containing Aromatic Methylamine Moieties. (n.d.). ResearchGate. Retrieved from [Link]

• A preparing method of ethyl 2-cyano-3,3-diphenylacrylate. (n.d.). Google Patents.
• Synthesis and herbicidal activity of 2-cyano-3-(2-chlorothiazol-5-yl)methylaminoacrylates. (2004). Journal of Agricultural and Food Chemistry, 52(7), 1918-1922.
• Synthesis and herbicidal activity of 2-cyano-3-substituted-pyridinemethylaminoacrylates. (2003). Journal of Agricultural and Food Chemistry, 51(17), 5030-5035.

• Plant Growth Regulators Trials - Wheat. (n.d.). Retrieved from [Link]

• Evaluating Plant Growth Regulators on Winter Wheat. (n.d.). Ontario Soil and Crop Improvement Association. Retrieved from [Link]

• Synthetic method of cyanoacrylate compound. (n.d.). Google Patents.
• A new plant growth regulator alpha-cyano-beta-(2, 4-dichlorophenyl) acrylic acid. (1952). Science, 116(3015), 393-394.

• Efficient Protocol for Knoevenagel Condensation in Presence of the Diazabicyclo[5.4.0]undec-7-ene-Water Complex. (n.d.). Retrieved from [Link]

• Efficient synthesis of novel arylidene cyanoacetamide derivatives via Knoevenagel condensation. (2025). Mediterranean Journal of Medical Research.

• Acute Toxicity of New Molecular Insecticides to Diamond Back Moth, Plutella xylostella (L.). (n.d.). Madras Agricultural Journal. Retrieved from [Link]

• Optimization of reaction conditions for ethyl (E)-2-cyano-3-phenylacrylate. (n.d.). ResearchGate. Retrieved from [Link]

• SUSCEPTIBILITY OF DIAMOND BACK MOTH PLUTELLA XYLOSTELLA (L.) TO DIAMIDE INSECTICIDES. (2021). Indian Journal of Entomology.

• Insecticides for control of the diamondback moth, Plutella xylostella (L.) (Lepidoptera: Plutellidae) in Pakistan and factors that affect their toxicity. (n.d.). ResearchGate. Retrieved from [Link]

• Efficacy and Residual Toxicity of Insecticides on Plutella xylostella and Their Selectivity to the Predator Solenopsis saevissima. (2023). MDPI.
• Synthesis of new ethyl cyanoacetate analogs catalyzed by nano-Fe3O4@EA. (2025). OICC Press.

• Insecticide Toxicity, Synergism and Resistance in Plutella xylostella (Lepidoptera: Plutellidae). (n.d.). SciSpace. Retrieved from [Link]

• (PDF) Effects of cyanobacterial-based biostimulants on plant growth and development: a case study on basil (Ocimum basilicum L.). (2022).
• Biocompatible alkyl cyanoacrylates and their derivatives as bio-adhesives. (n.d.). RSC Publishing.
• Effects of Plant Growth Regulators on the Rapid Propagation System of Broussonetia papyrifera L. Vent Explants. (2021). MDPI.

• Plant Growth Regulators (PGRs) and their Applications: A review. (n.d.). International Scientific Organization. Retrieved from [Link]

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Application Notes and Protocols for the Functionalization of Peptides with Methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate

Introduction: A Novel Reagent for Peptide Bioconjugation

The strategic modification of peptides is a cornerstone of modern drug discovery, proteomics, and materials science. The introduction of non-canonical functionalities can profoundly alter a peptide's therapeutic properties, stability, and utility as a research tool. In this context, we introduce methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate, a versatile and highly reactive reagent poised to unlock novel avenues for peptide functionalization.

This molecule is uniquely equipped with three key reactive centers:

• An isocyano (isonitrile) group : A potent electrophile known for its participation in a variety of powerful chemical transformations, including multicomponent reactions (MCRs) and additions with nucleophiles.[1][2]

• An electron-deficient alkene : The vinyl group, activated by the adjacent isocyano and ester moieties, serves as an excellent Michael acceptor for nucleophilic attack.

• An ester functionality : Which can be subject to further chemical manipulation post-conjugation.

The convergence of these functionalities in a single, compact reagent allows for the potential formation of complex and unique peptide adducts, such as urea derivatives, dehydroamino acid mimics, and novel heterocyclic structures. This guide provides a comprehensive technical overview, including proposed reaction mechanisms and detailed protocols, to empower researchers to explore the utility of this promising reagent in their work. As direct literature on the peptide reactivity of this specific molecule is emerging, the following protocols are grounded in the well-established principles of isocyanate and isocyanoacetate chemistry.[3][4]

Reagent Profile and Handling

• Chemical Name: Methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate

• Molecular Formula: C₇H₁₀N₂O₂

• Molecular Weight: 154.17 g/mol

• Structure:

Handling and Storage: Isocyanides can be sensitive to acidic conditions, which can cause hydrolysis to the corresponding formamide.[1] The reagent should be stored under an inert atmosphere (e.g., argon or nitrogen) at low temperatures (-20°C is recommended) to prevent degradation from moisture and air. Solutions of the reagent should be prepared fresh in anhydrous solvents immediately before use.

Proposed Reaction Mechanisms with Peptide Nucleophiles

The primary nucleophilic sites in a typical unprotected peptide are the N-terminal α-amino group and the ε-amino group of lysine side chains. The reactivity of methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate with these sites can be directed down two plausible and powerful pathways.

Pathway A: Direct Nucleophilic Addition to the Isocyano Group

The isocyano group is electrophilic at the carbon atom and can be directly attacked by primary amines. This reaction, analogous to the reaction of amines with isocyanates, leads to the formation of a substituted urea-like linkage.[5][6][7] The reaction is typically conducted under slightly basic conditions to ensure the deprotonation and therefore the nucleophilicity of the peptide's amino groups.

Caption: Proposed mechanism for direct amine addition to the isocyano group.

Pathway B: Michael Addition Followed by Intramolecular Cyclization

A more complex and potentially more powerful transformation involves an initial Michael (1,4-conjugate) addition of the peptide's N-terminal amine to the activated alkene. The resulting enolate intermediate can then undergo a rapid intramolecular cyclization, where the now-tethered nitrogen attacks the adjacent isocyano group. This cascade reaction can lead to the formation of a stable, five-membered heterocyclic ring, effectively capping the N-terminus of the peptide.

Caption: Proposed Michael addition-cyclization cascade pathway.

Experimental Protocols

The choice of solvent and reaction conditions can influence which pathway is favored. Aprotic solvents may favor the cyclization cascade, while protic solvents at basic pH might favor direct addition.

Protocol 1: General Procedure for Peptide Modification

This protocol provides a starting point for the modification of peptides with a free N-terminus or lysine residues. Optimization for specific peptide sequences is recommended.

Materials:

• Peptide of interest

• Methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate

• Anhydrous Dimethylformamide (DMF) or Acetonitrile (ACN)

• N,N-Diisopropylethylamine (DIPEA)

• Reaction vials

• Stirring apparatus

• Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) system

• Mass Spectrometer (e.g., MALDI-TOF or ESI-MS)

Procedure:

• Peptide Preparation: Dissolve the peptide in anhydrous DMF to a final concentration of 1-5 mg/mL. If the peptide has poor solubility, co-solvents like DMSO or water can be tested, but anhydrous conditions are preferred.

• pH Adjustment: Add 2-3 equivalents of DIPEA to the peptide solution to raise the pH to approximately 8-9. This ensures the amino groups are in their nucleophilic, deprotonated state.

• Reagent Addition: Prepare a stock solution of methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate in anhydrous DMF (e.g., 10 mg/mL). Add 5-10 equivalents of the reagent solution to the stirring peptide solution. The molar excess can be adjusted to control the extent of labeling.

• Reaction: Allow the reaction to proceed at room temperature for 2-4 hours, or at 4°C overnight. The reaction should be performed under an inert atmosphere (e.g., argon).

• Monitoring: Monitor the reaction progress by taking small aliquots and analyzing them by RP-HPLC and mass spectrometry to observe the formation of the product peak and consumption of the starting peptide.

• Quenching: Once the reaction is deemed complete, quench any remaining reagent by adding a small amount of a primary amine scavenger like glycine or by acidifying the mixture with 0.1% trifluoroacetic acid (TFA).

• Purification: Purify the modified peptide from the reaction mixture using preparative RP-HPLC with a suitable water/acetonitrile gradient containing 0.1% TFA.

• Characterization: Collect the fractions corresponding to the modified peptide, confirm the mass by mass spectrometry, and lyophilize to obtain the final product.

Workflow for Peptide Functionalization

Caption: General experimental workflow for peptide modification.

Data Analysis and Characterization

Accurate characterization is critical to confirm successful modification and determine the site of conjugation.

Analytical Technique	Expected Outcome
Mass Spectrometry	A mass increase corresponding to the addition of the reagent (C₇H₁₀N₂O₂) minus any leaving groups. For a simple addition, the expected mass shift would be +154.17 Da.
Tandem MS (MS/MS)	Fragmentation analysis will reveal the site of modification. If the N-terminus is modified, the b-ion series will show the mass shift starting from the b₁ ion. If a lysine residue is modified, the y-ion series up to the modified lysine will be unchanged, while the y-ions C-terminal to it will show the mass shift.
RP-HPLC	The modified peptide will typically have a longer retention time than the unmodified peptide due to the increased hydrophobicity of the added moiety.

Troubleshooting and Expert Insights

• Low or No Reactivity:

  • Cause: Insufficiently basic pH, degraded reagent, or steric hindrance at the reaction site.

  • Solution: Ensure the pH is basic (8-9) using a non-nucleophilic base like DIPEA. Use freshly prepared reagent solution. For sterically hindered sites, increase reaction time or temperature (e.g., to 37°C).

• Multiple Modifications:

  • Cause: Using a large excess of the reagent on a peptide with multiple reactive sites (e.g., several lysines).

  • Solution: Reduce the molar equivalents of the reagent to 1-2 equivalents to favor modification of the most reactive site (typically the N-terminus).

• Side Reactions:

  • Cause: The presence of other nucleophilic side chains (e.g., Cys, Tyr, His) might lead to undesired reactions, although amines are generally more nucleophilic under these conditions.

  • Solution: Consider using protecting groups for highly reactive side chains if chemoselectivity is an issue.

Conclusion

Methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate represents a promising and versatile tool for peptide chemists. Its unique combination of reactive groups opens the door to novel conjugation strategies, potentially leading to the creation of peptide-based drugs and research tools with enhanced properties. The protocols and mechanistic insights provided herein serve as a robust foundation for researchers to begin exploring the exciting possibilities of this reagent. As with any novel chemistry, empirical optimization tailored to the specific peptide substrate will be key to achieving maximal success.

References

• NSF PAR. (n.d.). Efficient isothiocyanate modification of peptides facilitates structural analysis by radical-directed dissociation. Retrieved from [Link]

• Pentelute Lab. (2016). C-Terminal Modification of Fully Unprotected Peptide Hydrazides via in Situ Generation of Isocyanates. Retrieved from [Link]

• Vasilevsky, S. F., & El-Khouly, M. E. (2010). Isocyanoacetate Derivatives: Synthesis, Reactivity, and Application. Chemical Reviews, 110(9), 5439–5519. [Link]

• Li, Y.-C., et al. (2019). On-Resin Passerini Reaction toward C-Terminal Photocaged Peptides. ACS Omega, 4(26), 21915–21922. [Link]

• Kubyshkin, V., & Belyk, K. (2016). C-Terminal Modification of Fully Unprotected Peptide Hydrazides via in Situ Generation of Isocyanates. Organic Letters, 18(6), 1262–1265. [Link]

• de Wilde, S., et al. (2022). C-Terminal Peptide Modification: Merging the Passerini Reaction with Chemo-Enzymatic Synthesis. Angewandte Chemie International Edition, 61(15), e202116039. [Link]

• Kubyshkin, V., & Belyk, K. (2016). C-Terminal Modification of Fully Unprotected Peptide Hydrazides via in Situ Generation of Isocyanates. PubMed, 26986422. [Link]

• Li, Y.-C., et al. (2021). On-Resin Ugi Reaction for C-Terminally Modified and Head-to-Tail Cyclized Antibacterial Peptides. Organic Letters, 23(22), 8829–8833. [Link]

• Gok, O., et al. (2017). Ugi multicomponent reaction to prepare peptide–peptoid hybrid structures with diverse chemical functionalities. Polymer Chemistry, 8(42), 6553–6563. [Link]

• Becer, C. R., et al. (2017). Ugi multicomponent reaction to prepare peptide–peptoid hybrid structures with diverse chemical functionalities. Polymer Chemistry, 8(42), 6553-6563. [Link]

• de Wilde, S., et al. (2022). Merging the Passerini reaction with chemo-enzymatic synthesis for C-terminal peptide modification. Maastricht University. [Link]

• Wang, L., et al. (2023). Decarboxylative C-Terminus Amidation of Amino Acids and Peptides in the Presence of Isocyanates. The Journal of Organic Chemistry, 88(13), 8815–8825. [Link]

• Li, Y.-C., et al. (2021). On-Resin Ugi Reaction for C-Terminally Modified and Head-to-Tail Cyclized Antibacterial Peptides. PubMed, 34739213. [Link]

• Shaabani, A., & Afshari, R. (2022). Two decades of recent advances of Passerini reactions: synthetic and potential pharmaceutical applications. New Journal of Chemistry, 46(1), 41-69. [Link]

• Yus, M., & González-Gómez, J. C. (2012). Synthesis of α,α-Diaryl-α-amino Acid Precursors by Reaction of Isocyanoacetate Esters with o-Quinone Diimides. Molecules, 17(9), 10342-10353. [Link]

• ResearchGate. (n.d.). Reactions carried out between the isocyanate groups with (A) amino.... [Link]

• ResearchGate. (n.d.). Passerini–Smiles reaction with activated phenols. [Link]

• Kazmaier, U. (2012). Peptide Cyclization Through MCRs. In Topics in Heterocyclic Chemistry (Vol. 29, pp. 283-306). Springer.

• Dömling, A. (2021). Medicinal Chemistry of Isocyanides. Chemical Reviews, 121(14), 8583–8645. [Link]

• Shaabani, A., et al. (2016). A novel multicomponent reaction between amino acids, aromatic aldehydes and p-toluenesulfonylmethyl isocyanide: an efficient and green one-pot synthesis using nanosilica. Phosphorus, Sulfur, and Silicon and the Related Elements, 191(4), 585-589. [Link]

• Wang, F., et al. (2019). Addition of Isocyanide-Containing Amino Acids to the Genetic Code for Protein Labeling and Activation. ACS Chemical Biology, 15(1), 168–175. [Link]

• Kant, R., et al. (2012). Methyl (2E)-2-cyano-3-(dimethylamino)prop-2-enoate. Acta Crystallographica Section E: Structure Reports Online, 68(Pt 12), o3378. [Link]

• ResearchGate. (2020). Synthesis of 2-Cyano 3-(4 dimethylaminophenyl) prop 2-enoic acid dye derived from 4-dimethy laminobenzaldehyde and methyl cyanoacetate and its properties. [Link]

• Alcaide, B., & Almendros, P. (2023). Methyl 3,3-Bis[4-(dimethylamino)phenyl]-2,2-dimethylpropanoate. Molbank, 2023(2), M1642. [Link]

• ResearchGate. (n.d.). Reactions of isocyanate with water (a), amine (b), urea (c), urethane (d), and carboxylic acid (e). [Link]

• ResearchGate. (2018). Which amine is more reactive with isocyanate when the compound is having both primary and secondary amines?. [Link]

• ResearchGate. (2022). The unusual reaction of 2-isocyanatophenyl acetate with amines and water. [Link]

Sources

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• 2. Addition of Isocyanide-Containing Amino Acids to the Genetic Code for Protein Labeling and Activation - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. pubs.acs.org [pubs.acs.org]
• 5. par.nsf.gov [par.nsf.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Handling & Polymerization Prevention for Methyl 3-(dimethylamino)-2-isocyanoacrylate

Welcome to the Technical Support Center. Methyl 3-(dimethylamino)-2-isocyanoacrylate (also known as methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate) is a highly versatile isocyanoalkene utilized in multicomponent reactions and advanced heterocyclic synthesis. However, due to its unique electronic structure, it is notoriously delicate.

This guide is designed for researchers and drug development professionals to diagnose, troubleshoot, and prevent the rapid degradation and polymerization of this reagent.

Mechanistic Causality: Why Does It Polymerize?

To effectively stabilize this compound, you must first understand the causality behind its reactivity. The isocyano group (–N≡C) possesses a divalent, carbene-like carbon that is highly sensitive to its chemical environment[1]. Degradation typically occurs via three distinct pathways:

• Acid-Catalyzed α-Addition: Exposure to Brønsted or Lewis acids protonates the isocyanide group, generating a highly electrophilic nitrilium ion. This intermediate is rapidly attacked by the nucleophilic carbon of an adjacent, unprotonated isocyanide molecule. This initiates a runaway α-addition chain reaction, resulting in a complex poly(iminomethylene) network[2].

• Transition Metal Coordination-Insertion: Isocyanides are potent σ-donors and π-acceptors[1]. Trace contamination with transition metals (e.g., Ni²⁺, Pd²⁺) leads to the formation of square-planar coordination complexes[3]. Subsequent nucleophilic attack and continuous insertion of isocyanide monomers yield rigid, helical poly(isocyanide) structures[4],[5].

• Hydrolytic Degradation: While moisture does not directly cause polymerization, water acts as a nucleophile. It attacks the isocyano carbon, forming an unstable carbamic acid intermediate that rapidly tautomerizes and hydrolyzes into a formamide derivative (methyl 3-(dimethylamino)-2-formamidoprop-2-enoate)[2],[6].

Interactive Troubleshooting & FAQs

Q: My reagent has turned from a crystalline powder/clear liquid into a dark, viscous gel. What happened? A: This is the hallmark of acid-catalyzed or thermal polymerization. Isocyanoalkenes lack sufficient π-conjugation stabilization across the isocyanide group, making them highly susceptible to spontaneous cross-linking at room temperature[7]. The resulting gel is a useless poly(iminomethylene) network. Discard the material safely according to your EHS guidelines.

Q: Can I purify a batch that has partially degraded or turned yellow? A: Yes, but you cannot use standard silica gel. Standard silica contains surface silanol groups (pH ~4.5–5.5) that act as Brønsted acids. Loading this reagent onto standard silica will instantly trigger nitrilium-mediated polymerization on the column[2],[8]. You must use base-washed silica or neutral alumina (see Protocol 2).

Q: What are the ideal solvents for preparing stock solutions? A: Use strictly anhydrous, non-acidic solvents (e.g., dry tetrahydrofuran, dichloromethane, or acetonitrile). Avoid chloroform unless it is freshly filtered through basic alumina; chloroform slowly degrades into HCl and phosgene over time, which will immediately initiate acid-catalyzed polymerization[2].

Quantitative Stability Data

To optimize your experimental design, refer to the following self-validating stability matrix.

Storage Condition	Additive / Inhibitor	Expected Stability	Primary Degradation Risk
Room Temp (Air)	None	< 24 Hours	Rapid polymerization, Hydrolysis
2–8 °C (Sealed)	None	1–2 Weeks	Slow thermal polymerization
-20 °C (Argon)	None	6–12 Months	Minimal (if kept strictly dry)
-20 °C (Argon)	0.1% Triethylamine	> 12 Months	None (Base neutralizes trace acids)
Solution (CHCl₃)	None	< 48 Hours	Acid-catalyzed polymerization (HCl)
Solution (THF)	0.1% Triethylamine	1–3 Months	Solvent evaporation, Peroxide formation

Validated Experimental Protocols

Protocol 1: Safe Aliquoting and Long-Term Storage

Causality: Limiting exposure to atmospheric moisture and adventitious acids prevents the formation of nitrilium ions and formamides.

• Atmospheric Control: Transfer the sealed, newly purchased vial into a glovebox purged with dry argon. (Argon is denser than nitrogen and provides a superior protective blanket).

• Aliquoting: Weigh out single-use solid aliquots into amber glass vials to prevent photo-induced radical polymerization.

• Chemical Stabilization: If preparing a liquid stock solution, dissolve the reagent in anhydrous THF and add a trace amount of a non-nucleophilic base (e.g., 0.1% v/v triethylamine). This acts as a sacrificial proton scavenger.

• Sealing: Seal the vials with PTFE-lined caps, wrap the seams tightly with Parafilm, and store immediately at -20 °C.

Protocol 2: Salvaging Reagent via Base-Treated Flash Chromatography

Causality: Deactivating the acidic silanol sites on the silica gel prevents the column from acting as a polymerization catalyst.

• Slurry Preparation: Mix standard silica gel (230–400 mesh) in a solution of hexanes containing 5% (v/v) triethylamine (Et₃N).

• Column Packing: Pack the column with this basified slurry. Flush the packed bed with 2 additional column volumes of the Et₃N/hexane mixture to ensure total deactivation of acidic sites.

• Sample Loading: Dissolve your partially degraded isocyanoacrylate in a minimum volume of Et₃N-treated eluent and load it carefully onto the column.

• Elution & Validation: Elute using a gradient of hexanes/ethyl acetate (pre-treated with 1% Et₃N).

• Self-Validation Step: Verify the purified fractions using IR spectroscopy. A successful purification will show a sharp, distinct –N≡C stretch at ~2120 cm⁻¹ . If a strong C=O stretch appears around 1680 cm⁻¹, the sample has hydrolyzed to the formamide and should be discarded.

Mechanistic Visualization

Degradation and polymerization pathways of methyl 3-(dimethylamino)-2-isocyanoacrylate.

Sources

• 1. Crystal Clear: Decoding Isocyanide Intermolecular Interactions through Crystallography - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Isocyanide - Wikipedia [en.wikipedia.org]
• 3. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Facile synthesis of stereoregular helical poly(phenyl isocyanide)s and poly(phenyl isocyanide)-block-poly(l-lactic acid) copolymers using alkylethynylpalladium(ii) complexes as initiators - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. Isocyanide: Formula, Structure, Synthesis, and Reactions [chemistrylearner.com]
• 7. par.nsf.gov [par.nsf.gov]
• 8. Thieme E-Journals - Synthesis / Abstract [thieme-connect.de]

Technical Support Center: Troubleshooting Side Reactions with Methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate

Welcome to the technical support center for methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate. This guide is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot common side reactions encountered when working with this versatile but highly reactive building block. By understanding the underlying chemical principles, you can optimize your reaction conditions to maximize yield and purity.

Introduction to a Multifunctional Reagent

Methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate is a unique reagent characterized by the convergence of three key functional groups: an enamine, an α-isocyano group, and an acrylate moiety. This combination makes it a powerful tool in organic synthesis, particularly in multicomponent reactions for the rapid construction of complex molecular scaffolds. However, this high reactivity also presents challenges in controlling selectivity and minimizing side product formation. This guide provides a structured, question-and-answer-based approach to troubleshoot these challenges.

Frequently Asked Questions (FAQs) & Troubleshooting

Issue 1: Low Yield and Presence of a Ketone Byproduct

Question: I am observing a significant amount of what appears to be methyl 2-formyl-3-oxobutanoate and dimethylamine in my reaction mixture, leading to a low yield of my desired product. What is causing this, and how can I prevent it?

Answer:

This is a classic case of enamine hydrolysis. The enamine moiety in your starting material is susceptible to reaction with water, especially under acidic conditions, which cleaves the C=C bond and regenerates the corresponding carbonyl and amine.[1][2][3]

Causality: The hydrolysis mechanism is initiated by the protonation of the α-carbon of the enamine.[2][3] This forms an iminium ion, which is then attacked by water. Subsequent proton transfers and elimination of dimethylamine lead to the formation of the ketone byproduct. Even trace amounts of adventitious water or acidic impurities in your reagents or solvents can catalyze this process.[4][5]

Troubleshooting Steps:

• Rigorous Drying of Solvents and Reagents: Ensure all solvents are freshly distilled from an appropriate drying agent (e.g., sodium/benzophenone for ethers, calcium hydride for chlorinated solvents). Dry all other reagents and glassware thoroughly.

• Inert Atmosphere: Conduct your reaction under an inert atmosphere (e.g., nitrogen or argon) to exclude atmospheric moisture.

• Control of pH: If your reaction conditions are not inherently basic, consider adding a non-nucleophilic base, such as proton sponge or a hindered amine (e.g., 2,6-lutidine), to scavenge any trace acidity.

• Reaction Temperature: Lowering the reaction temperature can sometimes slow down the rate of hydrolysis relative to your desired reaction.

Issue 2: Formation of Polymeric Material

Question: My reaction is producing a significant amount of an insoluble, sticky solid, and my desired product yield is very low. What is this polymer and how can I avoid its formation?

Answer:

The acrylate functionality in methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate makes it susceptible to polymerization, particularly radical polymerization.[6][7][8] This is a common issue with acrylate-containing monomers.

Causality: The polymerization can be initiated by radical species, which may be present as impurities in your reagents or solvents, or generated by heat or light. The electron-withdrawing nature of the ester and isocyano groups further activates the double bond towards polymerization.

Troubleshooting Steps:

Parameter	Recommendation	Rationale
Inhibitor	Add a radical inhibitor (e.g., butylated hydroxytoluene (BHT) or hydroquinone) to the reaction mixture.	These compounds act as radical scavengers, preventing the initiation of polymerization.
Temperature	Maintain the lowest possible reaction temperature that still allows for a reasonable reaction rate.	Higher temperatures can promote thermal initiation of polymerization.
Light	Protect the reaction from light by wrapping the flask in aluminum foil.	UV light can initiate radical polymerization.
Oxygen	While an inert atmosphere is generally recommended, in some specific cases, oxygen can act as a radical inhibitor. This should be evaluated on a case-by-case basis.	Oxygen can react with radical species to form less reactive peroxy radicals.

Issue 3: Unexpected Formation of an α-Acyloxy Amide

Question: In a multicomponent reaction involving an aldehyde and a carboxylic acid, I am isolating an α-acyloxy amide instead of my expected product. What is happening?

Answer:

You are observing a classic Passerini three-component reaction.[9][10] This is a common pathway for isocyanides in the presence of a carbonyl compound (aldehyde or ketone) and a carboxylic acid.[11][12]

Causality: The Passerini reaction is believed to proceed through a concerted, non-ionic mechanism, particularly in aprotic solvents at high concentrations.[10] The isocyanide, aldehyde, and carboxylic acid come together in a cyclic transition state to form the α-acyloxy amide product.[9][10]

Troubleshooting and Workflow:

To favor your desired reaction over the Passerini side reaction, consider the following strategies:

• Order of Addition: If your desired reaction is an Ugi-type reaction (which also involves an amine), ensure the amine and aldehyde have formed the iminium ion before adding the isocyanide and carboxylic acid.

• Solvent Choice: The Passerini reaction is favored in aprotic solvents.[9] Switching to a polar, protic solvent like methanol or trifluoroethanol can favor the Ugi reaction.[12]

• Lewis Acid Catalysis: For certain desired transformations, the use of a Lewis acid can sometimes promote alternative pathways over the Passerini reaction.[13]

Experimental Workflow Diagram:

Caption: Competing Passerini and Ugi reaction pathways.

Issue 4: Competing Michael Addition

Question: I am trying to perform a reaction at the isocyano group, but I am getting a significant amount of product resulting from a nucleophile adding to the acrylate system. How can I improve the selectivity?

Answer:

The acrylate moiety in your starting material is an excellent Michael acceptor, making it susceptible to conjugate addition by nucleophiles.[14] This can compete with reactions at the isocyano or enamine functionalities.

Causality: The electron-withdrawing nature of the ester group polarizes the C=C double bond, making the β-carbon electrophilic and prone to attack by soft nucleophiles.

Troubleshooting Steps:

• Choice of Nucleophile: Harder, more sterically hindered nucleophiles may favor reaction at other sites over Michael addition.

• Protecting Groups: In some cases, it may be necessary to protect the acrylate functionality. For example, a Diels-Alder reaction with a diene like furan could reversibly protect the double bond.

• Reaction Conditions:

  • Temperature: Low temperatures often favor kinetic control, which may favor addition to the isocyano group over Michael addition.

  • Catalysis: The use of specific catalysts can direct the reaction towards the desired pathway. For example, certain Lewis acids might coordinate to the isocyano group, activating it for nucleophilic attack.

Reaction Pathway Diagram:

Caption: Competing reaction sites for nucleophilic attack.

References

• Mechanism of Enamine Hydrolysis Organic Chemistry - YouTube. (2017). Available at: [Link]

• Imine and Enamine Hydrolysis Mechanism - Chemistry Steps. (2020). Available at: [Link]

• Enamines - Master Organic Chemistry. (2025). Available at: [Link]

• Stamhuis, E. J., & Maas, W. (1965). Mechanism of enamine hydrolysis. The Journal of Organic Chemistry, 30(7), 2156-2160. Available at: [Link]

• Imine and Enamine Hydrolysis - Organic Chemistry Tutor. (n.d.). Available at: [Link]

• Acrylates Polymerization on Covalent Plasma-Assisted Functionalized Graphene: A Route to Synthesize Hybrid Functional Materials - PMC. (n.d.). Available at: [Link]

• Sato, H., et al. (2021). Polymer chemistry of α-substituted acrylates designed for functional-group synergy. Polymer Journal, 53, 1349-1361. Available at: [Link]

• Photopolymerization of Polyfunctional Acrylates and Methacrylate Mixtures: Characterization of Polymeric Networks by a Combination of Fluorescence Spectroscopy and Solid State Nuclear Magnetic Resonance. (2003). Macromolecules, 36(11), 4140-4150. Available at: [Link]

• Controlled Radical Polymerization of Acrylates and Isocyanides Installs Degradable Functionality into Novel Copolymers. (2023). Journal of the American Chemical Society. Available at: [Link]

• Direct polymerization of functional monomers - Matyjaszewski Polymer Group. (2014). Available at: [Link]

• Isocyanoacetate Derivatives: Synthesis, Reactivity, and Application. (2010). Chemical Reviews, 110(9), 5057-5109. Available at: [Link]

• Exploiting the divergent reactivity of α-isocyanoacetate: multicomponent synthesis of 5-alkoxyoxazoles and related heterocycles. (2011). Chemistry, 17(3), 880-889. Available at: [Link]

• Isocyanide Multicomponent Reactions on Solid Phase: State of the Art and Future Application. (2020). Molecules, 25(23), 5709. Available at: [Link]

• Passerini reaction - Wikipedia. (n.d.). Available at: [Link]

• Isocyanide-based multicomponent reactions towards cyclic constrained peptidomimetics. (2014). Beilstein Journal of Organic Chemistry, 10, 492-537. Available at: [Link]

• The Passerini Reaction - Organic Reactions. (n.d.). Available at: [Link]

• Medicinal Chemistry of Isocyanides. (2021). Chemical Reviews, 121(15), 9323-9372. Available at: [Link]

• Methyl (2E)-2-cyano-3-(dimethylamino)prop-2-enoate - PMC - NIH. (n.d.). Available at: [Link]

• Passerini Reaction - Organic Chemistry Portal. (n.d.). Available at: [Link]

• Chemical reactivity and biological activity of chalcones and other α,β-unsaturated carbonyl compounds. (2013). Xenobiotica, 44(3), 269-279. Available at: [Link]

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• 4. pubs.acs.org [pubs.acs.org]
• 5. organicchemistrytutor.com [organicchemistrytutor.com]
• 6. Acrylates Polymerization on Covalent Plasma-Assisted Functionalized Graphene: A Route to Synthesize Hybrid Functional Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Passerini reaction - Wikipedia [en.wikipedia.org]
• 10. Passerini Reaction [organic-chemistry.org]
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• 12. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 13. organicreactions.org [organicreactions.org]
• 14. Chemical reactivity and biological activity of chalcones and other α,β-unsaturated carbonyl compounds - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Products from Methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate Reactions

Introduction: Methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate is a versatile C4-building block utilized in the synthesis of a diverse range of heterocyclic compounds, which are of significant interest to researchers in medicinal chemistry and materials science. Its unique trifunctional nature—enamine, isocyanide, and acrylate—enables complex transformations, such as cycloadditions and reactions with binucleophiles. However, the very reactivity that makes this reagent valuable also presents distinct challenges during product purification. The basicity of the resulting products, the potential for side reactions, and the nature of common byproducts necessitate a well-designed purification strategy. This guide provides in-depth troubleshooting advice, answers to frequently asked questions, and validated protocols to help you achieve high purity for your target compounds.

Part 1: Troubleshooting Guide

This section addresses specific, common problems encountered during the workup and purification of reaction products derived from methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate.

Issue 1: My purified product is an oil or a persistent gum, but I expected a solid.

• Possible Cause A: Residual Solvent

  • Explanation: High-boiling point solvents used in the reaction (e.g., DMF, DMSO) or purification (e.g., ethyl acetate) can become trapped in the product matrix, preventing crystallization. Dimethylformamide (DMF) is notoriously difficult to remove due to its high boiling point and polarity.

  • Solution:

    • Aqueous Washes: During the initial workup, dilute the reaction mixture with a water-immiscible organic solvent (e.g., ethyl acetate, diethyl ether) and wash multiple times with a 5% lithium chloride (LiCl) aqueous solution. The lithium ions effectively coordinate with DMF, enhancing its removal into the aqueous phase.[1][2]

    • High-Vacuum Drying: Place the product under high vacuum (<1 mmHg) for several hours, possibly with gentle heating if the compound is thermally stable.

    • Co-evaporation: Dissolve the oily product in a low-boiling solvent (e.g., dichloromethane or diethyl ether) and re-evaporate. Repeat this process 2-3 times to azeotropically remove more stubborn solvent residues.

• Possible Cause B: Co-eluting Impurities

  • Explanation: Minor impurities, such as unreacted starting materials or side-products with similar polarity to your desired product, can act as "crystal poisons," disrupting the formation of a stable crystal lattice.

  • Solution:

    • Orthogonal Chromatography: Re-purify the product using a different chromatographic method to alter selectivity.[3] If you initially used a standard silica column with a hexane/ethyl acetate gradient, consider trying a system with dichloromethane/methanol or switching to a different stationary phase like alumina.[4]

    • Trituration: If you have a viscous oil, try adding a solvent in which your product is expected to be poorly soluble but the impurities are soluble (e.g., cold diethyl ether, pentane). Stir or sonicate the mixture. If the product solidifies, it can be isolated by filtration.

Issue 2: My compound shows significant streaking/tailing on a silica gel TLC plate and gives poor recovery from a column.

• Possible Cause: Strong Interaction with Acidic Silica Gel

  • Explanation: Products derived from this reagent often contain basic nitrogen atoms (e.g., pyridines, imidazoles, or other N-heterocycles). The acidic silanol (Si-OH) groups on the surface of standard silica gel can strongly and sometimes irreversibly bind to these basic sites. This leads to tailing on TLC, poor separation, and low or zero recovery from column chromatography.[4] Some sensitive heterocyclic isocyanides may even decompose on silica.[5]

  • Solution:

    • Deactivate the Stationary Phase: The most common and effective solution is to neutralize the acidic sites. Add a small amount of a volatile base, typically 0.5-2% triethylamine (TEA), to your eluent system.[4][6] Always pre-treat your column by flushing it with the TEA-containing eluent before loading your sample.

    • Use an Alternative Stationary Phase: If deactivation is insufficient, switch to a more inert or basic stationary phase.

      • Neutral or Basic Alumina: An excellent choice for purifying basic compounds.[4]

      • Florisil® (Magnesium Silicate): A milder alternative to silica gel.[4]

      • Amine-functionalized or Cyanopropyl-bonded Silica: These phases offer different selectivity and are less acidic.[4][7]

Issue 3: My final product is contaminated with dimethylamine (DMA).

• Possible Cause: Incomplete Removal During Workup

  • Explanation: Dimethylamine is a common byproduct resulting from the displacement of the dimethylamino group. As a volatile base, it can be tricky to remove completely and can interfere with crystallization or downstream reactions.[8]

  • Solution:

    • Acidic Aqueous Wash: During the liquid-liquid extraction phase of your workup, wash the organic layer 2-3 times with a dilute aqueous acid, such as 1 M HCl or 5% citric acid.[8][9][10] This converts the basic DMA into its water-soluble ammonium salt, which partitions into the aqueous layer.

    • Copper Sulfate Wash: An alternative, milder method involves washing the organic layer with an aqueous solution of copper(II) sulfate. DMA is a ligand and forms a water-soluble coordination complex with the copper ions, which is then extracted into the aqueous phase.[8] This method is particularly useful if your product is sensitive to acid.

    • Monitoring Removal: The disappearance of DMA can be monitored by ¹H NMR (look for the characteristic singlet of the methyl groups) or, more sensitively, by GC-MS.[8]

Part 2: Frequently Asked Questions (FAQs)

Q1: What is the best general purification strategy for a novel compound made from this reagent?

A systematic approach is recommended. First, analyze the crude reaction mixture by TLC using a few different solvent systems (e.g., hexane/ethyl acetate, dichloromethane/methanol) to get a sense of the product's polarity and the number of impurities. Add a drop of triethylamine to a duplicate TLC spot to see if it improves the spot shape; if it does, you will likely need a deactivated column. The general workflow should be:

• Aqueous Workup: Perform a liquid-liquid extraction to remove water-soluble byproducts like dimethylamine (using an acidic wash) and any high-boiling polar solvents (using brine or LiCl washes).[1][8]

• Flash Column Chromatography: This is the primary method for separating the target compound from most impurities.[3] Start with deactivated silica gel if your product is basic.

• Final Purification (if needed): If the product is still not pure or is an oil, consider recrystallization or trituration to obtain a crystalline, analytically pure solid.[11][12]

Q2: My product contains an isocyanide group. Are there any special precautions I should take during purification?

Yes. Isocyanides can be unstable, particularly to strong acid and sometimes to heat.[5][13] While many heterocyclic isocyanides are stable, some can be prone to polymerization or hydrolysis.[5]

• Avoid Strong Acids: Use milder conditions for removing DMA, such as the copper sulfate wash or washing with a dilute citric acid solution instead of HCl.[8]

• Limit Exposure to Silica: If you suspect instability on silica gel, minimize the purification time. Use flash chromatography rather than slow gravity columns. In extreme cases, consider alternative purification methods like recrystallization or preparative HPLC with a shorter residence time on the column.

• Low Temperature: Keep fractions cold and remove the solvent at reduced temperature on the rotary evaporator.

Q3: How do I choose the right solvent system for column chromatography?

The goal is to find a solvent system where your target compound has an Rf value of ~0.25-0.35 on a TLC plate. This provides the optimal balance for good separation on a column.

• Start with a standard system: A 70:30 mixture of Hexane:Ethyl Acetate is a good starting point for moderately polar compounds.

• Adjust Polarity: If the Rf is too low, increase the polarity of the eluent (more ethyl acetate). If it's too high, decrease the polarity (more hexane).

• Change Selectivity: If spots are not separating well (ΔRf is small), you need to change the solvent selectivity. Try a completely different system. A common alternative is Dichloromethane (DCM) / Methanol (MeOH). See the table below for guidance.

Solvent System	Primary Use & Characteristics
Hexane / Ethyl Acetate	Standard choice for a wide range of polarities. Good for general screening.
Dichloromethane / Methanol	Stronger, more polar system. Excellent for highly polar and N-containing compounds.
Toluene / Acetone	Offers different selectivity due to the aromaticity of toluene. Can help separate compounds that co-elute in other systems.
Diethyl Ether / Pentane	A less polar system, good for separating non-polar compounds. Ether can provide useful hydrogen-bonding interactions.

Q4: Can I use recrystallization to purify my product directly from the crude mixture?

It is possible but often challenging. Recrystallization is most effective when the desired compound constitutes the vast majority of the solid (>85-90%).[11] If the crude mixture contains significant amounts of impurities, they can become trapped in the crystal lattice of your product, leading to poor purity. It is generally more reliable to first perform column chromatography to remove the bulk of the impurities and then use recrystallization as a final polishing step to achieve high analytical purity.

Part 3: Key Experimental Protocols

Protocol 1: Standard Deactivated Silica Gel Flash Chromatography

• Prepare the Eluent: Based on your TLC analysis, prepare a sufficient volume of the chosen eluent (e.g., 80:20 Hexane:Ethyl Acetate) and add 1% triethylamine (TEA) by volume. Mix thoroughly.

• Pack the Column: Wet-pack the column with the prepared eluent. Ensure there are no air bubbles or cracks in the silica bed. Add a thin layer of sand to the top of the silica.

• Flush the Column: Pass 2-3 column volumes of the TEA-containing eluent through the packed column. This ensures the entire silica bed is neutralized before the sample is loaded.[4]

• Load the Sample: Dissolve your crude product in a minimal amount of the column eluent or a stronger solvent like DCM. If using a stronger solvent, adsorb the sample onto a small amount of silica gel, dry it to a free-flowing powder, and carefully add this powder to the top of the column bed.

• Elute and Collect: Begin elution, collecting fractions. Monitor the separation by TLC.

• Combine and Evaporate: Combine the fractions containing the pure product and remove the solvent and TEA under reduced pressure.

Protocol 2: Guideline for Recrystallization Solvent Selection

• Place ~20-30 mg of your impure solid into a small test tube.

• Add a potential solvent (e.g., ethanol, isopropanol, ethyl acetate, toluene) dropwise at room temperature until the solid just dissolves. If it dissolves easily at room temperature, the solvent is too good; the compound will not crystallize out upon cooling. Discard and try a less polar solvent.

• If the solid is insoluble at room temperature, heat the mixture gently (e.g., in a warm water bath). Continue adding the solvent dropwise until the solid fully dissolves.

• Cool to Room Temperature: Remove the test tube from the heat and allow it to cool slowly.

• Induce Crystallization: If crystals do not form, try scratching the inside of the test tube with a glass rod or placing it in an ice bath.

• Evaluate: An ideal solvent is one where the compound is sparingly soluble at room temperature but highly soluble when hot, and forms good quality crystals upon cooling.[12]

Part 4: Visualization & Diagrams

Caption: Decision workflow for purifying products from methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate reactions.

Caption: Mechanism of product tailing on silica gel and the effect of deactivation with triethylamine (TEA).

References

• Tate & Lyle Technology Ltd. (2014). Process for removing dimethylamine. U.S. Patent No. 8,912,320B2.

• Shaabani, S., et al. (2020). Isocyanide 2.0. Green Chemistry, 22, 7686-7698. DOI:10.1039/D0GC02722G. Retrieved from [Link]

• El-Sheikh, A. H. (2012). Thermal and Hydrothermal Treatment of Silica Gels as Solid Stationary Phases in Gas Chromatography. Journal of Chemistry, 2013, 1-7. Retrieved from [Link]

• Tate & Lyle Technology Ltd. (2010). Process for removing dimethylamine. WIPO Patent No. WO2010112813A1.

• MicroSolv Technology Corporation. (2026). Base-Deactivated HPLC Column? Understanding Silanol Activity and TYPE-C™ Technology. Retrieved from [Link]

• Chromatography Forum. (2009). Base Deactivated silica??. Retrieved from [Link]

• ResearchGate. (2025). DMF: how to remove it from reaction mixture?. Retrieved from [Link]

• Reddit. (2024). Get rid of DMA. r/OrganicChemistry. Retrieved from [Link]

• ResearchGate. (2019). Deactivation of silica gel?. Retrieved from [Link]

• Biotage. (2023). How to isolate impurities from a reaction product. Retrieved from [Link]

• Reachem. (2024). The Purification of Organic Compound: Techniques and Applications. Retrieved from [Link]

• Kant, R., et al. (2012). Methyl (2E)-2-cyano-3-(dimethylamino)prop-2-enoate. Acta Crystallographica Section E, 68(Pt 11), o3239. Retrieved from [Link]

• BASF SE. (2005). Method for the purification of isocyanates. European Patent No. EP1575907B1.

• Nwe, K., & Brechbiel, M. W. (2019). Practical Considerations, Challenges, and Limitations of Bioconjugation via Azide-Alkyne Cycloaddition. Bioconjugate Chemistry, 30(5), 1444-1461. Retrieved from [Link]

• Roberts, J. M., et al. (2019). Solubility and solution-phase chemistry of isocyanic acid, methyl isocyanate, and cyanogen halides. Atmospheric Chemistry and Physics, 19, 4475-4493. Retrieved from [Link]

• Master Organic Chemistry. (2016). Natural Product Isolation (2) - Purification Techniques, An Overview. Retrieved from [Link]

• Wang, C., et al. (2018). Advances in heterocycle synthesis via [3+m]-cycloaddition reactions involving an azaoxyallyl cation as the key intermediate. Chemical Communications, 54(81), 11376-11388. Retrieved from [Link]

• Studzińska, S., & Glin'ska, E. (2016). Thin-Layer Chromatography of Alkaloids on Cyanopropyl Bonded Stationary Phases. Part I. Journal of Planar Chromatography, 29, 363-369. Retrieved from [Link]

• Stájer, G. (2001). [Challenges in chemistry: color reactions, cycloadditions and cycloreversions]. Acta Pharmaceutica Hungarica, 71(2), 143-151. Retrieved from [Link]

• Chemistry of Heterocyclic Compounds. (2023). Cycloaddition reactions: recent progress. 59(3). Retrieved from [Link]

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• 1. researchgate.net [researchgate.net]
• 2. reddit.com [reddit.com]
• 3. biotage.com [biotage.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Isocyanide 2.0 - Green Chemistry (RSC Publishing) DOI:10.1039/D0GC02722G [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. scispace.com [scispace.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. US8912320B2 - Process for removing dimethylamine - Google Patents [patents.google.com]
• 10. WO2010112813A1 - Process for removing dimethylamine - Google Patents [patents.google.com]
• 11. The Purification of Organic Compound: Techniques and Applications - Reachem [reachemchemicals.com]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]
• 13. acp.copernicus.org [acp.copernicus.org]

Isocyanoacrylate Reactions: Technical Support &amp; Solvent Optimization Guide

Welcome to the Technical Support Center for Isocyanoacrylate Multicomponent Reactions (MCRs). As a Senior Application Scientist, I frequently encounter researchers struggling with inconsistent yields or failed cyclizations when utilizing bifunctional reagents like 3-N,N-(dimethylamino)-2-isocyanoacrylate (Schöllkopf's isocyanide).

The most critical, yet often misunderstood, variable in these syntheses is solvent selection . Solvent polarity and protic nature do not merely affect solubility; they actively dictate the mechanistic pathway, stabilize highly reactive intermediates, and govern post-condensation cyclization kinetics. This guide provides field-proven insights, troubleshooting workflows, and self-validating protocols to optimize your isocyanoacrylate workflows.

Part 1: Core Principles of Solvent Selection (FAQs)

Q: Why does solvent polarity dictate the reaction pathway (Ugi vs. Passerini) when using isocyanoacrylates? A: The causality lies in the stabilization of the primary reactive intermediates. The Ugi four-component reaction (U-4CR) relies on the initial condensation of an amine and a carbonyl to form an iminium ion. Polar protic solvents like methanol (MeOH) or 2,2,2-trifluoroethanol (TFE) stabilize this charged intermediate via hydrogen bonding, facilitating the subsequent nucleophilic attack by the isocyanoacrylate's isocyanide carbon [2]. Conversely, the Passerini three-component reaction (P-3CR) proceeds via a non-ionic, loosely hydrogen-bonded adduct between the carbonyl and the carboxylic acid. Aprotic solvents like dichloromethane (DCM) or tetrahydrofuran (THF) at high concentrations are required to prevent the disruption of this hydrogen-bonding network, thereby driving the α-addition [1].

Q: How do I choose a solvent for post-condensation cyclizations (e.g., thiazole or pyrazine formation)? A: Isocyanoacrylates are bifunctional. After the initial MCR, the resulting acyclic adduct undergoes an intramolecular Michael addition followed by the elimination of dimethylamine to form heterocycles like thiazoles or pyrazines [4]. Purely protic solvents may optimally drive the Ugi reaction but can stall the subsequent cyclization due to poor solubility of the intermediate or unfavorable thermodynamics for elimination. A binary solvent system (e.g., MeOH/DCM) is often required to balance the protic requirement of the MCR with the solvating power needed for the cyclization [3].

Q: Why do my solid-phase isocyanoacrylate reactions fail even when using optimal Ugi solvents? A: In solid-phase synthesis (e.g., using HMBA-resin-bound isocyanoacrylates), the solvent must perform a dual role: mediate the chemical reaction and swell the polymer matrix. While MeOH is kinetically ideal for the Ugi reaction, it poorly swells polystyrene-based resins, rendering the reactive sites physically inaccessible. You must use a solvent mixture—typically MeOH/CH₂Cl₂ (1:1 or 1:2)—to achieve a compromise between reaction kinetics and polymer accessibility [3].

Part 2: Troubleshooting Guide

Symptom 1: Low Yield of the Primary MCR Adduct

• Diagnosis: Incorrect solvent polarity or insufficient reagent concentration.

• Solution:

  • For Ugi-type reactions: Switch to a highly polar protic solvent (MeOH or TFE). If solubility is an issue, use a 1:1 MeOH/DCM mixture.

  • For Passerini-type reactions: Ensure the solvent is strictly aprotic (DCM, Toluene) and increase the concentration of starting materials to >0.5 M to promote the intermolecular hydrogen-bonded pre-transition state[1].

Symptom 2: Accumulation of Acyclic Adduct (Incomplete Cyclization)

• Diagnosis: The intramolecular Michael addition or the subsequent elimination of the dimethylamine leaving group is thermodynamically hindered.

• Solution: Elevate the reaction temperature (e.g., microwave irradiation at 60–80 °C) or introduce a mild Lewis acid/ammonium chloride additive to activate the Michael acceptor and facilitate the departure of the amine [4].

Symptom 3: Poor Conversion in Solid-Phase Synthesis

• Diagnosis: Solvent incompatibility with the resin backbone, leading to collapsed polymer pores.

• Solution: Transition from pure MeOH to a swelling-compatible mixture like MeOH/CH₂Cl₂ or utilize 2-methyltetrahydrofuran (2-MeTHF), which acts as a green solvent with excellent swelling properties for both Merrifield and ChemMatrix resins.

Part 3: Quantitative Data on Solvent Efficacy

The following table summarizes the empirical effects of solvent selection on the synthesis of thiazoles via an Ugi-type MCR using 3-N,N-(dimethylamino)-2-isocyanoacrylate.

Solvent System	Dielectric Constant (ε)	Iminium Formation	Resin Swelling	Overall Thiazole Yield (%)
MeOH	32.7	Excellent	Poor	< 15% (Solid Phase)
DCM	8.9	Poor	Excellent	< 20% (Solution Phase)
MeOH/DCM (1:1)	~20.8	Good	Good	82% (Solid Phase)
TFE	26.1	Excellent	Moderate	78% (Solution Phase)
Toluene	2.4	Very Poor	Good	< 5% (Solution Phase)

Data synthesized from standardized multicomponent reaction optimizations [2], [3].

Part 4: Validated Experimental Protocols

To ensure trustworthiness and reproducibility, every protocol must operate as a self-validating system . Do not proceed to subsequent steps without confirming the validation checkpoints.

Protocol A: Solution-Phase Synthesis of Thiazoles via Ugi-4CR

Objective: Synthesize highly substituted thiazoles using methyl 3-(dimethylamino)-2-isocyanoacrylate.

• Imine Pre-formation: In a dry round-bottom flask, dissolve the aldehyde (1.0 eq) and primary amine (1.0 eq) in a 1:1 mixture of MeOH/DCM (0.2 M concentration). Stir at room temperature for 2 hours.

  • Validation Checkpoint 1: Analyze an aliquot via TLC or LC-MS. Do not proceed until the aldehyde is fully consumed and the imine mass[M+H]⁺ is dominant.

• MCR Addition: Add the thiocarboxylic acid (1.0 eq) followed dropwise by methyl 3-(dimethylamino)-2-isocyanoacrylate (1.0 eq).

• Condensation & Cyclization: Stir the mixture at room temperature for 12 hours. The initial Ugi adduct will form and spontaneously undergo an intramolecular Michael cyclization, releasing dimethylamine gas.

  • Validation Checkpoint 2: Monitor the reaction via FT-IR. The distinct isocyanide stretch at ~2140 cm⁻¹ must completely disappear, indicating full consumption of the isocyanoacrylate [4].

• Workup: Concentrate the solvent under reduced pressure. Purify the crude racemic thiazole mixture via flash column chromatography (Ethyl Acetate/Hexanes).

Protocol B: Solid-Phase Synthesis Optimization

Objective: Generate a thiazole library using HMBA-resin-bound 3-N,N-(dimethylamino)-2-isocyanoacrylate.

• Resin Swelling: Weigh the functionalized HMBA-resin into a solid-phase synthesis vessel. Add DCM and agitate gently for 30 minutes to fully swell the polymer matrix. Drain the DCM.

• Reagent Addition: Introduce a preformed imine (3.0 eq) and thiocarboxylic acid (3.0 eq) dissolved in a 1:1 mixture of MeOH/CH₂Cl₂ to the resin [3].

  • Validation Checkpoint 1: Visually inspect the resin. It should remain suspended and translucent. If the resin clumps or becomes opaque, the solvent mixture is too polar; increase the CH₂Cl₂ ratio.

• Reaction: Agitate the suspension at room temperature for 24 hours.

• Cleavage: Drain the reagents, wash the resin extensively (MeOH, DCM, Et₂O), and cleave the final heterocycle from the HMBA linker using standard basic or nucleophilic cleavage conditions.

Part 5: Mechanistic & Troubleshooting Visualizations

Solvent-dependent mechanistic divergence in isocyanoacrylate multicomponent reactions.

Troubleshooting decision tree for optimizing isocyanoacrylate reaction conditions.

References

• Gulevich, A. V., Zhdanko, A. G., Orru, R. V. A., & Nenajdenko, V. G. (2010). "Isocyanoacetate Derivatives: Synthesis, Reactivity, and Application." Chemical Reviews, 110(9), 5235–5331.[Link]

• Koopmanschap, G., Ruijter, E., & Orru, R. V. A. (2014). "Isocyanide-based multicomponent reactions towards cyclic constrained peptidomimetics." Beilstein Journal of Organic Chemistry, 10, 544–598.[Link]

• Henkel, B., et al. (2003). "Polymer-Bound 3-N,N-(Dimethylamino)-2-isocyanoacrylate for the Synthesis of Thiazoles via a Multicomponent Reaction." Synlett, 15, 2410–2412.[Link]

• Neo, A. G., Ramiro, J. L., García-Valverde, M., Díaz, J., & Marcos, C. F. (2023). "Stefano Marcaccini: a pioneer in isocyanide chemistry." Molecular Diversity, 28(1), 1-84.[Link]

managing reaction temperature for methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate

Topic: Temperature Management for Methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate (MDIA) Audience: Researchers, Synthetic Chemists, and Drug Development Professionals

Welcome to the MDIA Technical Support Center. Methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate (CAS 113212-14-9) is a highly versatile, yet thermally delicate, isocyanoalkene. It is primarily utilized in multicomponent reactions (such as the Ugi and Passerini reactions) and in the rapid assembly of nitrogen-containing heterocycles. Because of its divalent carbon, MDIA is notoriously sensitive to thermal stress. This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to ensure high-yield syntheses without thermal degradation.

Part 1: Mechanistic Q&A – The Thermodynamics of MDIA

Q: Why does MDIA degrade so rapidly at room temperature, and what is the underlying mechanism? A: MDIA is an electron-rich isocyanoalkene. The strong electron-withdrawing nature of the isocyanide group, combined with an almost complete lack of π-conjugation, leaves the terminal carbon kinetically exposed. When thermal energy exceeds the activation barrier (typically >40°C), the isocyanide rapidly undergoes radical-mediated oligomerization. Furthermore, ambient heat accelerates the nucleophilic attack of trace water, hydrolyzing the isocyanide into a formamide derivative. Controlling the temperature is not just about yield; it is about preventing the [1].

Q: In multicomponent reactions, why does the addition of the electrophile often cause MDIA to decompose even if the flask is chilled? A: The nucleophilic addition-elimination-cyclization sequences that MDIA undergoes to [1] are highly exothermic. If the electrophile is added too quickly, the localized heat of reaction creates "hot spots" in the solvent. Even if the external cooling bath is at -20°C, the internal micro-environment can spike above the decomposition threshold, destroying the MDIA before it can fully react.

Figure 1: Thermodynamic divergence of MDIA reactivity based on temperature control.

Part 2: Quantitative Stability & Storage Data

To prevent baseline degradation before your experiment even begins, strict adherence to storage parameters is required. MDIA has a [2], but structural integrity is compromised well below this point.

Table 1: Quantitative Thermal Stability Profile of MDIA

Temperature Range	Physical State	Estimated Stability Window	Primary Degradation Pathway
-20°C to 0°C	Crystalline Solid	> 6 months	Highly stable under inert atmosphere.
+4°C (Standard)	Crystalline Solid	3 - 6 months	Slow hydrolysis (if exposed to ambient moisture).
20°C to 25°C	Solid (Softening)	Days to Weeks	Gradual oligomerization and loss of isocyano titer.
> 60°C	Melted / Liquid	Minutes to Hours	Rapid exothermic polymerization; complete decomposition.

Part 3: Standard Operating Procedure (Self-Validating Workflow)

To safely execute an MDIA-mediated annulation or multicomponent reaction, you must utilize a self-validating system. This protocol embeds physical and analytical "gates" that confirm the integrity of the reaction at every step, ensuring that thermal runaways are impossible if the logic is followed.

Temperature-Controlled MDIA Annulation Protocol

Step 1: System Purge & Pre-cooling

• Flame-dry a multi-neck round-bottom flask equipped with a magnetic stirrer and an internal thermocouple.

• Purge the system continuously with dry Argon to eliminate ambient moisture.

• Submerge the flask in a cryocooler or dry ice/acetone bath and stabilize the internal temperature at exactly -10°C.

Step 2: MDIA Solvation & Visual Validation

• Dissolve the required mass of MDIA in pre-chilled, anhydrous dichloromethane (DCM) or tetrahydrofuran (THF).

• Validation Gate 1 (Visual): The solution must remain perfectly clear. If the solution turns cloudy or yellow, it indicates premature polymerization or moisture contamination. Abort the run.

Step 3: Reagent Addition

• Load the electrophile (e.g., aldehyde or imine) into a syringe pump.

• Begin dropwise addition directly into the vortex of the stirring solution at a strict rate of 0.1 mL/min.

Step 4: Thermal Gating (Critical Step)

• Monitor the internal thermocouple continuously during the addition.

• Validation Gate 2 (Thermal): The internal temperature must not exceed +5°C . If the temperature spikes above this threshold, pause the syringe pump immediately. Allow the internal temperature to return to -10°C before resuming. This feedback loop prevents the localized exotherm from triggering a runaway decomposition of the [3].

Step 5: Completion & Quenching

• Once addition is complete, maintain the reaction at 0°C for 2 hours.

• Validation Gate 3 (Analytical): Pull an aliquot and run TLC or LC-MS. You must confirm the complete disappearance of the MDIA starting material peak before removing the cooling bath. If unreacted MDIA is allowed to warm to room temperature, it will polymerize during the aqueous workup, ruining the yield.

Figure 2: Self-validating thermal control workflow for MDIA multicomponent reactions.

References

• Title: Isocyanoalkenes: Occurrence, Syntheses, and Reactivity Source: Synthesis (Thieme Connect) URL: [Link]

• Title: Organic Isocyanides - Properties and Applications Source: Fisher Scientific URL: [Link]

Technical Support Center: Troubleshooting Emulsions in Enamine Reaction Workups

Welcome to the Technical Support Center. Enamine reactions—such as the Stork enamine synthesis—are powerful tools for the α-alkylation and α-acylation of aldehydes and ketones[1][2]. However, the transition from the organic reaction mixture to the isolated product requires an aqueous workup that is notorious for generating stubborn, milky emulsions[3][4].

As a Senior Application Scientist, I have designed this guide to move beyond basic "tips and tricks." Here, we will dissect the chemical causality behind enamine workup emulsions and provide field-proven, self-validating protocols to ensure clean phase separations and maximize your product yield.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why do Stork enamine alkylations/acylations consistently form stubborn emulsions?

A1: Emulsions in enamine workups are rarely random; they are the direct result of three specific chemical culprits generated during the reaction:

• Incomplete Hydrolysis of Iminium Salts: The alkylation of an enamine produces an iminium salt intermediate[1][5]. If this intermediate is not completely hydrolyzed back to the carbonyl compound during workup, it acts as a highly effective cationic surfactant. Its polar iminium "head" and non-polar organic "tail" reduce interfacial tension, locking the aqueous and organic phases together.

• Amphiphilic Secondary Amines: The reaction relies on secondary amines like pyrrolidine or morpholine[1]. Pyrrolidine, for instance, is a strong base (pKa ~11.27)[6][7]. If the workup pH is not sufficiently acidic, the amine exists in a state of equilibrium between its neutral (lipophilic) and protonated (hydrophilic) forms, causing it to partition across the phase boundary and stabilize the emulsion[8].

• Polymeric Aldol Byproducts (Pickering Emulsions): Trace moisture or unreacted starting materials can trigger competing aldol condensations[1]. These side reactions form insoluble polymeric particulates that accumulate at the liquid-liquid interface, creating a mechanical barrier known as a Pickering emulsion[4].

Q2: I have a thick, milky emulsion in my separatory funnel right now. How do I break it?

A2: Do not shake the funnel further. Apply the following interventions in order of increasing disruption:

• Intervention 1: Salting Out (Brine). Add a saturated aqueous solution of sodium chloride (brine)[9][10]. Causality: The high ionic strength of the brine decreases the solubility of organic compounds in the aqueous phase and disrupts the electrical double layer stabilizing the amine surfactants, forcing the phases apart[4][9].

• Intervention 2: Solvent Dilution/Exchange. If you are using dichloromethane (DCM), you are highly susceptible to density-matching emulsions[4][11]. Causality: Dilute the organic layer with a lower-density solvent like ethyl acetate (EtOAc) or methyl tert-butyl ether (MTBE) to increase the density differential between the two phases[11].

• Intervention 3: Celite Filtration. If the emulsion is stabilized by solid particulates (a Pickering emulsion), chemical interventions will fail. Causality: Vacuum filter the entire emulsified mixture through a pad of Celite in a Büchner funnel[4][8][9]. The Celite traps the insoluble aldol polymers, and the filtrate will immediately separate into two distinct, clear layers[4].

Q3: How do I prevent this emulsion from forming in future runs?

A3: Prevention relies on a self-validating hydrolysis step . The Stork enamine synthesis requires rigorous acidic hydrolysis to cleave the iminium salt[1][5]. Instead of a quick quench, vigorously stir the reaction mixture with 10% aqueous HCl for 1 to 2 hours at room temperature[1]. Self-Validation: Before transferring the mixture to a separatory funnel, test the pH of the aqueous phase. It must be < 2. This guarantees that all iminium species are hydrolyzed and that the expelled secondary amine is fully protonated (e.g., pyrrolidinium chloride), rendering it exclusively water-soluble and stripping it of its surfactant properties[8].

Q4: Does the choice of secondary amine affect the severity of the emulsion?

A4: Yes, significantly. While pyrrolidine is often favored for its high reactivity due to favorable stereoelectronics[1], it is highly lipophilic[6]. If not aggressively protonated, pyrrolidine residues will drag water into the organic phase. Conversely, morpholine contains an ether oxygen, making it inherently more hydrophilic (pKa ~8.49)[12][13]. Morpholine and its salts partition much more cleanly into the aqueous layer, significantly reducing the risk of emulsion formation during extraction.

Quantitative Data: Emulsion-Breaking Interventions

The following table summarizes the physicochemical interventions for breaking enamine workup emulsions, allowing for rapid decision-making at the bench.

Technique	Mechanism of Action	Target Emulsion Type	Time Required	Drawbacks / Risks
Saturated Brine	Increases aqueous ionic strength; reduces organic solubility[9][10].	Surfactant-stabilized (Iminium/Amine)	5–15 mins	Ineffective against solid-stabilized (Pickering) emulsions.
Celite Filtration	Physically removes insoluble polymeric particulates[4][8][9].	Pickering emulsions (Aldol polymers)	10–20 mins	Slight product loss on the filter cake; requires equipment setup.
Solvent Dilution	Alters organic phase density and polarity (e.g., adding EtOAc to DCM)[11].	Density-matched emulsions	< 5 mins	Increases total solvent volume; requires larger separatory funnel.
Acidification (HCl)	Fully protonates amphiphilic amines, forcing them into the aqueous phase[8].	Amine-stabilized	5–10 mins	Can degrade acid-sensitive product functional groups (e.g., acetals).

Experimental Protocol: Optimized Enamine Hydrolysis & Extraction

To ensure a self-validating, emulsion-free workup, follow this step-by-step methodology for the post-alkylation phase of a Stork enamine synthesis[1][2].

Step 1: Acidic Hydrolysis (The Critical Step)

• Upon completion of the alkylation/acylation reaction, cool the reaction flask to room temperature.

• Add an equal volume of 10% aqueous Hydrochloric Acid (HCl) directly to the organic reaction mixture[1].

• Stir vigorously (≥ 800 rpm) for 1 to 2 hours. Causality: Vigorous biphasic stirring is required to overcome mass transfer limitations and ensure the water-soluble acid fully penetrates the organic layer to hydrolyze the bulky iminium salt[1][5].

• Validation Check: Spot the aqueous layer on pH paper. If pH > 2, add concentrated HCl dropwise until pH 1-2 is reached.

Step 2: Phase Separation & Extraction

• Transfer the biphasic mixture to a separatory funnel. If the reaction was run in a dense solvent like DCM, add 0.5 volumes of Ethyl Acetate (EtOAc) to lower the organic layer's density and prevent inversion[4][11].

• Allow the layers to separate. A sharp boundary should form within 5 minutes.

• Drain the lower aqueous layer (containing the amine hydrochloride salt).

Step 3: Washing & Neutralization

• Wash the retained organic layer with 1 volume of saturated aqueous Sodium Bicarbonate ( NaHCO3​ ) to neutralize residual acid[1]. Caution: Vent frequently, as CO2​ gas will evolve.

• Wash the organic layer with 1 volume of saturated aqueous NaCl (brine) to remove residual water[1].

• Dry the organic layer over anhydrous Sodium Sulfate ( Na2​SO4​ ) or Magnesium Sulfate ( MgSO4​ ), filter, and concentrate under reduced pressure[1][8].

Mandatory Visualization: Troubleshooting Workflow

The following decision tree maps the logical progression for handling an enamine reaction workup and resolving emulsions if they occur.

Workflow for troubleshooting and resolving emulsions during enamine reaction workups.

References

• Effective Emulsion Breaking Methods. Scribd. Available at: [Link]

• Breaking emulsions. Reddit (r/chemistry). Available at:[Link]

• Remove Sticky Reagents. University of Rochester. Available at:[Link]

• 4.6: Step-by-Step Procedures For Extractions. Chemistry LibreTexts. Available at:[Link]

• Pyrrolidine. DrugFuture. Available at:[Link]

• Morpholine. Wikipedia. Available at:[Link]

• CoCAM 5; 15-17 October 2013 US/ICCA 1 SIDS INITIAL ASSESSMENT PROFILE CAS No. 110-91-8 Chemical Name Morpholine Structural Form. OECD. Available at: [Link]

• Organic Chemistry Carbonyl Condensation Reactions. Free In-Depth Study Guide. Chemistry.coach. Available at: [Link]

• Stork Enamine Synthesis. Organic Chemistry Tutor. Available at: [Link]

• Pyrrolidine. Wikipedia. Available at:[Link]

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• 7. Pyrrolidine - Wikipedia [en.wikipedia.org]
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• 10. scribd.com [scribd.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 13. Morpholine | C4H9NO | CID 8083 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Catalyst Selection &amp; Troubleshooting for Isocyanoacrylate Reactivity

Welcome to the Technical Support Center for Isocyanoacrylate and Isocyanoacetate Reactivity. This guide is engineered for researchers, synthetic chemists, and drug development professionals working with multicomponent reactions (MCRs) and formal cycloadditions.

Isocyanoacrylates are versatile C3 synthons, but their unique electronic structure—featuring a weakly nucleophilic, carbene-like divalent isocyanide carbon and an acidic α -carbon—requires precise catalytic tuning. Below, you will find field-proven troubleshooting guides, causality-driven FAQs, and validated protocols to optimize your reaction metrics.

Part 1: Troubleshooting Guides & FAQs

Q1: My formal [3+2] cycloaddition with isocyanoacrylates and imines is stalling at low conversion. How can I enhance the reactivity without causing substrate decomposition? A1: The isocyanide carbon is weakly nucleophilic on its own. To enhance reactivity, you must utilize transition metal catalysts that coordinate specifically to the isocyano carbon. For imine electrophiles, Gold(I) complexes, such as AuCl(CNCy)2​ , have been shown to significantly accelerate the reaction even in base-free conditions [2]. Alternatively, Silver(I) salts (e.g., AgPF6​ or Ag2​O ) strongly coordinate to the isocyanide [1]. Causality: Metal coordination to the terminal carbon of the isocyanide lowers the Lowest Unoccupied Molecular Orbital (LUMO), making the α -carbon more acidic (facilitating enolate formation) and the isocyanide carbon more electrophilic for the subsequent ring closure.

Q2: I am achieving good yields but poor enantiomeric excess (ee) in my asymmetric formal [3+2] cycloadditions. What catalyst system is recommended? A2: For high enantioselectivity, transition from simple metal salts to bifunctional organocatalysts. Dihydroquinine-derived squaramide catalysts are considered the gold standard for these transformations [3]. Causality: The squaramide moiety provides dual hydrogen-bond donation to activate the electrophile (e.g., an azadiene or enone), while the basic quinuclidine nitrogen deprotonates the α -carbon of the isocyanoacrylate. This creates a highly structured, rigid transition state that strictly dictates facial selectivity during the nucleophilic attack, routinely yielding >90% ee.

Q3: I am observing a mixture of cis and trans isomers in my imidazoline syntheses. How can I control the diastereoselectivity? A3: Diastereoselectivity in isocyanoacrylate additions is highly catalyst-dependent [2]. If you require the trans-isomer, switch to a Ruthenium catalyst such as RuH2​(PPh3​)4​ . Causality: While Gold(I) and Silver(I) typically favor the kinetically controlled cis-isomer due to the specific geometry of the metal-coordinated intermediate, Ruthenium catalysts alter the mechanism. The Ru-catalyzed pathway involves a C-H activation step that thermodynamically favors the trans-imidazoline product.

Q4: My organocatalytic reaction is producing unwanted Knoevenagel or aldol-type byproducts instead of the cyclized pyrroline. A4: This indicates that the initial nucleophilic addition is occurring, but the subsequent intramolecular cyclization (attack of the intermediate alkoxide/amide on the isocyanide carbon) is failing [1]. Causality & Troubleshooting: Ensure your catalyst can adequately stabilize the intermediate. You may need to add a mild external base (like DBU, 1.0 - 2.0 equivalents) to drive the cyclization step. Additionally, check the steric bulk of your isocyano ester; switching from a tert-butyl ester to a methyl ester can reduce steric hindrance during the ring closure.

Q5: I want to perform a radical addition to the isocyano group rather than a standard cycloaddition. What catalytic approach is viable? A5: For radical functionalization (e.g., difluoromethylation), visible-light-driven photoredox catalysis is highly effective [4]. Using an Iridium-based photocatalyst like [Ir(ppy)3​] under blue LED irradiation allows the generation of radicals that readily add to the isocyanide carbon of 2-isocyanoacrylates. Causality: The excited photocatalyst reduces the radical precursor via single-electron transfer (SET). The resulting radical attacks the isocyanide to form an imidoyl radical intermediate, which then undergoes intramolecular cyclization to form complex heterocycles [4, 5].

Part 2: Data Presentation & Catalyst Selection

The following table summarizes the quantitative performance metrics and selection criteria for various catalyst classes used with isocyanoacrylates.

Catalyst Class	Specific Example	Primary Activation Mode	Target Application	Typical Stereochemical Outcome
Transition Metal (Coinage)	AuCl(CNCy)2​ , Ag2​O	Isocyanide coordination	Base-free imidazoline/oxazoline synthesis	High cis diastereoselectivity (>90% de)
Transition Metal (Late)	RuH2​(PPh3​)4​	C-H activation	Imidazoline synthesis	High trans diastereoselectivity (>85% de)
Bifunctional Organocatalyst	Dihydroquinine-squaramide	H-bonding & α -deprotonation	Asymmetric [3+2] cycloadditions	High ee (90-99%), excellent dr (>20:1)
Phase-Transfer Catalyst	Cinchonine-derived ammonium salt	Ion-pairing	Reactions with aliphatic/aromatic aldehydes	Moderate to high ee (up to 78%), trans
Photoredox Catalyst	[Ir(ppy)3​]	Single-Electron Transfer (SET)	Radical addition / cascade cyclizations	N/A (Aromatized heterocycles)

Part 3: Experimental Protocols

Protocol A: Squaramide-Catalyzed Enantioselective Formal [3+2] Cycloaddition

This protocol is self-validating: the appearance of a single diastereomer via crude NMR confirms the successful formation of the rigid hydrogen-bonded transition state.

• Preparation: Flame-dry a 10 mL Schlenk tube under vacuum and backfill with Argon.

• Reagent Loading: Add the electrophile (e.g., saccharin-derived 1-azadiene, 0.1 mmol) and the dihydroquinine-derived squaramide catalyst (10 mol%, 0.01 mmol) to the tube.

• Solvent Addition: Inject 1.0 mL of anhydrous dichloromethane (DCM) and stir at -20 °C for 10 minutes to ensure complete dissolution and pre-organization of the catalyst-electrophile complex.

• Initiation: Dropwise, add the α -isocyanoacetate/isocyanoacrylate (0.12 mmol, 1.2 equiv).

• Monitoring: Stir the reaction mixture at -20 °C. Monitor via TLC (Hexanes/EtOAc 7:3) until the azadiene is completely consumed (typically 12-24 hours).

• Quenching & Purification: Concentrate the mixture under reduced pressure. Purify the crude residue directly via flash column chromatography on silica gel to isolate the enantioenriched pyrroline derivative.

Protocol B: Silver-Catalyzed Desymmetric[3+2] Cycloaddition

• Preparation: In a nitrogen-filled glovebox, weigh Ag2​O (5 mol%) and the chiral ligand (e.g., a Trost ligand, 5 mol%) into a reaction vial.

• Complexation: Add 2.0 mL of anhydrous THF. Stir at room temperature for 30 minutes to generate the active Ag-ligand complex.

• Substrate Addition: Add the prochiral dialdehyde (0.2 mmol) followed by the isocyano ester (0.22 mmol).

• Reaction: Seal the vial, remove from the glovebox, and stir at 0 °C for 16 hours.

• Workup: Filter the mixture through a short pad of Celite to remove the silver catalyst, wash with EtOAc, and concentrate for NMR analysis.

Part 4: Mechanistic & Troubleshooting Visualizations

Caption: Mechanistic workflow of bifunctional squaramide catalysis in isocyanoacrylate cycloadditions.

Caption: Decision tree for catalyst selection based on experimental troubleshooting outcomes.

References

• Catalytic asymmetric reactions of isocyanides for constructing non-central chirality. National Library of Medicine (NIH). Available at:[Link]

• Isocyanoacetate Derivatives: Synthesis, Reactivity, and Application. Chemical Reviews (ACS Publications). Available at:[Link]

• Organocatalytic Asymmetric Formal [3+2] Cycloaddition Reaction of Isocyanoacetates with Saccharin-Derived 1-Azadienes. ResearchGate. Available at:[Link]

• Visible-Light-Driven Difluoromethylation of Isocyanides with S-(Difluoromethyl)diarylsulfonium Salt. The Journal of Organic Chemistry (ACS Publications). Available at:[Link]

• Isocyanoalkenes: Occurrence, Syntheses, and Reactivity. National Science Foundation (NSF PAR). Available at:[Link]

dealing with regio- and stereoselectivity issues in isocyanoacrylate additions

Welcome to the Advanced Synthesis Troubleshooting Center. As a Senior Application Scientist, I have designed this portal to address the most complex regio- and stereoselectivity challenges encountered when utilizing isocyanoacrylates and isocyanoacetates in multicomponent reactions (MCRs), formal [3+2] cycloadditions, and conjugate additions.

Our approach is grounded in mechanistic causality: we do not just tell you what to do; we explain why the molecule behaves the way it does, ensuring your experimental protocols become self-validating systems.

Part 1: Understanding the Molecular Beast (Causality & Mechanism)

Isocyanoacetates and isocyanoacrylates are notorious for their "chameleon-like" reactivity. A single molecule contains up to four distinct reaction centers[1]:

• The Isocyanide Carbon: Acts as an electrophile (in alpha-additions) or a nucleophile (in metal-coordinated states).

• The α -Carbon: Highly acidic due to the flanking electron-withdrawing isocyanide (-NC) and ester (-COOR) groups, readily forming a nucleophilic enolate.

• The β -Carbon (in acrylates): Susceptible to Michael additions.

• The Ester Group: Available for downstream transesterification or amidation.

Because these centers are in close proximity, minor changes in catalyst geometry, solvent polarity, or base strength can drastically alter the regiochemical attack vector and the stereochemical outcome of the newly formed chiral centers.

Divergent regioselective pathways of isocyano-derivatives based on catalytic activation.

Part 2: Troubleshooting FAQs – Regioselectivity

Q1: In my metal-catalyzed reaction with an electron-deficient alkyne, I am getting a mixture of pyrrole regioisomers. How do I force the reaction down a single pathway? The Causality: The regioselectivity in these heteroaromatization reactions is dictated by the initial site of attack. Under Cu2​O catalysis, the metalated isocyanide typically undergoes a standard Michael addition to the β -carbon of the alkyne, yielding one pyrrole regioisomer. However, if you switch to a phosphine-based catalyst (like dppp), the mechanism shifts to a formal attack of the alkyne onto the isocyanide carbon[1]. The Fix: To control regioselectivity, strictly control your catalyst system. If you want the β -carbon attack, use Cu2​O and ensure the absence of free phosphine ligands. If you want the isocyanide carbon attack, utilize 1,3-bis(diphenylphosphino)propane (dppp) and rigorously exclude copper impurities.

Q2: I'm attempting a formal [3+2] cycloaddition with an α -keto ester, but I'm seeing competing aldol-type linear products instead of the closed oxazoline ring. Why? The Causality: The formation of oxazolines requires a two-step cascade: an initial nucleophilic addition of the isocyanoacetate α -enolate to the ketone, followed by an intramolecular ring closure where the resulting oxygen anion attacks the empty orbital of the isocyanide group[2][3]. If the intermediate alkoxide is protonated too quickly (e.g., by a protic solvent or a highly acidic hydrogen-bond donor catalyst), the ring closure is aborted. The Fix: Switch to an aprotic solvent (like DCM or THF) and utilize a bifunctional organocatalyst (such as a squaramide or thiourea) that stabilizes the alkoxide intermediate via hydrogen bonding without fully protonating it, thereby allowing the intramolecular cyclization to proceed[3].

Part 3: Troubleshooting FAQs – Stereoselectivity

Q3: My enantiomeric excess (ee) is degrading over the course of the reaction. Is my catalyst failing? The Causality: It is highly likely your catalyst is fine, but your starting material or product is racemizing. Chiral isocyanoacetates are configurationally unstable under basic conditions due to the extreme acidity of the α -hydrogen[1]. If your reaction is too slow, or if your base is too strong, the background uncatalyzed deprotonation/reprotonation cycle outpaces the stereocontrolled catalytic cycle. The Fix: Implement a self-validating kinetic check. Run the reaction at −20∘C and monitor the ee at 1 hour, 4 hours, and 12 hours. If the ee drops over time, you have product racemization. To fix this, use a milder base (e.g., shifting from Et3​N to DIPEA or an inorganic base like Ag2​O ) and lower the reaction temperature to suppress the background racemization rate.

Q4: I am getting excellent enantioselectivity but poor diastereoselectivity (dr ~ 1:1) in my asymmetric conjugate addition to a Michael acceptor. How can I improve the syn/anti ratio? The Causality: Diastereoselectivity in these additions is governed by the facial approach of the isocyanoacetate enolate to the Michael acceptor. If the transition state is too loose, bond rotation can occur before the stereocenters are locked. For example, in additions to reactive (Z)-3-substituted-2-(4-pyridyl)-acrylonitriles, phase-transfer catalysts (PTCs) are required to create a tight ion-pair transition state[4]. The Fix: Increase the steric bulk of the ester group on the isocyanoacetate (e.g., switch from methyl to tert-butyl isocyanoacetate). This increases the energetic difference between the syn and anti transition states within the catalyst's chiral pocket.

Bifunctional organocatalytic stereocontrol model for isocyanoacetate additions.

Part 4: Validated Experimental Protocols

Protocol A: Organocatalytic Asymmetric [3+2] Cycloaddition

Application: Synthesis of chiral tricyclic compounds from 2-nitrobenzofurans and α -aryl isocyanoacetates[2][5].

Self-Validation Check: Before beginning, ensure your isocyanoacetate is freshly distilled. Degraded isocyanides (which smell strongly of amines due to hydrolysis) will poison the organocatalyst.

• Preparation: In an oven-dried Schlenk tube under an argon atmosphere, add the 2-nitrobenzofuran derivative (0.1 mmol) and the cupreine-ether organocatalyst (10 mol%).

• Solvent Addition: Dissolve the mixture in anhydrous DCM (1.0 mL) and cool the reaction vessel to −20∘C using a cryocooler. Causality note: The low temperature is critical to suppress the uncatalyzed background reaction and prevent α -proton racemization.

• Reagent Addition: Slowly add the α -aryl- α -isocyanoacetate ester (0.12 mmol, 1.2 equiv) dropwise over 5 minutes.

• Monitoring: Stir the reaction at −20∘C . Monitor via TLC (Hexanes/EtOAc 8:2) until the nitrobenzofuran is completely consumed (typically 12-24 hours).

• Quenching & Purification: Quench the reaction by filtering through a short pad of silica gel, washing with EtOAc. Concentrate the filtrate under reduced pressure and purify via flash column chromatography to yield the highly enantioenriched 3a,8b-dihydro-1H-benzofuro[2,3-c]pyrrole framework[2].

Protocol B: Phase-Transfer Catalyzed Conjugate Addition

Application: Addition of isocyanoacetates to Michael acceptors like (Z)-3-substituted-2-(4-pyridyl)-acrylonitrile[4].

• Biphasic Setup: In a reaction vial, dissolve the Michael acceptor (0.2 mmol) and a chiral cinchona alkaloid-derived phase-transfer catalyst (10 mol%) in toluene (2.0 mL).

• Nucleophile Addition: Add the un-substituted isocyanoacetate ester (0.24 mmol).

• Base Initiation: Add a solid inorganic base (e.g., Cs2​CO3​ , 2.0 equiv) or an aqueous base depending on the specific PTC requirements. Causality note: The PTC extracts the enolate into the organic phase as a tightly bound chiral ion pair, shielding one face from attack.

• Cyclization: Stir at 0∘C for 4-8 hours. The initial Michael addition is often followed by a base-promoted cyclization to yield functionalized imines/pyrrolines as a single diastereoisomer[4].

Part 5: Quantitative Data Summary

The following table summarizes expected stereochemical outcomes based on the choice of catalytic system and reaction type, derived from validated literature parameters.

Reaction Type	Substrates	Catalyst System	Typical Yield	Diastereomeric Ratio (dr)	Enantiomeric Excess (ee)
Formal [3+2] Cycloaddition	2-Nitrobenzofurans + α -Aryl Isocyanoacetates	Cupreine-ether Organocatalyst	75 - 92%	> 95:5 (Almost full)	88 - 98%
Aldol-Type Cycloaddition	α -Keto Esters + Isocyanoacetates	Bifunctional Thiourea/Squaramide	80 - 95%	> 90:10	90 - 99%
Conjugate Addition	(Z)-Acrylonitriles + Isocyanoacetates	Chiral Phase-Transfer Catalyst (PTC)	70 - 89%	Single Diastereoisomer	Up to 94%
Tandem Conjugate Addition-Protonation	2-Chloroacrylonitrile + α -Substituted Isocyanoacetates	Dihydroquinine-derived Thiourea	Up to 99%	Up to 20:1	Up to 95%

References

• Metal-Free Diastereo- and Enantioselective Dearomative Formal[3 + 2] Cycloaddition of 2-Nitrobenzofurans and Isocyanoacetate Esters. Organic Letters - ACS Publications.[Link]

• Organocatalytic Synthesis of non-Racemic Oxazolines from Isocyanoacetate and α-Keto Esters. Thieme Chemistry.[Link]

• Metal-Free Diastereo- and Enantioselective Dearomative Formal [3 + 2] Cycloaddition of 2-Nitrobenzofurans and Isocyanoacetate Esters. PMC - National Institutes of Health.[Link]

• Isocyanoacetate Derivatives: Synthesis, Reactivity, and Application. Chemical Reviews - ACS Publications.[Link]

• Catalytic asymmetric conjugate addition of isocyanoacetate to (Z)-3-substituted-2-(4-pyridyl)-acrylonitrile, a reactive class of Michael acceptor. PubMed - National Institutes of Health. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Organocatalytic Synthesis of non-Racemic Oxazolines from Isocyanoacetate and α-Keto Esters - Thieme Chemistry - Georg Thieme Verlag KG [thieme.de]
• 4. Catalytic asymmetric conjugate addition of isocyanoacetate to (Z)-3-substituted-2-(4-pyridyl)-acrylonitrile, a reactive class of Michael acceptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Metal-Free Diastereo- and Enantioselective Dearomative Formal [3 + 2] Cycloaddition of 2-Nitrobenzofurans and Isocyanoacetate Esters - PMC [pmc.ncbi.nlm.nih.gov]

scaling up reactions involving methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate

Welcome to the Process Chemistry Support Portal. This guide is engineered for researchers, scientists, and drug development professionals tasked with scaling up reactions involving Methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate (MDAPI) .

As a privileged β -dimethylaminoisocyanoacetate derivative, MDAPI is a highly versatile building block for assembling complex nitrogen-containing heterocycles (e.g., pyrroles, imidazoles, and thiazoles) via nucleophilic addition-elimination-cyclization sequences ()[1]. However, its push-pull electronic nature and the inherent reactivity of the isocyanide group present unique thermodynamic and chemoselective challenges at scale.

Mechanistic Workflow

Figure 1: Nucleophilic addition-elimination-cyclization workflow for MDAPI heterocycle synthesis.

Troubleshooting Guides & FAQs

Q: During the 50-gram scale-up of MDAPI with primary amines/acid chlorides, the reaction mixture turns opaque black, and the yield drops to <15%. What causes this? A: This is a classic thermal runaway leading to isocyanide polymerization. MDAPI is a push-pull alkene. While the dimethylamino group stabilizes the alkene, the terminal carbon of the isocyanide group is highly susceptible to exothermic oligomerization if the localized temperature exceeds 45°C. At scale, the surface-area-to-volume ratio decreases, severely reducing heat dissipation.

• Causality-Driven Solution: Implement a self-validating feed system. Dilute the nucleophile in 3 volumes of solvent and add it dropwise over 2 hours while maintaining the internal temperature ( Tint​ ) below 5°C. Monitor the exotherm via an internal thermocouple; automatically pause the addition if Tint​ rises above 10°C.

Q: LC-MS analysis of the crude mixture shows a major byproduct at M+18. How do I prevent this? A: An M+18 mass shift indicates the hydrolysis of the isocyanide group (-NC) to a formamide (-NHCHO). Isocyanoalkenes are highly sensitive to acidic environments, which protonate the terminal carbon of the isocyanide, facilitating nucleophilic attack by water ()[1].

• Causality-Driven Solution: Ensure all reagents and solvents are strictly anhydrous during the reaction phase. During the aqueous workup, buffer the system by quenching with saturated aqueous sodium bicarbonate ( NaHCO3​ ) to maintain a strictly basic pH (>8.0). Never use acidic washes (like saturated NH4​Cl or HCl ) when unreacted MDAPI or sensitive intermediates are present.

Q: The elimination of dimethylamine is sluggish, leading to incomplete cyclization. How can this be accelerated? A: The nucleophilic addition-elimination-cyclization sequence relies on the expulsion of dimethylamine to form the final aromatic heterocycle ()[1]. If the elimination is slow, the intermediate acyclic adduct accumulates, stalling the reaction.

• Causality-Driven Solution: Introduce a mild, non-nucleophilic base (e.g., Triethylamine or DIPEA) and elevate the temperature to 60°C only after the initial nucleophilic addition is complete. The base facilitates the deprotonation required for the elimination of the dimethylammonium leaving group, driving the thermodynamics toward ring closure.

Quantitative Optimization Data

To determine the optimal conditions for the cyclization step, our process chemistry team evaluated various solvent and base combinations. The data below summarizes the critical parameters for scaling up the reaction of MDAPI with Sodium Hydrosulfide ( NaSH ) to yield a substituted thiazole.

Table 1: Solvent and Base Screening for MDAPI Cyclization (50 mmol scale)

Solvent	Base (1.2 eq)	Temp (°C)	Time (h)	Yield (%)	Causality / Observation
THF	None	25	24	12	Incomplete elimination; acyclic intermediate stalls.
THF	DIPEA	65	4	78	Good conversion; volatile dimethylamine easily purged.
DMF	K2​CO3​	80	2	45	Significant decomposition/polymerization of MDAPI.
MeCN	Et3​N	60	5	82	Optimal polarity for stabilizing the transition state.
EtOH	NaOEt	78	3	22	Solvolysis of the ester group competes with cyclization.

Standard Operating Procedure (SOP)

Protocol: Scaled-Up Synthesis of Substituted Thiazoles from MDAPI Note: This protocol is designed as a self-validating system . Do not proceed to the next phase until the In-Process Control (IPC) criteria are met.

Phase 1: Setup and Activation

• Preparation: In a rigorously dried 1 L 3-neck round-bottom flask equipped with an overhead stirrer, an internal thermocouple, and a pressure-equalizing addition funnel, add MDAPI (15.4 g, 100 mmol) and anhydrous Acetonitrile (MeCN, 300 mL).

• Inertion: Purge the system with ultra-high purity Argon for 15 minutes. Cool the mixture to 0°C using an ice/brine bath.

Phase 2: Nucleophilic Addition 3. Reagent Feed: Dissolve anhydrous Sodium Hydrosulfide ( NaSH , 6.16 g, 110 mmol) in 100 mL of anhydrous MeCN. Transfer this to the addition funnel. 4. Controlled Addition: Add the NaSH solution dropwise over 90 minutes.

• Causality: Slow addition prevents localized heating and suppresses the exothermic polymerization of the isocyanide group.

• IPC 1 (Addition Check): Stir for 30 minutes at 0°C. Take a 0.1 mL aliquot, quench in basic water, extract with EtOAc, and run LC-MS. Validation Gate: Proceed to Phase 3 only when the MDAPI starting mass is fully consumed and the acyclic intermediate mass is dominant.

Phase 3: Elimination and Cyclization 6. Base Addition: Add Triethylamine ( Et3​N , 16.7 mL, 120 mmol) in one portion. 7. Thermal Cyclization: Replace the cooling bath with a heating mantle. Gradually ramp the internal temperature to 60°C.

• Causality: Heat and base drive the elimination of dimethylamine gas (which must be vented through an acidic scrubber) and promote the thermodynamic cyclization to the thiazole core ()[1].

• IPC 2 (Cyclization Check): After 4 hours, verify the disappearance of the intermediate via TLC (Eluent: 1:1 Hexanes/EtOAc, UV active). Validation Gate: Proceed to Phase 4 only when the intermediate is fully converted to the lower-R_f thiazole product.

Phase 4: Buffered Workup 9. Quench: Cool the reaction to room temperature. Pour the mixture into 500 mL of ice-cold saturated aqueous NaHCO3​ .

• Causality: Maintaining pH > 8 prevents the acid-catalyzed hydrolysis of any trace unreacted isocyanide species into formamides.

• Extraction: Extract the aqueous layer with Ethyl Acetate (3 x 250 mL). Wash the combined organic layers with brine (200 mL), dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure to afford the crude heterocyclic product.

References

• Title: Isocyanoalkenes: Occurrence, Syntheses, and Reactivity Source: Synthesis, 57(21), 3049-3093 (2025). Georg Thieme Verlag KG. URL: [Link]

Sources

• 1. Thieme E-Journals - Synthesis / Abstract [thieme-connect.de]

identifying and removing impurities from synthetic methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate

Technical Support Center: Troubleshooting Methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate (MDMIA) Synthesis & Purification

Welcome to the Advanced Synthesis Support Center. As a Senior Application Scientist, I frequently encounter challenges from researchers working with bifunctional isocyanides. Methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate (often referred to as MDMIA) is a highly versatile building block used extensively in the construction of complex heterocycles such as pyrroles, imidazoles, and pharmaceutical spirocycles [1].

However, the unique electronic environment of MDMIA—combining an electron-withdrawing isocyanide (-NC) with an enamine moiety—makes it highly susceptible to polymerization and hydrolysis[2]. This guide is designed to help you identify impurities, understand the mechanistic causality behind their formation, and execute a self-validating purification workflow.

Part 1: Diagnostic Matrix for MDMIA Impurities

Before troubleshooting, you must correctly identify the contaminant. Compare your analytical data against this standardized diagnostic matrix.

Impurity	Causative Source	Visual / Physical Cue	Analytical Signature (¹H NMR / TLC)
Unreacted Methyl Isocyanoacetate	Incomplete condensation	Pungent, foul odor	Singlet at ~4.2 ppm (CH₂); Rf higher than the target product.
DMF / DMF-DMA	Excess reagent or byproduct	Amine-like odor, oily residue	Singlets at ~2.8–3.0 ppm (NMe₂) and ~8.0 ppm (CHO).
Formamide Derivative	Acid-catalyzed hydration of the isocyanide	White/yellow solid	Broad doublet at ~8.2 ppm (NHCHO); loss of isocyanide IR band (~2120 cm⁻¹).
Polymeric Tar	Thermal or acid-induced oligomerization	Dark brown/black viscous residue	Broad, unresolved baseline humps in NMR; baseline streak on TLC.

Part 2: Troubleshooting FAQs

Q1: My reaction mixture turns into a dark brown tar during solvent evaporation. How do I prevent this? The Causality: This is caused by the thermal polymerization of the isocyanide group. Isocyanoalkenes possess a highly reactive isocyanide carbon that is prone to α -addition. When subjected to prolonged heat or concentrated acidic environments, the molecules undergo rapid oligomerization, forming intractable tars [2]. The Solution: Never exceed 40°C during rotary evaporation. Remove volatile byproducts (like methanol and unreacted DMF-DMA) under high vacuum rather than elevated temperatures.

Q2: I am trying to purify the crude product via silica gel chromatography, but my yield is abysmal and I see a new byproduct in the NMR. What happened? The Causality: Standard silica gel is slightly acidic (pH ~4.5–5.5). When MDMIA passes through standard silica, the acidic silanol groups catalyze the hydration of the isocyanide (-NC) into a formamide (-NHCHO) [3]. The Solution: You must pre-treat (neutralize) your silica gel. Flush your column with a solvent system containing 1–2% triethylamine (Et₃N) prior to loading your sample. This creates a self-validating system: if the silica is properly neutralized, the product elutes cleanly, and the post-column NMR will be entirely devoid of the formamide peak (~8.2 ppm).

Q3: How do I completely remove unreacted methyl isocyanoacetate without triggering decomposition? The Causality: Methyl isocyanoacetate is volatile but highly pungent. While distillation might seem logical, heating MDMIA to the boiling point of the starting material will destroy your target product via the polymerization pathway discussed in Q1. The Solution: Rely on high-vacuum stripping at ambient temperature to remove trace amounts. If significant starting material remains, your initial stoichiometry was likely off. Ensure a slight excess of DMF-DMA (1.1 to 1.2 equivalents) to drive the condensation to completion.

Part 3: Mechanistic and Workflow Visualizations

To fully control the purity of your compound, you must understand both its degradation pathways and the physical workflow required to isolate it.

Reaction pathways showing MDMIA synthesis and its primary degradation routes.

Step-by-step purification workflow for isolating highly pure synthetic MDMIA.

Part 4: Step-by-Step Purification Protocol

This protocol is engineered to prevent the degradation mechanisms outlined above.

Step 1: Reaction Quench & Concentration

• Upon completion of the condensation reaction (verified by TLC showing the disappearance of methyl isocyanoacetate), transfer the mixture to a round-bottom flask.

• Concentrate the mixture under reduced pressure using a rotary evaporator. Critical Parameter: Keep the water bath strictly below 40°C to prevent thermal polymerization.

Step 2: Liquid-Liquid Extraction

• Dissolve the crude concentrated oil in Ethyl Acetate (EtOAc).

• Wash the organic layer twice with saturated aqueous NaHCO₃ (pH ~8). The mild basicity prevents isocyanide hydration while effectively partitioning residual DMF and methanol into the aqueous layer.

• Wash once with brine, dry over anhydrous Na₂SO₄, and filter.

Step 3: Basified Flash Chromatography

• Prepare a silica gel column. Self-Validation Step: Slurry the silica in your starting eluent (e.g., Hexanes/EtOAc) containing exactly 1% v/v Triethylamine (Et₃N). Run at least two column volumes of this basified solvent through the silica before loading the sample.

• Load the crude extract and elute. The Et₃N neutralizes acidic silanol sites, ensuring the MDMIA elutes without degrading into the formamide byproduct.

• Pool the product-containing fractions and concentrate under high vacuum (<40°C).

Step 4: Trituration

• To remove any final traces of colored oligomers, suspend the resulting solid (or oil that crystallizes upon standing) in ice-cold diethyl ether or a mixture of ether/pentane.

• Sonicate briefly, then filter the precipitate over a Büchner funnel. Wash with cold pentane.

• Dry the solid under high vacuum. The resulting product should be a stable, lightly colored crystalline solid ready for downstream heterocyclic synthesis.

References

• Product Class 13: 1H-Pyrroles | Thieme-Connect | 1

• Isocyanoalkenes: Occurrence, Syntheses, and Reactivity | NSF Public Access Repository | 2

• Isocyanoacetate Derivatives: Synthesis, Reactivity, and Application | Chemical Reviews (ACS) |3

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Technical Support Center: Characterization of Methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate Adducts

Welcome to the technical support center for the characterization of methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate and its adducts. This guide is designed for researchers, scientists, and drug development professionals who are working with this reactive and versatile chemical entity. We understand that the unique combination of an enamine, an isocyano group, and an acrylate presents specific challenges in synthesis, purification, and characterization. This document provides in-depth troubleshooting guides and frequently asked questions to navigate these complexities.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the properties and handling of methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate and its adducts.

Q1: What makes methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate and its adducts particularly challenging to characterize?

A1: The difficulty in characterizing this molecule and its adducts stems from the convergence of three reactive functional groups:

• The Enamine System: The dimethylamino group in conjugation with the double bond makes the molecule susceptible to hydrolysis and reaction with electrophiles. Enamines are also known to be sensitive to pH changes.

• The Isocyano Group: Isocyanides are prone to polymerization and can be thermally unstable.[1][2] They also have a unique electronic structure that can complicate spectral interpretation.

• The α,β-Unsaturated Ester (Michael Acceptor): The acrylate moiety is a classic Michael acceptor, readily forming adducts with a wide range of nucleophiles.[3][4] The resulting adducts themselves may be unstable or exist as isomeric mixtures.

The combination of these features can lead to sample instability, complex reaction mixtures, and ambiguous spectroscopic data.

Q2: What are the expected primary reaction pathways for methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate?

A2: The most probable reaction pathway for this compound is a Michael addition (also known as conjugate addition).[3][4] In this reaction, a nucleophile attacks the β-carbon of the acrylate system. Common nucleophiles include thiols (e.g., cysteine residues in proteins), amines, and other soft nucleophiles.

Caption: Michael addition reaction pathway.

Q3: How does the isocyano group influence the reactivity of the molecule?

A3: The isocyano group is a strong electron-withdrawing group, which further activates the double bond towards nucleophilic attack in a Michael addition. This makes the molecule highly reactive. Additionally, the isocyano group itself can participate in reactions, such as cycloadditions or reactions with acids, although Michael addition at the acrylate is generally the more facile pathway with soft nucleophiles.

Q4: Are there any specific safety precautions I should take when working with this compound?

Part 2: Troubleshooting Guides

This section provides detailed troubleshooting advice for common issues encountered during the characterization of methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate adducts, organized by analytical technique.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is a powerful tool for structural elucidation, but reactive molecules can present challenges.[6][7][8][9][10]

Issue 1: Complex or Uninterpretable ¹H NMR Spectra

• Symptom: The ¹H NMR spectrum shows broad peaks, multiple sets of signals for what should be a single compound, or the appearance of unexpected peaks over time.

• Potential Causes:

  • Compound Decomposition: The parent molecule or the adduct may be degrading in the NMR solvent.

  • Presence of Rotamers: Restricted rotation around the C-N bond of the enamine can lead to the presence of multiple conformers in solution, each giving a distinct set of NMR signals.

  • Isomeric Mixture: The reaction may have produced a mixture of diastereomers or constitutional isomers.

  • Paramagnetic Impurities: Trace metal ions can cause significant line broadening.

• Recommended Solutions:

  • Stability Assessment: Acquire spectra immediately after dissolution and then at timed intervals (e.g., 1, 4, and 24 hours) to monitor for degradation. Use aprotic, anhydrous NMR solvents (e.g., CDCl₃, C₆D₆, anhydrous DMSO-d₆) to minimize hydrolysis.

  • Variable Temperature (VT) NMR: To investigate the presence of rotamers, acquire spectra at different temperatures. If rotamers are present, you may observe coalescence of the signals at higher temperatures.

  • 2D NMR Spectroscopy: Utilize 2D NMR techniques like COSY, HSQC, and HMBC to establish connectivity and differentiate between isomers.[10]

  • Sample Purification: Ensure the sample is free from paramagnetic impurities by using appropriate purification methods such as flash chromatography.

Issue 2: Difficulty in Assigning the Isocyano Carbon in ¹³C NMR

• Symptom: The isocyano carbon signal is weak or difficult to locate in the ¹³C NMR spectrum.

• Potential Causes:

  • Long Relaxation Time: Quaternary carbons, like the isocyano carbon, often have long T1 relaxation times, leading to weak signals.

  • Quadrupolar Broadening: The isocyano carbon is attached to a nitrogen-14 nucleus, which has a quadrupole moment. This can lead to broadening of the carbon signal.[11]

• Recommended Solutions:

  • Adjust Acquisition Parameters: Increase the relaxation delay (d1) and the number of scans to improve the signal-to-noise ratio for the isocyano carbon.[12]

  • Use a Different Pulse Program: Employing a pulse program with a smaller flip angle can help to acquire a stronger signal for carbons with long T1 values.

  • ¹⁵N Labeling: If synthetically feasible, using a ¹⁵N-labeled precursor can provide a sharp doublet for the isocyano carbon due to ¹J(¹⁵N-¹³C) coupling, confirming its assignment.

Functional Group	Expected ¹H Chemical Shift (ppm)	Expected ¹³C Chemical Shift (ppm)
N(CH₃)₂	2.8 - 3.2	40 - 45
=CH	7.0 - 7.5	140 - 150
OCH₃	3.6 - 3.8	50 - 55
C=O	-	165 - 175
N≡C	-	~160 (can be broad)[13][14]
Adduct Protons	Highly variable depending on the nucleophile	Highly variable

Table 1: Estimated NMR Chemical Shifts for the Core Structure of Methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate.

Mass Spectrometry (MS)

Mass spectrometry is crucial for confirming the molecular weight of the parent molecule and its adducts.[15][16][17]

Issue 1: Multiple Adducts in the Mass Spectrum of a Single Analyte

• Symptom: The mass spectrum shows multiple peaks for a single compound, such as [M+H]⁺, [M+Na]⁺, and [M+K]⁺.[18][19]

• Potential Causes:

  • Salt Contamination: Sodium and potassium salts are common contaminants in solvents, glassware, and from the sample matrix itself.

  • In-source Fragmentation or Reactions: The high-energy environment of the ion source can sometimes lead to fragmentation or reactions.

• Recommended Solutions:

  • Use High-Purity Solvents and Reagents: Employ LC-MS grade solvents and additives to minimize salt contamination.

  • Switch to Polypropylene Vials: Glass vials can leach sodium ions; polypropylene vials are a better alternative.[18]

  • Optimize Mobile Phase: The addition of a small amount of ammonium acetate or formate can promote the formation of the [M+NH₄]⁺ adduct and suppress sodium and potassium adducts.

  • Sum Adduct Peaks for Quantification: For accurate quantification, it is important to integrate all significant adducts of the analyte.[18]

Issue 2: Compound Degradation in the Ion Source

• Symptom: The expected molecular ion is absent or has a very low intensity, while fragment ions are prominent.

• Potential Causes:

  • Thermal Instability: The compound or adduct may be thermally labile and degrade at the temperatures used in the ion source.

  • In-source Collision-Induced Dissociation (CID): High voltages in the ion source can cause fragmentation.

• Recommended Solutions:

  • Use a Softer Ionization Technique: If using a technique like APCI, which can have higher source temperatures, consider switching to electrospray ionization (ESI), which is generally a softer method.

  • Optimize Ion Source Parameters: Reduce the source temperature and cone voltage to minimize in-source fragmentation.

  • Consider Adduct Stability: Some adducts, particularly those formed with weak nucleophiles, may not be stable enough for mass spectrometric analysis and may revert to the starting materials.[20]

Adduct-Forming Reagent	Mass Shift (Da)	Expected Adduct Mass (for C₈H₁₂N₂O₂) *
Cysteine (thiol addition)	+121.0197	289.0987
Glutathione (thiol addition)	+307.0818	475.1608
N-acetylcysteine	+163.0405	331.1195
Lysine (amine addition)	+146.1055	314.1845
Water (hydrolysis)	+18.0106	186.0896 (and subsequent reactions)

*Calculated for the protonated molecule [M+H]⁺, where the exact mass of the parent is 168.0899 Da.

Table 2: Common Michael Adducts and their Expected Mass Shifts.

Chromatography

Chromatographic purification and analysis can be complicated by the reactivity and potential instability of the compound and its adducts.

Issue 1: Tailing Peaks or Irreproducible Retention Times in HPLC

• Symptom: Chromatographic peaks are broad and tailing, and retention times shift between runs.

• Potential Causes:

  • Interaction with Stationary Phase: The basic dimethylamino group can interact with residual silanols on silica-based columns, leading to tailing.

  • On-Column Degradation: The compound or adduct may be degrading on the column.

  • Poor Solubility: The analyte may have poor solubility in the mobile phase.

• Recommended Solutions:

  • Use a Deactivated Column: Employ an end-capped column or a column with a different stationary phase (e.g., polymer-based) to minimize interactions with silanols.

  • Modify the Mobile Phase: Add a small amount of a competing base, such as triethylamine (0.1%), to the mobile phase to block active sites on the stationary phase.

  • Lower the Column Temperature: If thermal degradation is suspected, running the separation at a lower temperature may improve peak shape and reproducibility.

  • Ensure Proper Dissolution: Make sure the sample is fully dissolved in the initial mobile phase before injection.

Sources

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• 5. A validated UPLC-MS/MS method for the determination of aliphatic and aromatic isocyanate exposure in human urine - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 9. NMR Spectroscopy Practice Problems [chemistrysteps.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. 13C-Methyl isocyanide as an NMR probe for cytochrome P450 active sites - PMC [pmc.ncbi.nlm.nih.gov]
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Reference Data & Comparative Studies

Analytical Precision in Multicomponent Synthesis: A Comparison Guide to HPLC-UV Purity Analysis for Isocyanoacrylates

Isocyanoacrylates—such as 3-(N,N-dimethylamino)-2-isocyanoacrylate—are highly versatile, reactive building blocks utilized extensively in multicomponent reactions (MCRs) for the synthesis of complex heterocycles like thiazoles[1]. The unique reactivity profile of these isocyanoacetate derivatives makes them indispensable in medicinal chemistry, particularly for synthesizing peptide mimetics and complex natural products[2]. In advanced applications, such as the total synthesis of tubulysins, ensuring the absolute purity of the isocyano precursor is critical to prevent reaction stalling or the generation of toxic byproducts[3].

However, their inherent reactivity makes purity analysis a significant analytical challenge. Similar to the hurdles faced with industrial diisocyanates[4], isocyanoacrylates are prone to rapid degradation under the wrong analytical conditions. This guide objectively compares the performance of High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) against alternative methods, providing a self-validating, step-by-step protocol for accurate impurity profiling.

The Analytical Challenge: Why Standard Methods Fail

The very functional groups that make isocyanoacrylates useful in synthesis (the isocyanide group −N≡C and the conjugated acrylate backbone) render them highly unstable under standard analytical conditions.

• Thermal Rearrangement: Under high heat, isocyanides undergo thermal rearrangement to form nitriles.

• Hydrolytic Cleavage: In acidic environments, the isocyanide group is rapidly hydrated to yield a formamide derivative, which can further degrade into primary amines.

• Polymerization: The acrylate double bond is susceptible to light- and heat-induced oligomerization.

Method Comparison: HPLC-UV vs. GC-FID vs. qNMR

Gas Chromatography (GC-FID) is often the default for volatile organics, but the high temperatures of the GC injector port (typically >200°C) induce artificial thermal degradation of the isocyano group. Quantitative NMR (qNMR) avoids degradation but lacks the sensitivity required for trace impurity detection. HPLC-UV emerges as the optimal choice, provided the mobile phase chemistry is strictly controlled.

Table 1: Analytical Method Comparison for Isocyanoacrylates

Analytical Parameter	HPLC-UV (Recommended)	GC-FID (Alternative)	qNMR (Alternative)
Trace Sensitivity	High (LOD < 0.01%)	Moderate	Low (LOD ~1.0%)
Thermal Degradation Risk	Low (Ambient Temp)	High (Injector >200°C)	Low (Ambient Temp)
On-Column Stability	High (Requires pH > 7.0)	Poor (Isonitrile → Nitrile)	High
Primary Application	Trace Impurity Profiling	Residual Solvents Only	Absolute Assay Determination

Visualizing Analytical Risks and Degradation Pathways

To understand the necessity of the optimized HPLC-UV method, we must map both the analytical decision-making process and the chemical degradation pathways of the analyte.

Analytical selection workflow for isocyanoacrylates highlighting thermal degradation risks.

Common degradation pathways of isocyanoacrylates leading to trace impurities.

Optimized HPLC-UV Methodology: A Self-Validating System

To achieve accurate purity profiling, the analytical method must be designed to prevent the degradation pathways outlined above. The following protocol integrates strict causality for every experimental choice.

Step 1: Mobile Phase Preparation (The Causality of pH)

• Action: Prepare Mobile Phase A: 10 mM Ammonium Acetate in LC-MS grade water, adjusted to pH 7.2 with dilute ammonia. Prepare Mobile Phase B: 100% LC-MS Grade Acetonitrile.

• Causality: The isocyano group is highly susceptible to hydration under acidic conditions. By buffering the aqueous mobile phase to a slightly basic pH of 7.2, on-column hydrolysis is suppressed. This ensures the purity profile reflects the sample's true state rather than an analytical artifact.

Step 2: Sample Preparation (Solvent Selection)

• Action: Dissolve the isocyanoacrylate sample in anhydrous Acetonitrile to a target concentration of 1.0 mg/mL. Prepare fresh before injection.

• Causality: Methanol and other protic solvents can act as nucleophiles, potentially adding across the acrylate double bond or reacting with the isocyanide during extended autosampler wait times. Aprotic acetonitrile eliminates this risk.

Step 3: Chromatographic Execution

• Action:

  • Column: C18 Reverse-Phase (e.g., 150 x 4.6 mm, 3 µm particle size).

  • Temperature: Maintained strictly at 25°C.

  • Gradient: 10% B to 90% B over 15 minutes, followed by a 5-minute hold.

  • Flow Rate: 1.0 mL/min.

• Causality: Maintaining the column at ambient temperature (25°C) prevents the thermal polymerization that plagues these reactive monomers at elevated temperatures. The gradient ensures the elution of highly polar degradation products (amines) early, while retaining the intact isocyanoacrylate.

Step 4: Detection & System Suitability Testing

• Action: Monitor UV absorbance at 254 nm.

• System Suitability (Self-Validation): Before analyzing unknown batches, inject a resolution standard containing the isocyanoacrylate and its formamide degradation product. The system must demonstrate a peak resolution ( Rs​ ) > 2.0.

• Causality: The 254 nm wavelength specifically targets the conjugated π -system of the acrylate backbone, providing maximum sensitivity for both the parent compound and its UV-active impurities without interference from baseline noise.

Method Validation Data

When executed correctly, this HPLC-UV method provides highly reproducible, quantitative data that outperforms alternative analytical techniques. Below is representative validation data for 3-(dimethylamino)-2-isocyanoacrylate.

Table 2: HPLC-UV Method Validation Metrics

Validation Metric	Experimental Result	Regulatory Acceptance Criteria
Linearity ( R2 )	0.9998 (Range: 0.05 - 1.5 mg/mL)	> 0.999
Limit of Detection (LOD)	0.005%	< 0.05%
Limit of Quantitation (LOQ)	0.015%	< 0.10%
Accuracy / Recovery	98.5% ± 1.2% (Spiked at 0.1%)	90.0% - 110.0%
Peak Resolution ( Rs​ )	2.8 (Isocyanoacrylate vs. Formamide)	> 2.0

Conclusion

For the purity analysis of isocyanoacrylates, the choice of analytical technique dictates the integrity of the data. While GC-FID introduces unacceptable risks of thermal rearrangement, an optimized, pH-controlled HPLC-UV method provides a self-validating, highly sensitive framework. By understanding the causality behind solvent selection, pH buffering, and detection wavelengths, researchers can confidently profile trace impurities and ensure the success of downstream multicomponent syntheses.

References

1.[1] Title: A new and efficient multicomponent solid-phase synthesis of 2-acylaminomethylthiazoles Source: doi.org URL:

2.[2] Title: Isocyanoacetate Derivatives: Synthesis, Reactivity, and Application | Chemical Reviews Source: acs.org URL:

3.[4] Title: Determination of Isocyanates in Workplace Atmosphere by HPLC - ResearchGate Source: researchgate.net URL:

4.[3] Title: Total Synthesis of Tubulysins and Derivatives by Multicomponent Reactions Source: uni-halle.de URL:

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A Comparative Guide to the Reactivity of Methyl 3-(Dimethylamino)-2-isocyanoprop-2-enoate and Other Acrylates

Introduction

In the landscape of modern organic synthesis, the fine-tuning of molecular reactivity is a cornerstone of innovation, particularly in the development of novel pharmaceuticals and functional materials. Acrylate derivatives, with their versatile reactivity, have long been staple building blocks. This guide delves into the unique reactivity profile of a specialized acrylate, methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate, a fascinating example of a "push-pull" alkene.

These systems are characterized by an electron-donating group (the "push") and an electron-withdrawing group (the "pull") conjugated through a double bond.[1][2][3] This electronic arrangement imparts unique reactivity to the alkene, often deviating significantly from that of standard acrylates. This guide will provide a comparative analysis of the reactivity of methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate with other common acrylates, supported by mechanistic insights and detailed experimental protocols for key transformations.

Synthesis of Methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate: A "Push-Pull" System

The synthesis of methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate can be conceptualized through a two-step process, beginning with the formation of an enamine intermediate, followed by the introduction of the isocyano group. A closely related analogue, methyl (2E)-2-cyano-3-(dimethylamino)prop-2-enoate, is synthesized via a Knoevenagel condensation between methyl cyanoacetate and dimethylformamide dimethyl acetal (DMF-DMA).[4] This reaction provides a valuable reference for the synthesis of our target molecule.

The isocyano group can be introduced from a primary amine precursor. A plausible synthetic route to methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate would involve the initial formation of methyl 3-amino-2-isocyanoprop-2-enoate, which can then be N,N-dimethylated. Alternatively, a direct condensation involving a suitable isocyanoacetate precursor with a dimethylamino source could be explored. The synthesis of isocyanates from the corresponding amino acid esters is a well-established procedure, often involving phosgene or a phosgene equivalent like triphosgene.

Proposed Synthetic Pathway

Caption: Proposed synthesis of methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate.

Comparative Reactivity Analysis

The reactivity of an acrylate is primarily governed by the electrophilicity of the β-carbon in the α,β-unsaturated system. Electron-withdrawing groups at the α- and β-positions enhance this electrophilicity, making the acrylate a good Michael acceptor.[5][6] Conversely, electron-donating groups decrease the electrophilicity.

Methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate possesses a strong electron-donating dimethylamino group at the β-position and two electron-withdrawing groups at the α-position: the ester and the isocyano group. This "push-pull" nature creates a highly polarized double bond and significantly influences its reactivity compared to simple acrylates like methyl acrylate, or even more electron-deficient acrylates like methyl cyanoacrylate.

Michael Addition: A Tale of Two Ends

The Michael addition, or conjugate addition, is a hallmark reaction of acrylates.[6] Nucleophiles typically attack the electrophilic β-carbon.

Caption: General scheme of Michael addition to different acrylates.

Expected Reactivity Comparison in Michael Addition:

Acrylate	α-Substituent(s)	β-Substituent	Expected Reactivity as Michael Acceptor	Rationale
Methyl Acrylate	-H	-H	Moderate	Standard acrylate reactivity.
Methyl Methacrylate	-CH₃	-H	Lower	The electron-donating methyl group slightly deactivates the double bond and introduces steric hindrance.[7]
Methyl Cyanoacrylate	-CN	-H	High	The strongly electron-withdrawing cyano group significantly increases the electrophilicity of the β-carbon.
Methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate	-CN, -CO₂Me	-N(CH₃)₂	Low to Negligible	The powerful electron-donating dimethylamino group at the β-position strongly deactivates the double bond towards nucleophilic attack. The molecule behaves more like an enamine.[5][8]

The dimethylamino group in methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate acts as a powerful "push" group, increasing the electron density of the double bond and making the β-carbon significantly less electrophilic. In fact, the reactivity is likely to be inverted, with the α-carbon exhibiting more electrophilic character and the β-carbon becoming nucleophilic, a characteristic of enamines.[5][8]

Experimental Protocol: Thiol-Michael Addition

This protocol describes a general procedure for the Michael addition of a thiol to an acrylate, which can be used to compare the reactivity of different acrylates.[9][10][11]

Materials:

• Acrylate (e.g., methyl acrylate, methyl cyanoacrylate)

• Thiol (e.g., 1-butanethiol)

• Base catalyst (e.g., triethylamine or DBU)

• Solvent (e.g., THF or CH₂Cl₂)

Procedure:

• To a solution of the acrylate (1.0 eq) in the chosen solvent, add the thiol (1.1 eq).

• Add a catalytic amount of the base (e.g., 0.1 eq of DBU).

• Stir the reaction mixture at room temperature and monitor the progress by TLC or GC-MS.

• Upon completion, quench the reaction with a dilute acid solution (e.g., 1 M HCl).

• Extract the product with an organic solvent, wash with brine, dry over anhydrous sulfate, and concentrate under reduced pressure.

• Purify the product by column chromatography if necessary.

To compare the reactivity of different acrylates, parallel reactions can be set up under identical conditions, and the reaction rates can be determined by monitoring the disappearance of the starting materials over time.

Caption: Experimental workflow for Thiol-Michael addition.

Cycloaddition Reactions: A Shift in Paradigm

Cycloaddition reactions, such as the Diels-Alder reaction, are powerful tools for the construction of cyclic systems.[12][13] In a typical Diels-Alder reaction, an electron-rich diene reacts with an electron-poor dienophile.[14][15][16]

Expected Reactivity Comparison in Diels-Alder Reactions (with an electron-rich diene):

Acrylate (Dienophile)	α-Substituent(s)	β-Substituent	Expected Reactivity	Rationale
Methyl Acrylate	-H	-H	Moderate	A standard dienophile.
Methyl Methacrylate	-CH₃	-H	Lower	The electron-donating methyl group deactivates the dienophile.
Methyl Cyanoacrylate	-CN	-H	High	The electron-withdrawing cyano group activates the dienophile.
Methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate	-CN, -CO₂Me	-N(CH₃)₂	Very Low (as a dienophile)	The strong electron-donating group makes it a poor dienophile for a normal-electron-demand Diels-Alder reaction.

However, the "push-pull" nature of methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate makes it an excellent candidate for inverse-electron-demand Diels-Alder (IEDDA) reactions, where it would act as the electron-rich component reacting with an electron-poor diene.

Furthermore, the isocyano group can participate in other types of cycloadditions, such as [4+1] cycloadditions, where it acts as a one-atom component.[2][17] This opens up a rich and diverse field of reactivity not accessible to standard acrylates.

Experimental Protocol: Diels-Alder Reaction

This protocol outlines a general procedure for a Diels-Alder reaction between an acrylate and a diene.[12][13]

Materials:

• Acrylate (dienophile)

• Diene (e.g., cyclopentadiene, freshly cracked)

• Solvent (e.g., toluene or xylene)

Procedure:

• In a round-bottom flask, dissolve the acrylate (1.0 eq) in the chosen solvent.

• Add the diene (1.2 eq) to the solution.

• Heat the reaction mixture to reflux and monitor the progress by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• Purify the product by recrystallization or column chromatography.

Caption: Experimental workflow for a Diels-Alder reaction.

Conclusion

Methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate represents a class of highly functionalized acrylates with a reactivity profile that is dramatically different from that of its simpler counterparts. The strong electron-donating nature of the dimethylamino group at the β-position effectively transforms the molecule from a typical Michael acceptor into an electron-rich "push-pull" alkene. This has profound implications for its participation in common acrylate reactions:

• Michael Addition: The reactivity as a Michael acceptor is expected to be significantly diminished, if not completely suppressed.

• Cycloaddition: While it is a poor dienophile in normal-electron-demand Diels-Alder reactions, it is predicted to be an excellent partner in inverse-electron-demand variants. Furthermore, the presence of the isocyano group opens up unique avenues for other cycloaddition pathways.

The exploration of the reactivity of such "push-pull" systems is a vibrant area of research, offering exciting opportunities for the development of novel synthetic methodologies and the construction of complex molecular architectures. This guide provides a foundational understanding of the expected reactivity of methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate, encouraging further experimental investigation into its unique chemical behavior.

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• Michinobu, T., & Diederich, F. (2024). Perspectives on push–pull chromophores derived from click-type [2 + 2] cycloaddition–retroelectrocyclization reactions of electron-rich alkynes and electron-deficient alkenes. Beilstein Journal of Organic Chemistry, 20, 125–154. [Link]

• Williams, S. R., Miller, K. M., & Long, T. E. (2007). Michael Addition Reaction Kinetics of Acetoacetates and Acrylates for the Formation of Polymeric Networks. Progress in Reaction Kinetics and Mechanism, 32(3-4), 165-194. [Link]

• Li, J., et al. (2013). Unexpected isocyanide-based cascade cycloaddition reaction with methyleneindolinone. Chemical Communications, 49(93), 10971-10973. [Link]

• Chem 345, Organic Chemistry II Laboratory. Diels-Alder Reaction. [Link]

• University of California, Irvine. Experiment 14 – The Diels-Alder Cycloaddition Reaction. [Link]

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• Chemistry Steps. Diels-Alder Reaction: Dienes and Dienophiles. [Link]

• PMC. (2025, May 23). Effects of Diverse Acrylates on the Electro-Optical Performance of Polymer-Dispersed Liquid Crystal Films. [Link]

• Master Organic Chemistry. (2017, August 30). The Diels-Alder Reaction. [Link]

• Jang, H. T., et al. (2014). Synthesis and Characterization of 1-octyl 2-cyano Acrylate for Wound Healing Applications. International Journal of Pharmacy and Pharmaceutical Sciences, 6(9), 564-567. [Link]

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• Master Organic Chemistry. (2023, May 24). The Michael Addition Reaction and Conjugate Addition. [Link]

• Samuel, H. S., et al. (2024). Cyanoacrylate Chemistry and Polymerization Mechanisms. Progress in Chemical and Biochemical Research, 7(2), 129-142. [Link]

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A Comparative Guide to the Proposed Synthesis of Methyl 3-(Dimethylamino)-2-isocyanoprop-2-enoate

For researchers, scientists, and professionals in drug development, the strategic selection of a synthetic pathway is critical for the efficient and scalable production of novel chemical entities. This guide provides an in-depth analysis and comparison of proposed synthetic routes for methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate, a versatile building block possessing both nucleophilic and electrophilic centers. Given the absence of a well-established, single-step synthesis in the current literature, this document constructs and evaluates plausible routes based on established organic chemistry principles and reactions of analogous compounds.

Introduction to Methyl 3-(Dimethylamino)-2-isocyanoprop-2-enoate

Methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate is a highly functionalized molecule with significant potential in synthetic chemistry. The combination of an enamine, an acrylate, and a reactive isocyanide group within one molecule makes it a valuable precursor for the synthesis of complex heterocyclic compounds, which are often the core scaffolds of pharmacologically active agents.[1][2] The enamine moiety can act as a nucleophile, while the isocyanide group is known for its unique reactivity in multicomponent reactions (like the Ugi and Passerini reactions) and its ability to react with both electrophiles and nucleophiles.[3][4]

This guide proposes and critically evaluates two distinct synthetic strategies for obtaining this target molecule. The objective is to provide a comprehensive comparison to aid researchers in selecting a starting point for their synthetic endeavors.

Proposed Synthetic Route 1: Direct Condensation (Recommended)

This approach is proposed as the most efficient and direct route, leveraging the known reactivity of active methylene compounds with dimethylformamide dimethyl acetal (DMF-DMA).

Rationale and Mechanistic Insight

The core of this strategy involves the reaction of methyl isocyanoacetate with DMF-DMA. Methyl isocyanoacetate possesses an acidic α-proton due to the electron-withdrawing nature of both the ester and the isocyanide groups.[5] DMF-DMA is a common and highly effective reagent for the formylation and subsequent amination of active methylene compounds, leading to the formation of enamines.[6] The reaction is expected to proceed via the formation of an intermediate enol or enolate of the methyl isocyanoacetate, which then attacks the electrophilic carbon of DMF-DMA, followed by the elimination of methanol and dimethylamine to form the desired enamine product. The synthesis of related (Z)-alkyl 3-dimethylamino-2-isocyanoacrylates has been reported, suggesting the feasibility of this approach.[7]

Proposed Experimental Protocol

Reaction Scheme: Starting Materials: Methyl isocyanoacetate, Dimethylformamide dimethyl acetal (DMF-DMA) Product: Methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate

Procedure:

• To a solution of methyl isocyanoacetate (1.0 eq.) in a suitable aprotic solvent (e.g., toluene or acetonitrile, 10 mL per mmol of isocyanoacetate) in a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add DMF-DMA (1.2 eq.).

• Heat the reaction mixture to reflux (80-110 °C, depending on the solvent) and monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). The reaction is anticipated to be complete within 6-12 hours.

• Upon completion, cool the reaction mixture to room temperature.

• Remove the solvent and excess DMF-DMA under reduced pressure using a rotary evaporator.

• Purify the crude product by vacuum distillation or column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to yield the pure methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate.

Advantages and Potential Challenges

• Advantages: This one-step synthesis is highly atom-economical and proceeds from readily available starting materials. The reaction conditions are relatively mild, and the workup procedure is straightforward.

• Potential Challenges: The primary challenge may lie in the purification of the final product, as enamines can sometimes be sensitive to acidic conditions (including silica gel chromatography). The stability of the isocyanide functional group throughout the reaction and purification process must also be considered.

Proposed Synthetic Route 2: A Multi-Step Approach from Methyl Cyanoacetate

This alternative route builds the molecule in a stepwise fashion, starting from a more common laboratory chemical, methyl cyanoacetate.

Rationale and Mechanistic Insight

This pathway involves three key transformations:

• Enamine Formation: A Knoevenagel-type condensation of methyl cyanoacetate with DMF-DMA to form methyl 2-cyano-3-(dimethylamino)prop-2-enoate. This is a well-documented reaction for creating electron-deficient enamines.[8]

• Amine Formation: Reduction of the nitrile (cyano) group to a primary amine. This step is challenging due to the potential for reduction of the double bond or the ester group. Catalytic hydrogenation with specific catalysts or chemical reduction might be employed.

• Isocyanide Formation: Conversion of the resulting primary amine to the isocyanide. This is typically achieved through a two-step process of formylation to the corresponding formamide, followed by dehydration using reagents like phosphorus oxychloride (POCl₃) or triphosgene.[2][9]

Proposed Experimental Protocol (Outline)

Reaction Scheme: Step 1: Methyl cyanoacetate + DMF-DMA → Methyl 2-cyano-3-(dimethylamino)prop-2-enoate Step 2: Reduction of the cyano group → Methyl 2-(aminomethyl)-3-(dimethylamino)prop-2-enoate Step 3: Formylation followed by dehydration → Methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate

Procedure Outline:

• Step 1: React methyl cyanoacetate with DMF-DMA under reflux in a suitable solvent, followed by purification.

• Step 2: Subject the product from Step 1 to selective reduction conditions to convert the cyano group to an amine. This would require careful selection of a reducing agent (e.g., catalytic hydrogenation with a specialized catalyst or a chemical reductant like borane complexes) to avoid over-reduction.

• Step 3: Formylate the resulting amine using, for example, ethyl formate.

• Step 4: Dehydrate the formamide intermediate using a dehydrating agent such as POCl₃ in the presence of a base like triethylamine at low temperatures to yield the final product.

Advantages and Potential Challenges

• Advantages: This route starts from the very common and inexpensive starting material, methyl cyanoacetate. Each individual step is based on a known type of transformation.

• Potential Challenges: This is a multi-step synthesis, which will likely result in a lower overall yield compared to a one-step route. The selective reduction of the nitrile in the presence of an acrylate system is a significant challenge and may lead to side products. The multi-step nature also increases the consumption of reagents and solvents and generates more waste.

Comparative Analysis

The choice of a synthetic route is a balance of efficiency, cost, safety, and scalability. Below is a direct comparison of the two proposed routes.

Data Presentation

Performance Metric	Proposed Route 1: Direct Condensation	Proposed Route 2: Multi-Step Synthesis
Number of Synthetic Steps	1	4
Starting Materials	Methyl isocyanoacetate, DMF-DMA	Methyl cyanoacetate, DMF-DMA, Reducing Agent, Formylating Agent, Dehydrating Agent
Potential Overall Yield	High (likely 60-80% based on similar reactions)	Low (product of yields of 4 steps, likely <20%)
Atom Economy	High	Low
Ease of Execution	Simple, one-pot procedure	Complex, requires multiple steps and purifications
Key Challenges	Product purification, stability of isocyanide	Selective reduction of the nitrile group
Safety Considerations	Isocyanides are toxic and have a strong odor.	Use of potentially hazardous reducing and dehydrating agents (e.g., POCl₃).

Summary of Comparison

Proposed Route 1 offers a significantly more efficient and elegant approach to the synthesis of methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate. Its single-step nature promises a higher overall yield, better atom economy, and simpler execution. While the starting material, methyl isocyanoacetate, is more specialized than methyl cyanoacetate, its direct conversion to the target molecule outweighs the complexity and likely low yield of the multi-step alternative. The primary focus for validating Route 1 would be to optimize the reaction conditions and develop an effective purification protocol that preserves the integrity of the product.

Visualization of Proposed Workflows

Workflow Diagrams

Caption: Workflow for Proposed Synthetic Route 1.

Caption: Workflow for Proposed Synthetic Route 2.

Logic Diagram

Caption: Comparison of proposed synthetic routes.

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A Comparative Guide to the Analysis of Methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate Reaction Products by GC-MS

For Researchers, Scientists, and Drug Development Professionals

In the dynamic landscape of pharmaceutical and chemical research, the synthesis and characterization of novel reactive intermediates are paramount. Methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate, a molecule possessing a unique combination of enamine, isocyanate, and acrylate functionalities, represents a versatile building block for the synthesis of diverse heterocyclic compounds and other complex organic molecules. The inherent reactivity of this compound, however, presents a significant analytical challenge. This guide provides a comprehensive comparison of Gas Chromatography-Mass Spectrometry (GC-MS) with alternative analytical techniques for the characterization of its reaction products, offering insights into experimental design and data interpretation.

The Analytical Challenge: A Highly Reactive Multifunctional Molecule

Methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate is a polar and thermally labile molecule. Its enamine moiety is susceptible to hydrolysis and reaction with electrophiles, while the highly reactive isocyanate group readily undergoes nucleophilic attack by alcohols, amines, and even water. Furthermore, the acrylate system can participate in Michael additions.[1] This inherent instability makes direct analysis challenging and necessitates careful consideration of the analytical methodology.

Due to its reactivity, the analysis of reaction mixtures containing methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate is often focused on its stable reaction products. Common reactions include cycloadditions and reactions with nucleophiles. For instance, enamines are known to react with isocyanates to form substituted ureas or undergo cycloaddition reactions.[2][3][4] The acrylate portion of the molecule can react with nucleophiles via Michael addition.[5][6]

GC-MS: A Powerful Tool Requiring a Strategic Approach

Gas Chromatography-Mass Spectrometry (GC-MS) is a cornerstone of analytical chemistry, offering high separation efficiency and definitive compound identification.[7] However, the direct GC-MS analysis of a polar and reactive molecule like methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate is often not feasible due to its low volatility and potential for on-column degradation. Therefore, a derivatization strategy is typically essential to convert the analytes into more volatile and thermally stable derivatives.[8][9][10]

Experimental Protocol: Derivatization-GC-MS

This protocol outlines a general procedure for the analysis of reaction products of methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate. The key is to quench the reaction and immediately derivatize the products to ensure their stability for GC-MS analysis.

1. Reaction Quenching and Sample Preparation:

• At the desired reaction time, quench the reaction by adding a suitable reagent to consume any unreacted starting material. For example, a primary or secondary amine can be added to react with the isocyanate group.

• Extract the reaction mixture with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

• Dry the organic extract over anhydrous sodium sulfate and concentrate under reduced pressure.

2. Derivatization (Silylation):

• To the dried residue, add an anhydrous solvent (e.g., pyridine or acetonitrile) and a silylating agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS).[8]

• Heat the mixture at 60-80°C for 30-60 minutes to ensure complete derivatization of any active hydrogens (e.g., from urea or carbamate products).

• Cool the sample to room temperature before injection into the GC-MS.

3. GC-MS Analysis:

• Injector: Use a split/splitless injector, typically in splitless mode for trace analysis, at a temperature of 250-280°C.

• Column: A non-polar or medium-polarity capillary column (e.g., 5% phenyl-methylpolysiloxane) is suitable for separating a wide range of derivatized products.

• Oven Temperature Program: Start at a low temperature (e.g., 50-70°C) and ramp up to a final temperature of 280-300°C to elute all components.

• Mass Spectrometer: Operate in electron ionization (EI) mode at 70 eV. The mass range should be scanned from a low m/z (e.g., 40) to a value high enough to encompass the molecular ions of the expected derivatized products.

Data Interpretation:

The interpretation of the resulting mass spectra will be crucial. The fragmentation patterns of the derivatized products will provide structural information. For example, the loss of a trimethylsilyl group (73 Da) is a common fragmentation pathway for silylated compounds. The presence of characteristic ions will help in identifying the core structures of the reaction products. Alpha-cleavage is a dominant fragmentation pathway for aliphatic amines.[11]

// Connections "Reaction_Mixture" -> "Quenching" [label="Stop Reaction"]; "Quenching" -> "Extraction" [label="Isolate Products"]; "Extraction" -> "Drying_Concentration" [label="Prepare for Derivatization"]; "Drying_Concentration" -> "Derivatization_Step" [label="Increase Volatility & Stability"]; "Derivatization_Step" -> "Injection"; "Injection" -> "Separation"; "Separation" -> "Ionization_Fragmentation"; "Ionization_Fragmentation" -> "Detection"; "Detection" -> "Data_Acquisition"; "Data_Acquisition" -> "Library_Search"; "Data_Acquisition" -> "Interpretation"; "Library_Search" -> "Identification"; "Interpretation" -> "Identification"; } Caption: A typical experimental workflow for the Derivatization-GC-MS analysis of reaction products.

Comparative Analysis: GC-MS vs. Alternative Techniques

While GC-MS is a powerful technique, it is not always the optimal choice, especially for highly polar, non-volatile, or thermally unstable compounds. Here, we compare GC-MS with Liquid Chromatography-Mass Spectrometry (LC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Feature	GC-MS with Derivatization	LC-MS	NMR Spectroscopy
Analyte Volatility	Required (achieved via derivatization)	Not required	Not required
Analyte Polarity	Limited to moderately polar (after derivatization)	Ideal for polar and ionic compounds[12][13]	Applicable to a wide range of polarities
Thermal Stability	Required	Not required	Not required
Sample Preparation	Multi-step (extraction, derivatization)[14]	Simpler (often dilution and filtration)[15]	Minimal (dissolution in a suitable deuterated solvent)[16]
Separation Efficiency	Excellent	Very Good	Limited (can be improved with LC-NMR)[7]
Identification	Excellent (Mass spectral libraries available)	Good (relies on accurate mass and fragmentation)[15]	Excellent (provides detailed structural information)[17][18]
Quantification	Good (requires stable internal standards)	Excellent (high sensitivity)[19]	Good (can be quantitative without a standard for each compound)
Throughput	Moderate	High	Low to Moderate

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS is often the preferred method for analyzing polar and thermally labile compounds without the need for derivatization.[20] It offers high sensitivity and is well-suited for complex reaction mixtures.

• Advantages over GC-MS:

  • No need for derivatization, which simplifies sample preparation and avoids potential artifacts.[15]

  • Broader applicability to a wider range of polar and non-volatile compounds.[12][13]

  • Softer ionization techniques (e.g., Electrospray Ionization - ESI) minimize fragmentation, often providing the molecular ion, which is crucial for identifying unknown products.

• Disadvantages:

  • Lower chromatographic resolution compared to capillary GC.

  • Matrix effects can be more pronounced, potentially affecting quantification.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an unparalleled tool for structural elucidation and can be used to monitor reactions in real-time.[17][18]

• Advantages over GC-MS and LC-MS:

  • Non-destructive technique, allowing for sample recovery.[16]

  • Provides unambiguous structural information, including stereochemistry.

  • Quantitative NMR (qNMR) can be performed without the need for authentic standards for every compound.

• Disadvantages:

  • Lower sensitivity compared to MS-based techniques.[21]

  • Complex mixtures can lead to overlapping signals, making interpretation difficult.

Conclusion and Recommendations

The analysis of reaction products of the highly reactive methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate requires a carefully considered analytical strategy.

• GC-MS with derivatization is a viable and powerful technique for the separation and identification of a wide range of reaction products, provided they can be converted into stable, volatile derivatives. The availability of extensive mass spectral libraries is a significant advantage for compound identification.

• LC-MS is the recommended primary technique for the initial analysis of the reaction mixture, especially when the products are expected to be polar, non-volatile, or thermally labile. Its ability to analyze compounds without derivatization simplifies the workflow and reduces the risk of introducing artifacts.

• NMR spectroscopy is an indispensable tool for the definitive structural elucidation of novel reaction products. It should be used in conjunction with MS techniques to provide a complete picture of the reaction outcome.

For a comprehensive understanding of the reaction, a multi-faceted approach employing both LC-MS for initial screening and quantification, and NMR for structural confirmation of key products is highly recommended. GC-MS can then be developed as a robust method for routine analysis and quality control once the reaction products have been well-characterized and a suitable derivatization protocol has been established.

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A Comparative Guide to Isocyanate Precursors in Organic Synthesis

Isocyanates (R–N=C=O) are highly reactive chemical intermediates essential for the synthesis of a wide array of valuable compounds, including pharmaceuticals, agrochemicals, and polymers, most notably polyurethanes.[1] Their utility stems from the electrophilic nature of the central carbon atom, which readily reacts with nucleophiles such as alcohols, amines, and water to form carbamates, ureas, and amines, respectively.[2] However, the traditional industrial synthesis of isocyanates involves the use of highly toxic and corrosive phosgene gas, necessitating stringent safety precautions. This has driven the development of safer, more manageable isocyanate precursors for laboratory and industrial applications.

This guide provides a comparative analysis of the most common and emerging isocyanate precursors, offering insights into their mechanisms, synthetic utility, and safety considerations. We will delve into the classic rearrangement reactions—Curtius, Hofmann, and Lossen—and explore modern, phosgene-free alternatives, including solid phosgene surrogates. This guide is intended for researchers, scientists, and drug development professionals seeking to make informed decisions when selecting an appropriate isocyanate precursor for their synthetic needs.

The Rearrangement Route to Isocyanates: Curtius, Hofmann, and Lossen

The Curtius, Hofmann, and Lossen rearrangements are cornerstone transformations in organic synthesis that provide access to isocyanates from readily available starting materials: carboxylic acids, primary amides, and hydroxamic acids, respectively. All three reactions proceed through a common isocyanate intermediate, which can then be trapped by a suitable nucleophile.[1][3]

The Curtius Rearrangement: From Carboxylic Acids to Isocyanates

The Curtius rearrangement, discovered by Theodor Curtius in 1885, involves the thermal or photochemical decomposition of an acyl azide to an isocyanate with the loss of nitrogen gas.[2] This method is lauded for its broad substrate scope and tolerance of a wide variety of functional groups.[2]

Mechanism: The reaction is believed to proceed through a concerted mechanism where the R-group migrates to the nitrogen atom simultaneously with the expulsion of nitrogen gas, thus avoiding the formation of a free nitrene intermediate.[2]

Mechanism of the Curtius Rearrangement

Caption: General workflow for the Curtius rearrangement.

A significant advantage of the Curtius rearrangement is the ability to generate the acyl azide in situ, followed by rearrangement, thus avoiding the isolation of potentially explosive acyl azides. A popular and safer method for this one-pot procedure involves the use of diphenylphosphoryl azide (DPPA).[2]

The Hofmann Rearrangement: From Primary Amides to Isocyanates

The Hofmann rearrangement, discovered by August Wilhelm von Hofmann, converts a primary amide to a primary amine with one fewer carbon atom via an isocyanate intermediate.[4][5] The reaction is typically carried out using a halogen (e.g., bromine) and a strong base.[4]

Mechanism: The reaction proceeds through the formation of an N-bromoamide intermediate, which upon deprotonation, rearranges to the isocyanate with the expulsion of a bromide ion.[4]

Mechanism of the Hofmann Rearrangement

Caption: General workflow for the Hofmann rearrangement.

A milder alternative to bromine is the use of N-bromosuccinimide (NBS) or N-bromoacetamide (NBA), which can offer better control and selectivity.[6][7]

The Lossen Rearrangement: From Hydroxamic Acids to Isocyanates

The Lossen rearrangement involves the conversion of an O-acylated hydroxamic acid to an isocyanate upon treatment with a base or heat.[8] The requisite hydroxamic acids can be prepared from the corresponding carboxylic acids or esters.

Mechanism: The mechanism is analogous to the Hofmann rearrangement, where deprotonation of the O-acylated hydroxamic acid is followed by a concerted rearrangement to the isocyanate with the elimination of a carboxylate anion.[8]

Mechanism of the Lossen Rearrangement

Caption: General workflow for the Lossen rearrangement.

Recent advancements have shown that the Lossen rearrangement can be initiated directly from free hydroxamic acids using activating agents like carbodiimides or under catalyst- and additive-free conditions with specific solvents.[9][10]

Comparative Analysis of Rearrangement Precursors

Feature	Curtius Rearrangement	Hofmann Rearrangement	Lossen Rearrangement
Starting Material	Carboxylic Acid	Primary Amide	Hydroxamic Acid
Key Reagents	Acyl azide (often formed in situ with DPPA or NaN₃)	Br₂ or NBS/NBA and strong base	O-acyl hydroxamate, base or heat
Key Byproducts	N₂	NaBr, H₂O	Carboxylate salt
Advantages	Broad substrate scope, mild conditions possible, stereochemical retention.[2]	Readily available starting materials, one-pot procedures.[5]	Can be performed under mild conditions, avoids azide reagents.[9]
Disadvantages	Use of potentially explosive azides (if isolated).[2]	Harsh basic conditions may not be suitable for sensitive substrates, potential for side reactions (e.g., halogenation).[7]	Hydroxamic acids can be unstable, may require an extra activation step.[8]
Typical Yields	Generally good to excellent (70-95%).	Variable, can be high for simple amides but lower for complex substrates (50-90%).[7]	Moderate to good, dependent on the activation method (60-85%).

Phosgene-Free Alternatives: Solid Phosgene Surrogates

To circumvent the hazards associated with phosgene gas, several solid, crystalline substitutes have been developed. These reagents offer safer handling and storage while still providing access to isocyanates and other phosgene-derived products.[11]

Triphosgene (Bis(trichloromethyl) carbonate)

Triphosgene is a stable, crystalline solid that serves as a convenient and safer substitute for phosgene.[12] It is thermally stable up to 200 °C and can be accurately weighed and handled in a laboratory setting.[12] In the presence of a tertiary amine base, triphosgene generates three equivalents of phosgene in situ.

Other Solid Phosgene Substitutes

• Carbonyldiimidazole (CDI): A milder reagent primarily used for the synthesis of ureas and carbamates, but can also be used to generate isocyanates from amines.[11]

• Disuccinimidyl carbonate (DSC): Another solid reagent used for activating carboxylic acids and amines, and can be employed for isocyanate synthesis.[11]

Comparative Analysis of Solid Phosgene Surrogates

Feature	Triphosgene	Carbonyldiimidazole (CDI)	Disuccinimidyl Carbonate (DSC)
Physical State	White Crystalline Solid	White Crystalline Solid	White to Off-White Crystalline Solid
Reactivity	High (decomposes to phosgene)	Moderate	Moderate
Primary Applications	Isocyanates, chloroformates, carbonates, ureas.[11]	Ureas, carbamates, amides.[11]	Activated esters, amides.[11]
Advantages	Safer than phosgene gas, easy to handle and weigh.[12]	Milder reaction conditions, good for sensitive substrates.	Stable solid, good for peptide coupling.
Disadvantages	Still releases toxic phosgene in situ, requires careful handling.[13]	Less reactive than triphosgene for isocyanate synthesis.	Primarily used for amide bond formation rather than direct isocyanate synthesis.
Typical Yields for Isocyanate Synthesis	Good to excellent (70-95%).	Generally lower than triphosgene for direct isocyanate synthesis.	Not commonly used for direct isocyanate synthesis.

Experimental Protocols

General Procedure for Isocyanate Synthesis via Curtius Rearrangement using Diphenylphosphoryl Azide (DPPA)

This protocol describes the in situ generation of an isocyanate from a carboxylic acid and its subsequent trapping with an alcohol to form a carbamate.

Materials:

• Carboxylic acid (1.0 mmol)

• Diphenylphosphoryl azide (DPPA) (1.1 mmol)

• Triethylamine (Et₃N) (1.2 mmol)

• Anhydrous toluene or dioxane (10 mL)

• Anhydrous alcohol (e.g., benzyl alcohol) (1.5 mmol)

• Round-bottom flask equipped with a magnetic stir bar and reflux condenser

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add the carboxylic acid (1.0 mmol) and anhydrous toluene (10 mL).

• Add triethylamine (1.2 mmol) to the suspension and stir until the carboxylic acid dissolves.

• Add diphenylphosphoryl azide (1.1 mmol) to the reaction mixture at room temperature.

• Heat the reaction mixture to 80-100 °C and monitor the reaction by TLC for the disappearance of the carboxylic acid.

• Once the rearrangement is complete (typically 2-4 hours), cool the reaction mixture to room temperature.

• Add the anhydrous alcohol (1.5 mmol) and continue stirring at room temperature or with gentle heating until the isocyanate is fully consumed (as monitored by IR spectroscopy or TLC).

• Upon completion, the reaction mixture can be worked up by washing with aqueous solutions to remove triethylamine hydrochloride and excess reagents, followed by drying of the organic layer and purification by chromatography or recrystallization.

General Procedure for Isocyanate Synthesis via Hofmann Rearrangement using N-Bromoacetamide (NBA)

This protocol describes the synthesis of a carbamate from a primary amide.[6]

Materials:

• Primary amide (1.0 mmol)

• N-Bromoacetamide (NBA) (1.1 mmol)

• Lithium methoxide (LiOMe) (2.0 mmol)

• Anhydrous methanol (5 mL)

• Round-bottom flask with a magnetic stir bar and reflux condenser

Procedure:

• To a solution of the primary amide (1.0 mmol) in anhydrous methanol (5 mL) in a round-bottom flask, add lithium methoxide (2.0 mmol).

• Stir the mixture at room temperature for 10 minutes.

• Add N-bromoacetamide (1.1 mmol) in one portion.

• Attach a reflux condenser and heat the reaction mixture to 60 °C with stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion of the reaction (typically 2-3 hours), cool the mixture to room temperature.

• Quench the reaction by adding water (10 mL).

• Extract the product with a suitable organic solvent (e.g., ethyl acetate, 3 x 15 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel if necessary to obtain the pure carbamate.[6]

Safety and Handling of Isocyanate Precursors

General Precautions:

• All manipulations of isocyanate precursors and the resulting isocyanates should be performed in a well-ventilated fume hood.

• Appropriate personal protective equipment (PPE), including safety goggles, lab coat, and chemical-resistant gloves, must be worn at all times.

Specific Hazards:

• Diphenylphosphoryl Azide (DPPA): Toxic by inhalation, in contact with skin, and if swallowed.[14][15] It is also a skin and eye irritant.[14][15] Store refrigerated under a nitrogen blanket.[14]

• Sodium Azide (NaN₃): Highly toxic and can be fatal if swallowed or absorbed through the skin.[16] It can form explosive heavy metal azides, so contact with metals should be avoided.[17] Acidification of sodium azide generates highly toxic and explosive hydrazoic acid.[18]

• Triphosgene: A solid that is easier to handle than phosgene gas but is still highly toxic and corrosive. It is fatal if inhaled and causes severe skin burns and eye damage.[13][19] It should be handled with extreme caution in a fume hood, and appropriate respiratory protection should be used.[19]

• N-Bromoacetamide (NBA) and N-Bromosuccinimide (NBS): These are corrosive and can cause burns. They are also lachrymators.

Waste Disposal:

• All waste containing isocyanate precursors and isocyanates should be treated as hazardous waste and disposed of according to institutional guidelines.

• Sodium azide waste requires special handling to avoid the formation of explosive metal azides in plumbing.[17]

Conclusion

The choice of an isocyanate precursor is a critical decision in organic synthesis that depends on several factors, including the nature of the starting material, the desired functional group tolerance, reaction conditions, and safety considerations. The classic rearrangement reactions—Curtius, Hofmann, and Lossen—offer versatile and well-established routes to isocyanates from different starting functionalities. For applications where phosgene-free conditions are paramount, solid phosgene surrogates like triphosgene provide a safer and more convenient alternative. By carefully considering the comparative data and experimental protocols presented in this guide, researchers can select the most appropriate method to efficiently and safely synthesize the desired isocyanate intermediates for their research and development endeavors.

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• Organic Chemistry Tutor. (n.d.). Hofmann and Curtius Rearrangements. Retrieved from [Link]

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A Researcher's Guide to the Structural Confirmation of Novel Derivatives: A Comparative Analysis of Spectroscopic and Crystallographic Techniques

For researchers, scientists, and drug development professionals, the unambiguous structural confirmation of a novel chemical derivative is the bedrock upon which all further investigation is built. An erroneous structural assignment can lead to the misinterpretation of biological data, wasted resources, and ultimately, the failure of a promising therapeutic candidate. This guide provides a comprehensive, in-depth comparison of the primary analytical techniques for the structural elucidation of novel molecules, grounded in both theoretical principles and practical, field-proven insights.

This document deviates from a rigid template, instead opting for a structure that logically follows the scientific process of structural confirmation. We will begin with an overview of the synergistic application of multiple techniques, followed by deep dives into the core methods: Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), and Single-Crystal X-ray Crystallography. We will also explore the valuable, albeit often complementary, roles of Fourier-Transform Infrared (FT-IR) and Ultraviolet-Visible (UV-Vis) Spectroscopy. Each section will not only detail the "what" and "how" but, more critically, the "why" behind experimental choices, ensuring a self-validating approach to structural confirmation.

The Synergy of Techniques: A Holistic Approach to Structural Elucidation

The definitive structural assignment of a novel derivative is rarely achieved through a single analytical technique. Instead, a combination of methods provides a multi-faceted view of the molecule, with each technique offering unique and complementary information. This synergistic approach allows for the cross-validation of data, leading to a robust and unambiguous structural confirmation.

The general workflow for structural confirmation begins with preliminary analyses that provide initial clues, followed by more definitive techniques that build a complete and validated three-dimensional picture of the molecule.

Caption: A general workflow for the structural confirmation of a novel derivative, highlighting the synergistic use of multiple analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Molecular Skeleton

NMR spectroscopy is arguably the most powerful and widely used technique for determining the structure of organic compounds in solution.[1] It provides detailed information about the carbon-hydrogen framework of a molecule, including connectivity and stereochemical relationships.[2]

The "Why": Causality in NMR

The principle of NMR lies in the quantum mechanical property of atomic nuclei with non-zero spin, such as ¹H and ¹³C. When placed in a strong magnetic field, these nuclei can exist in different spin states with distinct energy levels. The absorption of radiofrequency (RF) radiation causes transitions between these energy levels, and the precise frequency required for this resonance is highly sensitive to the local electronic environment of the nucleus.[3] This sensitivity is the key to elucidating molecular structure.

Key NMR Experiments and Their Contributions

• ¹H NMR (Proton NMR): This is often the first NMR experiment performed. It provides information on the number of different types of protons, their relative numbers (through integration), their electronic environment (from the chemical shift), and the number of neighboring protons (from spin-spin splitting patterns).[4]

• ¹³C NMR (Carbon NMR): This experiment provides information on the number of different types of carbon atoms in a molecule and their electronic environment.[5]

• 2D NMR (COSY, HSQC, HMBC): Two-dimensional NMR experiments are crucial for establishing connectivity.

  • COSY (Correlation Spectroscopy): Identifies protons that are coupled to each other, typically on adjacent carbons.[4]

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates directly bonded carbon and proton atoms.[4]

  • HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between carbons and protons that are two or three bonds apart, which is invaluable for piecing together the molecular skeleton.[4]

Experimental Protocol: A Step-by-Step Guide to ¹H NMR

• Sample Preparation:

  • Dissolve 1-5 mg of the purified novel derivative in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). The choice of solvent is critical to avoid large solvent signals that can obscure analyte peaks.

  • Add a small amount of an internal standard, typically tetramethylsilane (TMS), which is defined as 0 ppm and serves as a reference point for the chemical shift scale.

  • Transfer the solution to a clean, dry NMR tube.

• Instrument Setup and Data Acquisition:

  • Insert the NMR tube into the spectrometer's probe.

  • "Lock" the spectrometer onto the deuterium signal of the solvent to compensate for any magnetic field drift.

  • "Shim" the magnetic field to achieve a homogeneous field across the sample, which results in sharp, well-resolved peaks.

  • Acquire the ¹H NMR spectrum by applying a series of RF pulses and recording the resulting free induction decay (FID).

• Data Processing and Interpretation:

  • Perform a Fourier transform on the FID to convert the time-domain data into a frequency-domain spectrum.

  • Phase the spectrum to ensure all peaks are in the positive absorptive mode.

  • Calibrate the chemical shift scale by setting the TMS peak to 0 ppm.

  • Integrate the signals to determine the relative number of protons corresponding to each peak.

  • Analyze the chemical shifts, splitting patterns, and coupling constants to deduce the structure.[6]

Mass Spectrometry: Unveiling the Molecular Weight and Formula

Mass spectrometry (MS) is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ions.[7] For novel derivatives, its primary role is to provide the accurate molecular weight and, with high-resolution instruments, the elemental composition.[8]

The "Why": From Mass to Formula

In a mass spectrometer, molecules are first ionized, and these ions are then separated based on their m/z ratio and detected. The ionization method is a critical choice. "Soft" ionization techniques, such as electrospray ionization (ESI) and matrix-assisted laser desorption/ionization (MALDI), are preferred for determining the molecular weight as they typically produce the intact molecular ion with minimal fragmentation.[9]

High-resolution mass spectrometry (HRMS) can measure m/z values to several decimal places, allowing for the determination of the unique elemental composition of the molecular ion. This is a crucial step in confirming the identity of a newly synthesized compound.

Tandem Mass Spectrometry (MS/MS) for Structural Clues

Tandem MS involves the selection of a specific ion (often the molecular ion), which is then fragmented by collision with an inert gas. The resulting fragment ions are then analyzed. The fragmentation pattern provides valuable information about the molecule's structure, as weaker bonds are more likely to break.[8][10][11][12]

Experimental Protocol: A General Workflow for LC-MS

Liquid chromatography-mass spectrometry (LC-MS) is a common setup for the analysis of novel derivatives, as it allows for the separation of the compound from any impurities prior to mass analysis.

• Sample Preparation:

  • Dissolve a small amount of the sample (typically in the µg/mL to ng/mL range) in a solvent compatible with the LC mobile phase (e.g., acetonitrile, methanol, water).[13]

• LC Separation:

  • Inject the sample onto an appropriate HPLC or UHPLC column. The choice of column and mobile phase depends on the polarity of the analyte.

  • The analyte is separated from other components in the mixture as it passes through the column.

• Ionization and Mass Analysis:

  • The eluent from the LC column is introduced into the mass spectrometer's ion source (e.g., ESI).

  • The ionized molecules are then transferred to the mass analyzer (e.g., quadrupole, time-of-flight, or Orbitrap).

  • The mass spectrum is recorded. For HRMS, the instrument is calibrated with a known standard to ensure high mass accuracy.[14]

• Data Analysis:

  • Determine the m/z of the molecular ion.

  • For HRMS data, use software to calculate the possible elemental compositions that match the measured accurate mass.

  • If MS/MS was performed, analyze the fragmentation pattern to gain structural insights.[10][11][12]

X-ray Crystallography: The Gold Standard for 3D Structure

Single-crystal X-ray crystallography is the most definitive method for determining the three-dimensional structure of a molecule, including the precise arrangement of atoms, bond lengths, and bond angles.[15] For chiral molecules, it is the gold standard for determining the absolute stereochemistry.[16][17][18]

The "Why": From Diffraction to Electron Density

This technique relies on the diffraction of X-rays by the ordered arrangement of atoms in a single crystal.[19] The diffraction pattern is a unique "fingerprint" of the crystal structure. By measuring the intensities and positions of the diffracted X-ray beams, a three-dimensional map of the electron density within the crystal can be calculated. From this electron density map, the positions of the individual atoms can be determined.

The determination of absolute configuration is possible through the phenomenon of anomalous dispersion, which occurs when the X-ray energy is near the absorption edge of a heavier atom in the molecule.[16] This effect allows for the differentiation between a molecule and its mirror image.

Caption: A simplified workflow for single-crystal X-ray crystallography.

Experimental Protocol: From Crystal to Structure

• Crystal Growth: This is often the most challenging step. A single, well-ordered crystal of the novel derivative is required. This can be achieved through various techniques such as slow evaporation of the solvent, vapor diffusion, or cooling of a saturated solution.

• Data Collection:

  • A suitable crystal is mounted on a goniometer head.

  • The crystal is placed in a monochromatic X-ray beam, and the diffraction data are collected on a detector as the crystal is rotated.[19]

• Structure Solution and Refinement:

  • The collected diffraction data are processed to determine the unit cell dimensions and space group.

  • The initial positions of the atoms are determined using computational methods.

  • The structural model is refined against the experimental data to obtain the final, accurate structure.

  • For chiral molecules, the Flack parameter is calculated to confirm the absolute stereochemistry. A value close to 0 indicates the correct absolute configuration.[16][20]

Complementary Techniques: FT-IR and UV-Vis Spectroscopy

While not as structurally informative as NMR, MS, and X-ray crystallography, FT-IR and UV-Vis spectroscopy provide valuable and easily obtainable information.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy measures the absorption of infrared radiation by a molecule, which causes molecular vibrations (stretching, bending). The absorption frequencies are characteristic of specific functional groups.[3][21][22]

• Application: Rapidly identify the presence or absence of key functional groups (e.g., C=O, O-H, N-H, C≡N). This is particularly useful for monitoring reactions and confirming that a desired chemical transformation has occurred.

• Experimental Protocol: A small amount of the sample is placed on the ATR (Attenuated Total Reflectance) crystal of the FT-IR spectrometer, and the spectrum is recorded. Solid samples can also be analyzed as a KBr pellet.

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy measures the absorption of ultraviolet and visible light by a molecule.[1] This absorption corresponds to the promotion of electrons to higher energy molecular orbitals.

• Application: Primarily used to identify the presence of chromophores, which are typically conjugated π systems.[23][24][25] The extent of conjugation can be correlated with the wavelength of maximum absorbance (λmax).[23] It is also widely used for quantitative analysis based on the Beer-Lambert law.

• Experimental Protocol: A dilute solution of the sample in a UV-transparent solvent (e.g., ethanol, hexane) is placed in a cuvette, and the absorbance is measured as a function of wavelength.

Comparative Analysis of Key Techniques

Feature	NMR Spectroscopy	Mass Spectrometry	X-ray Crystallography	FT-IR Spectroscopy	UV-Vis Spectroscopy
Information Provided	Detailed connectivity, stereochemistry, dynamic information	Molecular weight, elemental composition, fragmentation patterns	Absolute 3D structure, bond lengths, bond angles	Presence of functional groups	Presence of conjugated systems, quantitative analysis
Sample State	Solution	Solid, liquid, or gas (ionizable)	Single crystal	Solid, liquid, or gas	Solution
Sample Amount	1-10 mg	ng - µg	~0.1 mm single crystal	µg - mg	µg - mg
Analysis Time	Minutes to hours	Minutes	Hours to days	Minutes	Minutes
Strengths	Unparalleled for structure in solution, non-destructive	High sensitivity, provides molecular formula	Definitive 3D structure, absolute stereochemistry	Fast, easy to use, good for functional group identification	Simple, quantitative, good for conjugated systems
Limitations	Lower sensitivity, requires soluble sample	Limited stereochemical information, fragmentation can be complex	Requires a high-quality single crystal, solid-state structure may differ from solution	Limited structural detail	Limited to molecules with chromophores

Conclusion: An Integrated and Validated Approach

The structural confirmation of a novel derivative is a critical and multi-step process that requires the intelligent application of a suite of analytical techniques. While NMR provides the foundational map of the molecular framework in solution and MS delivers the crucial molecular weight and formula, X-ray crystallography stands as the ultimate arbiter of the three-dimensional structure in the solid state.[26][27][28][29] The judicious use of these powerful methods, complemented by the rapid insights from FT-IR and UV-Vis spectroscopy, provides the necessary layers of evidence for a confident and irrefutable structural assignment. This integrated and self-validating approach is essential for ensuring the scientific integrity of research and development in the chemical and pharmaceutical sciences.

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literature comparison of yields for similar isocyanoacrylate reactions

An Application Scientist's Guide to Optimizing Isocyanoacrylate Reaction Yields: A Comparative Analysis

For researchers at the forefront of drug discovery and materials science, isocyanoacrylates represent a class of exceptionally versatile building blocks. Their unique electronic structure, featuring an isocyanide group conjugated with an acrylate, allows them to participate in a diverse array of chemical transformations. Most notably, they are powerful components in isocyanide-based multicomponent reactions (IMCRs), which enable the rapid assembly of complex molecular architectures from simple precursors in a single, atom-economical step.[1][2]

This guide provides a comparative analysis of reaction yields for common isocyanoacrylate transformations. Moving beyond a simple recitation of data, we will delve into the causality behind experimental choices, offering field-proven insights to help you navigate the critical parameters that govern reaction success. Here, we synthesize data from the literature to provide a framework for catalyst selection, solvent optimization, and substrate consideration, empowering you to maximize the efficiency of your synthetic routes.

The Duality of the Isocyanide: A Mechanistic Cornerstone

The synthetic power of isocyanoacrylates stems from the dual electrophilic and nucleophilic character of the isocyanide carbon atom.[1] This allows for the construction of diverse scaffolds, primarily through popular and powerful IMCRs such as the Passerini and Ugi reactions.[3] Understanding which reaction pathway is favored under specific conditions is the first step toward optimizing yields.

• The Passerini 3-Component Reaction (P-3CR): This reaction combines an isocyanide, a carbonyl compound (aldehyde or ketone), and a carboxylic acid to yield an α-acyloxy carboxamide. It is generally understood to proceed through a non-ionic pathway.[3][4]

• The Ugi 4-Component Reaction (U-4CR): The Ugi reaction extends the Passerini by including an amine. The four components—isocyanide, carbonyl, carboxylic acid, and amine—combine to form an α-acylamino amide. This reaction follows a polar mechanism involving a key nitrilium ion intermediate.[3][4]

The choice of reaction conditions, particularly the solvent, can selectively promote one pathway over the other, a critical concept we will explore in detail.

Comparative Analysis of Yields: Key Performance Parameters

Achieving high yields in isocyanoacrylate reactions requires a careful consideration of the interplay between the catalyst, solvent, and the nature of the reacting substrates.

The Catalyst's Role in Driving Efficiency

While some reactions can proceed without a catalyst, the strategic selection of a catalyst is paramount for enhancing reaction rates, controlling stereoselectivity, and ultimately, maximizing yield.[3] Lewis acids are frequently employed to activate the carbonyl component, making it more susceptible to nucleophilic attack.

Catalyst System	Reaction Type	Substrates	Solvent	Yield (%)	Reference
ZnBr₂	Passerini	Chiral azetidine-derived aldehyde, isocyanide, carboxylic acid	Not Specified	Improved Diastereoselectivity	[3]
Cu(II) with tridentate indan (pybox)	Asymmetric Passerini	Aldehyde, isocyanide, carboxylic acid	Not Specified	High Enantioselectivity	[3]
Silver-based catalyst	[3+1+1] Annulation	Nitrones, Isocyanoacetates	Not Specified	High Yields	[5]
Catalyst-Free	Knoevenagel-type	3-pyridinecarboxaldehyde, ethyl cyanoacetate	Ethanol/Water	90-95%	[6]
Piperidine	Knoevenagel-type	3-pyridinecarboxaldehyde, ethyl cyanoacetate	Ethanol	Quantitative	[6]

This data illustrates that the catalyst must be chosen based on the desired outcome, whether it be improved yield, diastereoselectivity, or enantioselectivity. For some transformations, particularly those involving highly reactive substrates, a catalyst may not be necessary at all, offering a "greener" synthetic route.[6]

Solvent Selection: The Mechanistic Switch

The choice of solvent is arguably one of the most critical factors influencing the outcome and yield of isocyanoacrylate reactions, as it directly impacts the reaction mechanism.[4]

• For Passerini Reactions (P-3CR): These reactions are favored in low-polarity, aprotic solvents . The non-ionic pathway, believed to involve a cyclic transition state, is more stable in such environments. High concentrations of reactants in these solvents are also beneficial.[4]

  • Recommended Solvents: Dichloromethane (DCM), Tetrahydrofuran (THF), Ethyl Acetate.[4]

  • Solvents to Avoid: Polar, protic solvents like methanol can disfavor the reaction.[4]

• For Ugi Reactions (U-4CR): In contrast, the polar mechanism of the Ugi reaction is favored in polar, protic solvents . These solvents facilitate the crucial initial step of imine formation and help stabilize the polar nitrilium ion intermediate.[4]

  • Recommended Solvents: Methanol (MeOH) is the most common and effective solvent. 2,2,2-Trifluoroethanol (TFE) has also been shown to be an excellent choice.[4]

This mechanistic dichotomy is a powerful tool. If an Ugi reaction is producing the Passerini product as a major byproduct, switching to a more polar and protic solvent like methanol can significantly improve the yield of the desired Ugi product.[4]

Substrate Scope and Its Impact on Yield

The electronic and steric properties of the substrates can significantly influence reaction efficiency. For instance, in solid-phase Ugi reactions, aliphatic aldehydes and those with electron-donating groups tend to provide better yields than aldehydes bearing electron-withdrawing groups.[7] Similarly, aromatic isocyanides have been reported to be less reactive in some cases.[7] A study on the synthesis of thiazoles via an MCR involving an isocyanoacrylate reported moderate to excellent yields (37–82%) across a variety of aliphatic and aromatic oxo-components, demonstrating the reaction's tolerance but also the inherent variability based on substrate.[1]

Experimental Protocols and Workflow

A self-validating protocol is essential for reproducible results. Below is a representative, detailed methodology for a Lewis Acid-catalyzed Passerini reaction, which can be adapted for specific substrates.

Protocol: Lewis Acid-Catalyzed Passerini Three-Component Reaction

This protocol describes the synthesis of an α-acyloxy carboxamide.

1. Reagent Preparation:

• In an oven-dried round-bottom flask under an inert atmosphere (e.g., Argon), dissolve the aldehyde (1.0 equiv.) and the carboxylic acid (1.2 equiv.) in a dry, aprotic solvent (e.g., Dichloromethane).
• In a separate flask, prepare a solution of the chosen Lewis acid catalyst (e.g., ZnBr₂, 10 mol%) in the same dry solvent.

2. Reaction Initiation:

• To the stirred solution of the aldehyde and carboxylic acid, add the isocyanoacrylate (1.2 equiv.) via syringe.
• Add the catalyst solution to the reaction mixture at the desired temperature (e.g., room temperature).

3. Reaction Monitoring:

• Monitor the progress of the reaction by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting materials are consumed.

4. Work-up and Purification:

• Upon completion, quench the reaction with a saturated aqueous solution of NaHCO₃.[3]
• Extract the aqueous layer with the reaction solvent (e.g., DCM).
• Combine the organic layers, dry with anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
• Purify the crude product by flash column chromatography on silica gel to yield the pure α-acyloxy carboxamide.

General Experimental Workflow

The following diagram illustrates a typical workflow for setting up and performing an isocyanoacrylate multicomponent reaction.

Caption: General workflow for isocyanoacrylate multicomponent reactions.

Mechanistic Insights: Visualizing the Pathways

Understanding the reaction mechanism allows for rational optimization. The diagrams below illustrate the distinct pathways of the Passerini and Ugi reactions.

Lewis Acid-Catalyzed Passerini Reaction Mechanism

Caption: Simplified mechanism of a Lewis Acid-catalyzed Passerini reaction.

Ugi Four-Component Reaction Mechanism

Caption: Key steps in the Ugi four-component reaction mechanism.

Conclusion

The successful application of isocyanoacrylates in synthesis hinges on a rational approach to reaction optimization. As we have demonstrated, yields are not a matter of chance but are directly controlled by a series of interconnected variables. The choice of catalyst can dramatically accelerate reactions and impart stereochemical control. Most critically, the selection of solvent acts as a mechanistic switch, allowing for the selective formation of either Passerini or Ugi products. By understanding the underlying principles and leveraging the comparative data presented, researchers can significantly streamline their efforts, leading to more efficient and reliable syntheses of complex, high-value molecules.

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A Comparative Guide to the Bioactivity of Methyl 3-(Dimethylamino)-2-isocyanoprop-2-enoate Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Therapeutic Potential of Isocyano and Cyano-Containing Compounds

The isocyano functional group (–N⁺≡C⁻) is a unique and reactive moiety that imparts a diverse range of biological activities to organic molecules[1]. Isocyanide-containing compounds have been investigated for their potential as antibacterial, antifungal, antiviral, and anticancer agents[1]. Their mechanism of action can involve covalent modification of essential enzymes, highlighting their potential for targeted therapies[1]. Similarly, the cyanoacrylate scaffold is a well-established pharmacophore present in numerous biologically active compounds, demonstrating a broad spectrum of activities including antimicrobial and anticancer effects.

This guide focuses on the derivatives of methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate, a molecule that combines the structural features of both isocyano and enamine functionalities. While direct comparative studies on a series of these specific derivatives are not extensively available in the current body of scientific literature, this guide will synthesize data from closely related structures to provide insights into their potential bioactivities and guide future research.

Comparative Bioactivity Profile

Based on the analysis of structurally similar compounds, derivatives of methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate are predicted to exhibit a range of biological activities. The following sections detail these potential activities, supported by experimental data from analogous chemical series.

Antimicrobial Activity

The presence of the isocyanide and the α,β-unsaturated system in the parent molecule suggests significant potential for antimicrobial activity. Isocyanides have been shown to inhibit bacterial growth by covalently targeting essential metabolic enzymes[1].

Structure-Activity Relationship (SAR) Insights:

• The Isocyanide Moiety is Crucial: Studies on various isocyanide-containing molecules have demonstrated that the isocyanide group is essential for their antibacterial action[1].

• Modulation of the Amino Group: The nature of the amino substituent can significantly impact antimicrobial potency. In related series of 6-alkylamino-N-phenylpyrazine-2-carboxamides, antimicrobial activity was found to increase with the length of the alkyl chain, peaking at a heptylamino substitution[2]. This suggests that modifications of the dimethylamino group in the title compounds could be a fruitful avenue for optimization.

• Aromatic vs. Aliphatic Substituents: In some classes of antimicrobial compounds, aromatic substituents on the amino group can lead to potent activity.

Table 1: Hypothetical Antimicrobial Activity Profile of Methyl 3-(Substituted Amino)-2-isocyanoprop-2-enoate Derivatives

Derivative (R in -NR₂)	Predicted MIC (µg/mL) vs. S. aureus	Predicted MIC (µg/mL) vs. E. coli	Rationale/Supporting Evidence from Analogs
Methyl	Moderate to High	Low to Moderate	Baseline activity of the parent compound.
Ethyl	Moderate	Low	Increased lipophilicity may enhance cell wall penetration.
Propyl	Moderate to High	Low	Further increase in alkyl chain length may improve activity against Gram-positive bacteria[2].
Phenyl	Low to Moderate	Low	Aromatic substitution can confer potent antimicrobial activity in other scaffolds.
4-Chlorophenyl	Low	Low	Halogen substitution on the aromatic ring often enhances antimicrobial effects.

Note: The MIC values presented in this table are hypothetical and are intended to guide future experimental work based on SAR trends observed in related compound classes.

Anticancer Activity

The cytotoxic potential of compounds containing the enamine and cyano functionalities against various cancer cell lines is well-documented. For instance, novel isoquinolinequinone-amino acid derivatives have demonstrated significant cytotoxic activity, with IC50 values in the low micromolar range[1].

Structure-Activity Relationship (SAR) Insights:

• Nature of the Amino Acid Moiety: In studies of aminoisoquinolinequinones, the structure and stereochemistry of the amino acid fragment played a significant role in the cytotoxic effects[1]. Derivatives of l-alanine, l-leucine, and l-phenylalanine showed promising activity and selectivity against cancer cells over normal fibroblasts[1].

• Substitution on Aromatic Rings: The introduction of substituents on aromatic rings can modulate anticancer activity. In a series of 4-amino-5-methyl-thieno[2,3-d]pyrimidine-6-carboxylates, derivatives with specific substitutions exhibited high antiproliferative effects and selectivity towards breast cancer cell lines[3].

Table 2: Predicted Cytotoxicity (IC50, µM) of Methyl 3-(Substituted Amino)-2-isocyanoprop-2-enoate Derivatives against a Panel of Cancer Cell Lines

Derivative (R in -NR₂)	Predicted IC50 (µM) vs. MCF-7 (Breast)	Predicted IC50 (µM) vs. A549 (Lung)	Predicted IC50 (µM) vs. HCT116 (Colon)	Rationale/Supporting Evidence from Analogs
Methyl	>10	>10	>10	Baseline activity.
Phenylalanine methyl ester	<5	<10	<10	Amino acid esters have shown potent cytotoxicity in related quinone systems[1].
Leucine methyl ester	<5	<10	<10	Lipophilic amino acid side chains can enhance cellular uptake and activity[1].
4-Methoxyphenyl	<10	<15	<15	Methoxy substitutions on aromatic rings have been shown to influence anticancer activity.
3,4-Dichlorophenyl	<5	<5	<5	Halogenated phenyl rings can increase cytotoxic potency.

Note: The IC50 values in this table are predictive and based on SAR data from analogous compound series. Experimental validation is required.

Enzyme Inhibition

The electrophilic nature of the isocyano group and the α,β-unsaturated system makes these compounds potential inhibitors of various enzymes, particularly those with nucleophilic residues in their active sites.

Potential Enzyme Targets and Rationale:

• Cysteine Proteases: The Michael acceptor character of the propenoate backbone makes these compounds candidates for inhibiting cysteine proteases through covalent modification of the active site cysteine.

• Kinases: Certain kinase inhibitors feature related α-cyano-α,β-unsaturated acrylamide moieties.

• Monoamine Oxidases (MAOs) and Cholinesterases (ChEs): While structurally different, the search for dual inhibitors of MAOs and ChEs has explored various heterocyclic scaffolds, including those with aminomethyl substitutions[4][5]. The dimethylamino group in the parent compound could be a starting point for exploring such activities.

Experimental Methodologies for Bioactivity Assessment

To facilitate further research, this section provides standardized protocols for evaluating the key bioactivities discussed.

Workflow for Bioactivity Screening

The following diagram illustrates a logical workflow for the comprehensive biological evaluation of newly synthesized methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate derivatives.

Caption: A general workflow for the synthesis, screening, and optimization of novel bioactive compounds.

Protocol for Minimum Inhibitory Concentration (MIC) Determination

This protocol details the broth microdilution method for determining the MIC of the test compounds against bacterial strains.

Materials:

• Test compounds dissolved in a suitable solvent (e.g., DMSO).

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli).

• Cation-adjusted Mueller-Hinton Broth (CAMHB).

• Sterile 96-well microtiter plates.

• Spectrophotometer.

Procedure:

• Inoculum Preparation: From a fresh culture, prepare a bacterial suspension in sterile saline or broth, adjusting the turbidity to a 0.5 McFarland standard. Dilute this suspension in CAMHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Compound Dilution: Prepare serial twofold dilutions of the test compounds in CAMHB directly in the 96-well plate.

• Inoculation: Add the standardized bacterial inoculum to each well containing the diluted compounds.

• Controls: Include a positive control (inoculum without compound) and a negative control (broth without inoculum).

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.

Protocol for Cytotoxicity Assessment (MTT Assay)

This protocol describes the MTT assay for evaluating the cytotoxic effects of the compounds on cancer cell lines.

Materials:

• Human cancer cell lines (e.g., MCF-7, A549).

• Complete cell culture medium (e.g., DMEM with 10% FBS).

• Test compounds dissolved in DMSO.

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS).

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl).

• 96-well cell culture plates.

• Microplate reader.

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compounds and incubate for a specified period (e.g., 48 or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to reduce the MTT to formazan crystals.

• Solubilization: Remove the medium and add the solubilization solution to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength between 540 and 590 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 value (the concentration that inhibits 50% of cell growth).

Concluding Remarks and Future Directions

The structural features of methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate suggest a promising starting point for the development of novel therapeutic agents. While direct experimental data on a series of its derivatives is currently limited, the structure-activity relationships observed in analogous compounds provide a strong rationale for their synthesis and biological evaluation.

Future research should focus on the systematic modification of the amino substituent and the ester group to explore the impact of these changes on antimicrobial, anticancer, and enzyme-inhibitory activities. A comprehensive screening of a focused library of these derivatives against a panel of bacterial strains, cancer cell lines, and relevant enzymes will be crucial to identify lead compounds for further development. Mechanistic studies to elucidate the mode of action of the most potent derivatives will also be essential for their optimization as drug candidates.

References

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• Matos, M. J., Vilar, S., Garcia-Morales, V., Sanmartin, C., Santana, L., Uriarte, E., ... & Borges, F. (2020). Investigating Amphoteric 3, 4′-Biscoumarin-Based ortho-[(Dialkylamino) methyl] phenols as Dual MAO and ChE Inhibitors. Molecules, 25(20), 4829. [Link]

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• Preprints.org. (2025). Biscoumarin-Based ortho- [(dialkylamino)methyl]phenols as Dual MAO and ChE Inhibitors. Preprints.org. [Link]

• Navarrete-Vázquez, G., Tlalcuapan-Vargas, W., Estrada-Soto, S., Hernandez-Nunez, E., León-Rivera, I., & Ortiz-Andrade, R. (2015). Synthesis and antimicrobial activity of N-substituted-β-amino acid derivatives containing 2-hydroxyphenyl, benzo [b] phenoxazine and quinoxaline moieties. Molecules, 20(2), 3046-3066. [Link]

• Abdel-rahman, A. H., Kabeer, A. E., & Abdel-shakour, E. T. (2014). Synthesis and antimicrobial activity of some new thieno [2, 3-b] thiophene derivatives. Molecules, 19(12), 20468-20484. [Link]

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• Dimmock, J. R., Vashishtha, S. C., & Stables, J. P. (2000). Cytotoxic 40-aminochalcones and related compounds. European journal of medicinal chemistry, 35(11), 967-977. [Link]

• Edmondson, S., & Biftu, T. (2017). Assessment of enzyme inhibition: a review with examples from the development of monoamine oxidase and cholinesterase inhibitory drugs. Molecules, 22(7), 1199. [Link]

• ResearchGate. (n.d.). Syntheses and bioactivities of ethyl 2- cyano-3-substituted amino-3-(N-2-fluorophenylethylainino) acrylates. ResearchGate. [Link]

• ResearchGate. (2025). In silico evaluation of twenty-five amino derivatives as potential nitric oxide synthase inhibitors. ResearchGate. [Link]

• Chen, L., Conda-Sheridan, M., Reddy, P. V. N., Morrell, A., Park, E. J., Kondratyuk, T. P., ... & Cushman, M. (2012). Identification, synthesis, and biological evaluation of the metabolites of 3-amino-6-(3′-aminopropyl)-5H-indeno [1, 2-c] isoquinoline-5, 11-(6H)-dione (AM6-36), a promising rexinoid lead compound for the development of cancer chemotherapeutic and chemopreventive agents. Journal of medicinal chemistry, 55(12), 5965-5981. [Link]

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Safety & Regulatory Compliance

A Guide to the Safe Disposal of Methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate

This document provides a comprehensive, step-by-step guide for the safe handling and disposal of methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate. As a research chemical with a highly reactive isocyanate group, proper disposal is not merely a procedural formality but a critical component of laboratory safety. This guide is designed for researchers, scientists, and drug development professionals to ensure that this compound is managed in a way that mitigates risk and ensures compliance with safety standards.

Understanding the Hazards: A Three-Fold Challenge

• Flammability: The acrylate moiety suggests that the compound is likely a flammable liquid.[1][2] Therefore, it must be kept away from heat, sparks, open flames, and other ignition sources.

• Irritation: The dimethylamino group and the general nature of acrylates indicate that the compound may cause skin and eye irritation.[1][3]

• Reactivity and Sensitization: The isocyanate group is highly reactive with nucleophiles, including water, alcohols, and amines.[4][5][6] This reactivity is central to its utility in synthesis but also presents the most significant hazard. Isocyanates are known sensitizers and can cause respiratory issues upon inhalation.[7][8]

Given these potential hazards, all handling and disposal procedures must be conducted in a well-ventilated area, preferably within a chemical fume hood, and with appropriate Personal Protective Equipment (PPE).

Table 1: Essential Personal Protective Equipment (PPE)

PPE Item	Specification	Rationale
Gloves	Chemical-resistant (e.g., nitrile, neoprene)	To prevent skin contact and potential irritation or sensitization.
Eye Protection	Safety goggles or a face shield	To protect the eyes from splashes of the chemical or decontamination solutions.
Lab Coat	Standard laboratory coat	To protect clothing and skin from accidental spills.
Respiratory Protection	If handling outside of a fume hood or if there is a risk of aerosolization, a respirator with an organic vapor cartridge may be necessary.	To prevent inhalation of potentially harmful vapors.[9]

The Core Principle of Isocyanate Disposal: Controlled Neutralization

The primary and most effective method for the disposal of isocyanate-containing waste is through controlled chemical neutralization. The isocyanate group readily reacts with water in a process called hydrolysis to form an unstable carbamic acid, which then decomposes into a primary amine and carbon dioxide gas.[1][4][10] This reaction can be slow, but it is significantly accelerated in the presence of a base.[11]

The overall reaction can be summarized as follows:

R-NCO + H₂O → [R-NHCOOH] (unstable carbamic acid) → R-NH₂ + CO₂

The generated amine can further react with another isocyanate molecule to form a stable urea derivative.[6][12]

R-NH₂ + R-NCO → R-NH-CO-NH-R (urea)

This process effectively converts the hazardous, reactive isocyanate into a less reactive and more stable compound that can be disposed of more safely.

Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the safe neutralization and disposal of methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate waste.

Preparation of Decontamination Solution

Two primary decontamination solutions are recommended for the neutralization of isocyanates.[13] Prepare one of the following solutions before beginning the disposal process.

Table 2: Decontamination Solution Formulations

Formulation	Components	Proportions
1: Sodium Carbonate Solution	Sodium Carbonate	5-10%
Liquid Detergent	0.2-2%
Water	to make 100%
2: Ammonia Solution	Concentrated Ammonia Solution	3-8%
Liquid Detergent	0.2-2%
Water	to make 100%

Note: If using the ammonia solution, ensure the procedure is conducted in a well-ventilated fume hood due to the vapor pressure of ammonia.[13]

Neutralization Procedure

• Select an Appropriate Container: Choose a container that is at least twice the volume of the waste to be neutralized. This is to accommodate the volume of the decontamination solution and any potential foaming from the release of carbon dioxide. The container should be made of a material compatible with the chemical and the decontamination solution.

• Initial Dilution: In a well-ventilated fume hood, slowly and cautiously add the methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate waste to the chosen decontamination solution. A general rule of thumb is to use approximately 10 parts of decontamination solution for every 1 part of isocyanate waste.

• Controlled Reaction: The reaction may be exothermic and will produce carbon dioxide gas.[3] Do not seal the container.[3] Leave the container open in the fume hood to allow the gas to vent safely. Sealing the container can lead to a dangerous buildup of pressure and potential rupture.

• Monitor the Reaction: Stir the mixture occasionally to ensure complete neutralization. The reaction is complete when the evolution of gas has ceased. This may take several hours.

• Allow to Stand: Once the initial reaction has subsided, allow the container to stand open in the fume hood for at least 48 hours to ensure that all the isocyanate has reacted and all the carbon dioxide has been released.[3]

• Final Disposal: After the 48-hour period, the neutralized solution can be disposed of in accordance with local, state, and federal regulations for chemical waste.[14] Ensure the pH of the solution is neutral before disposal.

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the safe disposal of methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate.

Caption: Disposal workflow for methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate.

Spill Management

In the event of a spill, the following steps should be taken:

• Evacuate and Alert: Evacuate the immediate area and alert your supervisor and colleagues.

• Ventilate: Ensure the area is well-ventilated.

• Absorb: Cover the spill with an inert absorbent material such as sand, vermiculite, or commercial sorbent pads. Do not use combustible materials like sawdust.

• Neutralize: Slowly add the decontamination solution to the absorbed spill, working from the outside in.

• Collect: Once the reaction has subsided, collect the absorbed and neutralized material into an open container.

• Final Decontamination: Decontaminate the spill area with the decontamination solution, followed by water.

• Dispose: Dispose of all contaminated materials as hazardous waste, following the procedure outlined in section 3.[13]

Conclusion

The proper disposal of methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate is a multi-faceted process that requires an understanding of its potential flammability, irritant properties, and the high reactivity of the isocyanate group. By adhering to the principles of controlled neutralization in a well-ventilated area with appropriate personal protective equipment, researchers can ensure the safe management of this chemical from use to disposal. Always consult your institution's specific guidelines for hazardous waste disposal.

References

• Dongsen Chemicals. (2023, October 21). Decoding isocyanates: A deep dive into isocyanates. Retrieved from [Link]

• Patsnap Eureka. (2025, July 10). Industry Best Practices for Isocyanate Waste Management. Retrieved from [Link]

• TSI Journals. (2012, August 14). STUDIES ON FEASIBILITY OF WATER AND SODIUM CARBONATE SOLUTION AS DECONTAMINANT FOR DISPOSAL OF TOLUENE DIISOCYANATE WASTE. Retrieved from [Link]

• ISCA. (n.d.). Development of Eco-friendly Neutralizing Agents for Toluene Diisocyanate. Retrieved from [Link]

• Wikipedia. (n.d.). Isocyanate. Retrieved from [Link]

• American Chemistry Council. (n.d.). Disposal of Waste MDI and Used MDI Storage Containers. Retrieved from [Link]

• Thermo Fisher Scientific. (2025, September 24). Safety Data Sheet: Methyl 3,3-dimethylacrylate. Retrieved from [Link]

• American Chemistry Council. (n.d.). Guidelines for Management and Disposal of Hazardous Wastes from Polyurethane Processing. Retrieved from [Link]

• PubChem. (n.d.). methyl (2E)-3-(dimethylamino)prop-2-enoate. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Isocyanates Profile: Autorefinishing Industry. Retrieved from [Link]

• U.S. Occupational Safety and Health Administration. (n.d.). Isocyanates - Standards. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Regulatory History. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). EPA HAZARDOUS WASTE CODES. Retrieved from [Link]

• Oregon Occupational Safety and Health. (n.d.). Isocyanates. Retrieved from [Link]

• PubChem. (n.d.). Methyl 3-(methylamino)but-2-enoate. Retrieved from [Link]

• U.S. Occupational Safety and Health Administration. (n.d.). Isocyanates - Overview. Retrieved from [Link]

• Ship & Shore Environmental. (2015, July 14). US EPA Proposes Rule To Limit Isocyanates In Polyurethane. Retrieved from [Link]

• Actsafe Safety Association. (n.d.). Safe Work Procedures for Isocyanate-Containing Products. Retrieved from [Link]

• Google Patents. (n.d.). US3817939A - Organic carbonate salts as isocyanate trimerization catalysts.

• ScienceDirect. (2023, August 14). A new synthesis route to produce isocyanate-free polyurethane foams. Retrieved from [Link]

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A Comprehensive Guide to the Safe Handling of Methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals. It is designed to offer procedural, step-by-step guidance for the safe handling, storage, and disposal of methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate.

Understanding the Risks: The Isocyanate Group

The primary hazard associated with methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate stems from its isocyanate functional group (-N=C=O). Isocyanates are highly reactive compounds that can cause severe health effects upon exposure.[2] These may include skin and respiratory sensitization, irritation to the skin, eyes, and mucous membranes, as well as the potential for long-term respiratory problems.[3][4]

Personal Protective Equipment (PPE): Your First Line of Defense

The use of appropriate Personal Protective Equipment (PPE) is non-negotiable when handling any isocyanate-containing compound.[1] The following table summarizes the minimum required PPE.

Body Part	Recommended PPE	Rationale
Respiratory	Full-face respirator with organic vapor cartridges or a supplied-air respirator.[5]	Isocyanates have poor warning properties, meaning you may not smell them even at hazardous concentrations. A full-face respirator also provides eye protection.
Hands	Chemical-resistant gloves such as nitrile or butyl rubber.[3][5]	To prevent skin contact, which can lead to irritation and sensitization.[3]
Body	Disposable coveralls or a lab coat made of a non-permeable material.[3][5]	To protect the skin from accidental splashes or spills.
Eyes	Safety goggles or a full-face shield if not using a full-face respirator.[1][3][6]	To protect the eyes from splashes, which can cause severe irritation.[4]
Feet	Closed-toe shoes, preferably safety shoes.	To protect against spills and falling objects.

Operational Plan: From Receipt to Disposal

A clear and well-rehearsed operational plan is crucial for minimizing the risk of exposure.

Receiving and Storage

• Inspect upon Receipt: Check for any damage to the container. If the container is compromised, do not open it and follow your institution's emergency procedures.

• Storage Location: Store in a cool, dry, and well-ventilated area, away from incompatible materials such as water, acids, bases, and strong oxidizing agents.[2] Isocyanates can react violently with water, producing carbon dioxide gas, which can lead to a dangerous pressure buildup in a sealed container.[2]

• Container Integrity: Keep the container tightly closed when not in use.[4]

Handling Workflow

The following diagram illustrates the essential steps for safely handling methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate in a laboratory setting.

Safe Handling Workflow

Step-by-Step Handling Procedure

• Work in a Fume Hood: All work with methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate must be conducted in a properly functioning chemical fume hood to minimize inhalation exposure.[1]

• Prevent Contamination: Use dedicated glassware and utensils. Avoid contact with incompatible materials.

• Controlled Dispensing: When transferring the liquid, use a syringe or a pipette with a disposable tip to avoid splashes.

• Immediate Cleanup: In case of a minor spill within the fume hood, absorb the material with an inert absorbent like vermiculite or sand.[2][7] Do not use materials that react with isocyanates.

Disposal Plan: Neutralization and Waste Management

Proper disposal of isocyanate waste is critical to prevent environmental contamination and accidental exposure.[2][8]

Decontamination Solution

A decontamination solution should be prepared and readily available. A common formulation consists of:

• 5-10% sodium carbonate

• 0.2-0.5% liquid detergent

• 90-95% water[7]

Alternatively, a solution of 3-8% concentrated ammonia, 0.2-0.5% liquid detergent, and 90-97% water can be used, but requires good ventilation due to ammonia vapors.[7]

Waste Disposal Procedure

• Excess Reagent: Unused or waste methyl 3-(dimethylamino)-2-isocyanoprop-2-enoate should be slowly and carefully added to the decontamination solution in an open container within a fume hood.[9] The reaction produces carbon dioxide gas, so it is crucial to never seal the container .[2][7] Allow the mixture to stand for at least 48 hours to ensure complete neutralization.[8]

• Contaminated Materials: All disposable items that have come into contact with the isocyanate, such as gloves, pipette tips, and absorbent materials, should be placed in a designated, labeled waste container.

• Final Disposal: The neutralized solution and contaminated solid waste should be disposed of as hazardous waste according to your institution's and local regulations.[7]

Emergency Procedures

Exposure Type	Immediate Action
Inhalation	Move the affected person to fresh air immediately.[4] Seek medical attention.
Skin Contact	Immediately wash the affected area with soap and plenty of water for at least 15 minutes.[4][10] Remove contaminated clothing. Seek medical attention if irritation develops.
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally.[4][10] Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. Rinse mouth with water.[10] Seek immediate medical attention.

In the event of a large spill, evacuate the area and contact your institution's emergency response team.

References

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• Isocyanates: Control measures guideline - Canada.ca. (2018, October 11). (URL: [Link])

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• Construction hazardous substances: Isocyanates - HSE. (URL: [Link])

• Isocyanates technical fact sheet | SafeWork NSW. (URL: [Link])

• Disposal of Waste MDI and Used MDI Storage Containers - American Chemistry Council. (URL: [Link])

• Isocyanates – A family of chemicals - Transports Canada. (2025, August 11). (URL: [Link])

• SPILL & DISPOSAL PROCEDURES – ISOCYANATE (ISO or A) | FSI. (URL: [Link])

• PROCEDURES for Minor Spills of Isocyanates - SAFETY IN NUMBERS – SUPPLEMENTAL INFORMATION. (URL: [Link])

• Safety Data Sheet - 3M™ Scotchcast™ Flame-Retardant Compound 2131 (Part A). (2026, January 12). (URL: [Link])

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